Benzyl hydroxy(isopropyl)carbamate

Core Science & Biosynthesis

Benzyl hydroxy(isopropyl)carbamate (CAS 87905-97-3): A Comprehensive Technical Guide on N-Cbz-Alaninol in Asymmetric Synthesis and Drug Development

Executive Summary

Benzyl hydroxy(isopropyl)carbamate—formally recognized as benzyl (1-hydroxypropan-2-yl)carbamate and commonly referred to as N-Z-alaninol or N-Cbz-alaninol —is a highly versatile chiral building block derived from the amino acid alanine. In modern pharmaceutical development and asymmetric synthesis, this compound serves as a critical structural linchpin. It is extensively utilized in the synthesis of chiral oxazoline ligands, peptidomimetics, and redox derivatives of active pharmaceutical ingredients (APIs) .

This whitepaper provides an in-depth mechanistic analysis of CAS 87905-97-3, detailing its physicochemical profile, the causality behind its use as a protected intermediate, and field-proven experimental workflows for its downstream applications.

Physicochemical Profiling & Structural Analysis

N-Z-alaninol features a primary hydroxyl group, a secondary chiral center, and a carbamate-protected primary amine. The presence of the Carboxybenzyl (Cbz or Z) group adds significant lipophilicity and steric bulk, while the chiral center (derived from either L- or D-alanine) dictates the stereochemical outcome of downstream reactions.

Table 1: Key Physicochemical Properties

Property	Value / Description
Chemical Name	Benzyl (1-hydroxypropan-2-yl)carbamate
Common Synonyms	N-Z-alaninol, N-Cbz-alaninol, Benzyl hydroxy(isopropyl)carbamate
CAS Numbers	87905-97-3 (Racemate/General) 66674-16-6 (L-isomer) 61425-27-2 (D-isomer)
Molecular Formula	C₁₁H₁₅NO₃
Molecular Weight	209.24 g/mol
Appearance	White to off-white crystalline powder
Melting Point	81–84 °C (for enantiomerically pure forms)
Optical Activity	[α]²⁰/D −8.0° (L-isomer), +5.5° (D-isomer) (c = 2% in ethanol)

Data supported by standard chemical repository profiles .

Mechanistic Role in Drug Synthesis (The "Why")

The Causality of the Cbz Protecting Group

In complex peptide synthesis and drug development, the choice of protecting group is never arbitrary. The Cbz group is strategically selected for N-Z-alaninol due to its orthogonal cleavage profile .

• Unlike Boc (tert-butyloxycarbonyl): Which requires strongly acidic conditions (e.g., TFA, HCl) that can degrade acid-labile functionalities (like certain ethers or acetals).

• Unlike Fmoc (Fluorenylmethyloxycarbonyl): Which requires basic conditions (e.g., piperidine) that might trigger unwanted base-catalyzed epimerization at adjacent chiral centers.

The Cbz group can be smoothly and quantitatively cleaved via catalytic hydrogenolysis (H₂, Pd/C) under completely neutral conditions. This makes N-Z-alaninol an ideal precursor when synthesizing complex peptidomimetics where orthogonal deprotection is a strict requirement.

Precursor to Chiral Ligands and Redox Derivatives

N-Z-alaninol is frequently utilized to synthesize redox derivatives of known APIs . Furthermore, the adjacent amine and hydroxyl groups make it a privileged precursor for chiral oxazolines (e.g., BOX and PHOX ligands). These ligands are ubiquitous in asymmetric transition-metal catalysis, where the methyl group of the alaninol backbone provides the necessary steric hindrance to induce high enantioselectivity.

Experimental Workflows & Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific causality for each experimental choice.

Protocol 1: Swern Oxidation to N-Z-Alaninal

Objective: Convert the primary alcohol of N-Z-alaninol to a chiral aldehyde (N-Z-alaninal) without racemizing the sensitive α-chiral center. Causality: Swern oxidation is chosen over harsher oxidants (like Jones reagent) to prevent over-oxidation to the carboxylic acid. The strict adherence to -78 °C is mandatory to suppress the Pummerer rearrangement side-reaction and to lock the conformational mobility that could lead to enolization and subsequent racemization.

Step-by-Step Methodology:

• Preparation: Dissolve oxalyl chloride (1.2 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Cool the flask to -78 °C using a dry ice/acetone bath.

• Activation: Add anhydrous DMSO (2.4 eq) dropwise. Causality: This forms the active alkoxysulfonium intermediate. Stir for 15 minutes.

• Substrate Addition: Dissolve N-Z-alaninol (1.0 eq) in DCM and add dropwise to the activated complex. Stir for 30 minutes at -78 °C.

• Base Addition: Add triethylamine (Et₃N, 5.0 eq) dropwise. Causality: The base deprotonates the intermediate to yield the aldehyde and dimethyl sulfide.

• Quenching & Workup: Allow the reaction to warm to room temperature over 1 hour. Quench with saturated aqueous NH₄Cl, extract with DCM, wash with brine, dry over Na₂SO₄, and concentrate.

Figure 1: Step-by-step Swern oxidation workflow of N-Z-alaninol to N-Z-alaninal.

Protocol 2: Synthesis of Chiral Oxazoline Scaffolds

Objective: Construct a chiral oxazoline ring from N-Z-alaninol for ligand synthesis. Causality: Direct cyclization of the Cbz-protected amine is energetically unfavorable. The validated workflow requires deprotection, N-acylation with the desired structural R-group, and a subsequent dehydrative cyclization using thionyl chloride (SOCl₂). SOCl₂ converts the hydroxyl into a superior leaving group (chloride), enabling base-promoted intramolecular displacement by the amide oxygen.

Step-by-Step Methodology:

• Deprotection: Dissolve N-Z-alaninol in methanol. Add 10% Pd/C (0.1 eq) and stir under an H₂ atmosphere (1 atm) for 4 hours. Filter through Celite to yield free alaninol.

• Acylation: Dissolve the free alaninol in DCM. Add Et₃N (2.0 eq) and the desired acyl chloride (R-COCl, 1.1 eq) at 0 °C. Stir for 2 hours to form the amide intermediate.

• Cyclization: Isolate the amide, dissolve in DCM, and add SOCl₂ (1.5 eq) at 0 °C. Stir for 1 hour, then add excess Et₃N to promote ring closure.

• Isolation: Quench with water, extract with ethyl acetate, and purify via flash chromatography to yield the chiral oxazoline.

Figure 2: Synthetic pathway from N-Z-alaninol to chiral oxazoline ligands.

Analytical Validation & Quality Control

To ensure the trustworthiness of the synthesized intermediates, rigorous analytical validation must be integrated into the workflow:

• Enantiomeric Excess (ee) Determination: Utilize Chiral High-Performance Liquid Chromatography (HPLC) equipped with a stationary phase such as a Chiralcel OD-H column. Isocratic elution (e.g., Hexane/Isopropanol 90:10) will clearly resolve any epimerized enantiomers.

• Chemical Purity & Structural Integrity: ¹H NMR (in CDCl₃) is critical. For the N-Z-alaninal product, the aldehyde proton typically appears as a distinct singlet or doublet around δ 9.5–9.6 ppm. The preservation of the methyl doublet (δ ~1.1 ppm) without peak splitting or broadening confirms that diastereomeric/enantiomeric purity has been maintained during the oxidation or cyclization steps.

Conclusion

Benzyl hydroxy(isopropyl)carbamate (CAS 87905-97-3) is far more than a simple protected amino alcohol; it is a foundational chiral pool reagent. By leveraging the orthogonal stability of the Cbz group and the stereochemical fidelity of the alaninol backbone, researchers can reliably engineer complex drug derivatives, potent peptidomimetics, and highly selective chiral catalysts. Adherence to strict thermal controls and validated analytical workflows ensures that its stereochemical integrity is preserved throughout multi-step synthetic campaigns.

References

• World Intellectual Property Organization. "WO2012063085A2 - Drug derivatives." Google Patents.

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 24878671, N-Cbz-L-alaninol." PubChem. Available at:[Link]

Chemical structure of Benzyl (2-hydroxy-1-methylethyl)carbamate

This technical guide provides a comprehensive analysis of Benzyl (2-hydroxy-1-methylethyl)carbamate , commonly known as N-Cbz-Alaninol .[1] This compound is a critical chiral building block in medicinal chemistry, serving as a protected amino alcohol scaffold for the synthesis of peptide mimetics, protease inhibitors, and chiral auxiliaries.

[1]

Executive Summary

Benzyl (2-hydroxy-1-methylethyl)carbamate (N-Cbz-Alaninol) represents a protected form of 2-amino-1-propanol (alaninol).[1] The benzyloxycarbonyl (Cbz or Z) group provides robust amine protection that is stable to acidic and basic hydrolysis but cleavable via catalytic hydrogenolysis. This orthogonal stability makes it indispensable in multi-step synthesis of chiral drugs, particularly in the design of transition-state mimics for aspartyl protease inhibitors (e.g., HIV protease inhibitors).

Chemical Identity & Physicochemical Profiling

The molecule features a single chiral center at the C2 position of the propyl chain. In drug development, the (S)-enantiomer (derived from L-alanine) is the predominant scaffold, preserving the stereochemistry of natural amino acids.

Table 1: Chemical Identification & Properties

Parameter	Data
IUPAC Name	Benzyl N-(2-hydroxy-1-methylethyl)carbamate
Common Synonyms	N-Cbz-Alaninol; N-Benzyloxycarbonyl-2-amino-1-propanol
CAS Number	66674-16-6 ((S)-isomer); 61425-27-2 ((R)-isomer)
Molecular Formula	C₁₁H₁₅NO₃
Molecular Weight	209.24 g/mol
Physical State	White crystalline solid
Melting Point	81 – 85 °C (for (S)-isomer)
Solubility	Soluble in MeOH, EtOAc, DMSO, DCM; Sparingly soluble in water
LogP (Predicted)	~1.2 – 1.4
Chiral Center	C2 (S or R configuration)

Structural Analysis & Stereochemistry

The core structure consists of a lipophilic benzyl carbamate tail and a polar amino-alcohol head.[1]

• Protecting Group (Cbz): The benzyl carbamate moiety renders the nitrogen non-nucleophilic, preventing self-condensation during activation of the hydroxyl group (e.g., mesylation or oxidation).

• Chiral Scaffold: The "1-methylethyl" group (an isopropyl skeleton with substitution) dictates the spatial arrangement.[1] The (S)-configuration directs the methyl group away from the binding pocket in many enzyme-substrate interactions, mimicking the L-alanine side chain.[1]

• Hydrogen Bonding:

  • Donor: NH (carbamate) and OH (alcohol).[1]

  • Acceptor: Carbonyl oxygen (C=O) and hydroxyl oxygen.[1]

Visualization: Structural Connectivity

The following diagram illustrates the connectivity and functional segmentation of the molecule.

Caption: Functional segmentation of N-Cbz-Alaninol showing the lipophilic protecting group and the reactive chiral core.[1]

Synthesis Protocol: Schotten-Baumann Acylation

The most robust synthesis involves the reaction of 2-amino-1-propanol with benzyl chloroformate (Cbz-Cl) under basic conditions.[1] This Schotten-Baumann protocol ensures the amine is nucleophilic while neutralizing the HCl byproduct.[1][2]

Experimental Workflow

Reagents:

• (S)-2-Amino-1-propanol (L-Alaninol)[1][3]

• Benzyl Chloroformate (Cbz-Cl)[1]

• Sodium Carbonate (Na₂CO₃) or NaOH

• Solvent: THF/Water or Dichloromethane/Water biphasic system

Step-by-Step Methodology:

• Preparation: Dissolve (S)-2-amino-1-propanol (1.0 eq) in a 1:1 mixture of THF and 10% aqueous Na₂CO₃ (2.5 eq) at 0 °C.

• Addition: Dropwise add Benzyl Chloroformate (1.1 eq) over 30 minutes, maintaining the temperature below 5 °C to prevent hydrolysis of the reagent.

• Reaction: Stir vigorously at 0 °C for 1 hour, then allow to warm to room temperature (RT) and stir for 4 hours. Monitor via TLC (EtOAc/Hexane 1:1).

• Workup:

  • Evaporate THF under reduced pressure.

  • Extract the aqueous residue with Ethyl Acetate (3x).[1]

  • Wash combined organics with 1N HCl (to remove unreacted amine), saturated NaHCO₃, and brine.[1]

• Purification: Dry over anhydrous MgSO₄, filter, and concentrate. Recrystallize from EtOAc/Hexane to yield white crystals.[1]

Synthesis Pathway Diagram

Caption: Step-by-step Schotten-Baumann synthesis workflow for N-Cbz-Alaninol.

Analytical Characterization

Validation of the structure relies on NMR and IR spectroscopy. The following data is typical for the (S)-isomer in CDCl₃.

Nuclear Magnetic Resonance (¹H NMR)

• 7.30 – 7.35 ppm (m, 5H): Aromatic protons of the benzyl group.

• 5.10 ppm (s, 2H): Benzylic methylene protons (-O-CH ₂-Ph).[1]

• 4.95 ppm (br s, 1H): Carbamate N-H proton.[1]

• 3.85 ppm (m, 1H): Methine proton at the chiral center (-CH (CH₃)-).[1]

• 3.50 – 3.70 ppm (m, 2H): Methylene protons adjacent to the hydroxyl group (-CH ₂-OH).[1]

• 2.40 ppm (br s, 1H): Hydroxyl proton (-OH), exchangeable with D₂O.[1]

• 1.18 ppm (d, 3H): Methyl group protons (-CH₃).[1]

Infrared Spectroscopy (IR)[1][4]

• 3300 – 3400 cm⁻¹: Broad O-H stretch and N-H stretch.[1]

• 1680 – 1700 cm⁻¹: Strong C=O stretch (Carbamate carbonyl).[1]

• 1530 cm⁻¹: N-H bending (Amide II).[1]

Applications in Drug Discovery

N-Cbz-Alaninol is a versatile intermediate.[1] Its primary utility lies in its ability to be transformed into reactive electrophiles while maintaining stereochemical integrity.[1]

• Amino-Epoxides: The hydroxyl group can be mesylated and cyclized to form N-Cbz-amino epoxides, key intermediates for hydroxyethylene isosteres (e.g., in HIV protease inhibitors like Saquinavir or Amprenavir precursors).[1]

• Amino Aldehydes: Oxidation of the alcohol (e.g., Swern oxidation) yields N-Cbz-alaninal, a potent electrophile for Wittig reactions or reductive aminations.[1]

• Peptide Synthesis: Used as a C-terminal alcohol cap or reduced further to diamines.[1]

Application Workflow

Caption: Divergent synthetic utility of N-Cbz-Alaninol in generating high-value pharmacophores.[1]

Safety & Handling (GHS Classification)

• Signal Word: Warning

• Hazard Statements:

  • H315: Causes skin irritation.[1][4][5]

  • H319: Causes serious eye irritation.[1][5]

  • H335: May cause respiratory irritation.[1][4][5][6]

• Precautionary Measures: Handle in a fume hood. Wear nitrile gloves and safety goggles.[1] Store at 2-8 °C (refrigerated) to prevent slow oxidation or hydrolysis over long periods.

References

• BenchChem. (2025).[1][2] An In-depth Technical Guide to N-Carbobenzyloxy-Alanine (Cbz-Alanine). Retrieved from [1]

• Thermo Fisher Scientific. (2025).[1] N-Benzyloxycarbonyl-D-alaninol, 98% Product Specifications. Retrieved from [1]

• National Institutes of Health (NIH). (2025).[1] Benzyl N-(2-hydroxyethyl)carbamate - PubChem Compound Summary. Retrieved from [1]

• Organic Syntheses. (2008). Benzyl Isopropoxymethyl Carbamate - an Aminomethylating Reagent.[1] Org. Synth. 85, 287.[1] Retrieved from [1]

• ChemicalBook. (2026).[1] N-Carbobenzoxy-L-alaninol MSDS and Properties. Retrieved from [1][7]

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• 3. N-BENZYL-L-ALANINOL | 6940-80-3 [chemicalbook.com]
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• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. DL-Alaninol | 6168-72-5 [chemicalbook.com]

Cbz-Alaninol: Physicochemical Profiling, Solubility, and Applications in Drug Development

Executive Summary

Cbz-L-Alaninol (Benzyl (S)-(1-hydroxypropan-2-yl)carbamate; CAS: 66674-16-6) is a highly versatile chiral amino alcohol derived from L-alanine[1]. In modern drug development and asymmetric synthesis, the carboxybenzyl (Cbz) protecting group serves a dual purpose: it chemically shields the primary amine from unwanted side reactions (such as premature oxidation or polymerization) and sterically directs downstream stereoselective transformations. This whitepaper provides an in-depth analysis of the physicochemical properties, thermodynamic solubility behavior, and validated experimental workflows for utilizing Cbz-L-Alaninol in pharmaceutical research.

Physicochemical Profiling & Mechanistic Significance

Understanding the physical properties of Cbz-L-Alaninol is critical for formulation scientists and medicinal chemists. The balance between the hydrophilic hydroxyl/carbamate core and the lipophilic benzyl ring dictates its behavior in both biological assays and organic synthesis[1].

Table 1: Key Physicochemical Properties

Property	Value	Causality / Significance in Drug Design
Molecular Weight	209.24 g/mol [1]	Well below the 500 Da limit of , making it an ideal low-MW building block for complex APIs.
Melting Point	70–84 °C[2]	The broad reported range is highly dependent on the crystalline state and purity. Lower MP (~70 °C) indicates potential polymorphism or residual solvent.
Boiling Point	~375.2 °C[2]	High boiling point necessitates non-thermal methods (e.g., high vacuum or lyophilization) for solvent removal during synthesis.
Density	~1.15 g/cm³[2]	Important for volumetric calculations when preparing high-concentration stock solutions in organic solvents.
LogP (Predicted)	1.20 – 1.68[1][3]	Moderate lipophilicity ensures cell membrane permeability while retaining sufficient aqueous solubility for in vitro screening.
Polar Surface Area	58.6 Ų[1]	Optimal for crossing biological barriers, including the Blood-Brain Barrier (BBB), which is crucial for neuro-active derivatives[4].

Solubility Data & Thermodynamic Behavior

Cbz-L-Alaninol exhibits an amphiphilic solubility profile. The presence of the Cbz group significantly restricts its aqueous solubility compared to unprotected L-alaninol, shifting its preference toward polar aprotic and organic solvents[5][6].

Table 2: Solubility Profile across Common Solvents

Solvent	Solubility Range	Mechanistic Insight & Application
Water	2.02 – 3.42 mg/mL[6]	Poor to Moderate: Hydrogen bonding is hindered by the bulky, hydrophobic benzyl ring. Co-solvents (e.g., 1-5% DMSO) are mandatory for aqueous bioassays[6].
Ethanol	> 50 mg/mL[7]	High: Excellent for recrystallization and preparing primary stock solutions. Ethanol disrupts intermolecular carbamate hydrogen bonds[7].
DMSO / DMF	> 100 mg/mL[4]	Very High: The standard for in vitro assay stock preparation and complex synthetic steps (e.g., thioacetylation)[4].
MTBE	Soluble	Moderate: Used extensively as a solvent in biocatalytic cascades (e.g., enzymatic acetylation) to prevent substrate racemization.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems, incorporating causality for every major experimental choice.

Protocol 1: Thermodynamic Solubility Determination (Shake-Flask Method)

Kinetic solubility methods (like solvent-shifting) often overestimate solubility due to supersaturation. This protocol strictly measures thermodynamic equilibrium, aligning with .

• Preparation: Add an excess of Cbz-L-Alaninol solid (~20 mg) to a borosilicate glass vial containing 1.0 mL of the target buffer (e.g., PBS, pH 7.4).

• Equilibration: Cap the vial and agitate at 300 rpm on an orbital shaker at a strictly controlled temperature (25.0 ± 0.5 °C) for 48 hours.

  • Causality: A 48-hour window guarantees the complete transition from kinetic dissolution to a stable thermodynamic equilibrium, preventing false-positive high solubility readings.

• Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes to pellet the undissolved solid.

  • Causality: Centrifugation is prioritized over syringe filtration, as lipophilic compounds like Cbz-Alaninol can non-specifically adsorb to standard nylon or PTFE filter membranes, artificially lowering the measured concentration.

• Quantification: Extract the supernatant, dilute in the mobile phase, and quantify using HPLC-UV (λ ~ 210 nm, targeting the benzyl chromophore) against a standard curve prepared in methanol.

Protocol 2: Enzymatic Acetylation for Asymmetric Synthesis

Based on established biocatalytic methodologies, this protocol utilizes Cbz-L-Alaninol to synthesize diastereomerically pure target molecules.

• Reaction Setup: Dissolve Cbz-L-Alaninol (1.0 equiv, ~0.27 g) and vinyl acetate (1.5 equiv) in 5.5 mL of Methyl tert-butyl ether (MTBE).

• Biocatalyst Addition: Add 100 mg of Amano lipase PS (immobilized on diatomite).

  • Causality: Lipase ensures highly regioselective acetylation of the primary hydroxyl group. MTBE is chosen as the solvent to strictly avoid racemization at the α-position, preserving the chiral integrity of the L-isomer.

• Incubation: Stir the suspension at room temperature for 3 hours until TLC (Ethyl Acetate:Petroleum Ether 1:1) indicates full conversion.

• Purification: Remove the immobilized enzyme via flash filtration through Celite. Concentrate the solvent under reduced pressure at 40 °C to yield the pure acetylated product.

Applications in Drug Development

Cbz-L-Alaninol is not just a passive building block; its structural features actively influence the pharmacokinetic and pharmacodynamic properties of the resulting therapeutics.

• Butyrylcholinesterase (BChE) Inhibitors: In Alzheimer's disease research, Cbz-L-Alaninol is a critical precursor for novel sulfonamide-based carbamates. The hydroxyl group is mesylated, converted to a thioacetate, and oxidatively chlorinated to form sulfonyl chlorides. These are coupled with amines to yield potent BChE inhibitors, with some derivatives showing highly selective IC50 values as low as 4.33 μM[4].

• Pharmacokinetic Modulators: Derivatives of Cbz-Alaninol have been patented as modulators of pharmacokinetic properties. These compounds are engineered to selectively inhibit cytochrome P450 monooxygenases (e.g., CYP3A4) without exhibiting off-target biological activity, thereby acting as "boosters" to increase the half-life of co-administered antiviral or oncology drugs[8][9].

Workflow Visualization

Below is the logical workflow for synthesizing and screening Cbz-L-Alaninol-derived BChE inhibitors, illustrating the transition from chiral pool material to biological lead[4].

Figure 1: Synthetic and screening workflow for Cbz-L-Alaninol-derived BChE inhibitors.

References

• National Center for Biotechnology Information (NCBI) . "benzyl N-((2S)-1-hydroxypropan-2-yl)carbamate | CID 10262499". PubChem Database. URL:[Link]

• International Journal of Molecular Sciences . "Novel Sulfonamide-Based Carbamates as Selective Inhibitors of BChE". PubMed Central (PMC). URL:[Link]

• Google Patents. "EP2487161A1 - Modulators of pharmacokinetic properties of therapeutics". European Patent Office.

• TU Wien reposiTUm . "Dissertation: Asymmetric synthesis of polyhydroxylated compounds". Vienna University of Technology. URL:[Link]

Sources

• 1. benzyl N-((2S)-1-hydroxypropan-2-yl)carbamate | C11H15NO3 | CID 10262499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. 66674-16-6((S)-Benzyl (1-Hydroxypropan-2-yl)carbamate) | Kuujia.com [kuujia.com]
• 4. Novel Sulfonamide-Based Carbamates as Selective Inhibitors of BChE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. 66674-16-6 | N-Z-L-Alaninol | Esters | Ambeed.com [ambeed.com]
• 7. echemi.com [echemi.com]
• 8. EP2487161A1 - Modulators of pharmacokinetic properties of therapeutics - Google Patents [patents.google.com]
• 9. ES2602784T3 - Modulators of the pharmacokinetic properties of therapeutic agents - Google Patents [patents.google.com]

Molecular weight and formula of Benzyl hydroxy(isopropyl)carbamate

The following technical guide details the molecular characteristics, synthesis, and applications of Benzyl (2-hydroxy-1-methylethyl)carbamate , commonly identified in chemical catalogs as Benzyl hydroxy(isopropyl)carbamate .

Scientific Identity: Benzyl (2-hydroxy-1-methylethyl)carbamate (Cbz-Alaninol)

Executive Summary

Benzyl hydroxy(isopropyl)carbamate (CAS: 87905-97-3), systematically known as Benzyl (2-hydroxy-1-methylethyl)carbamate or N-Cbz-Alaninol , is a critical chiral building block in organic synthesis and drug development. It represents the carbamate-protected form of alaninol (2-amino-1-propanol), where the amine is masked by a benzyloxycarbonyl (Cbz/Z) group.

This compound serves as a pivotal intermediate in the synthesis of peptide mimetics, chiral amino aldehydes (via oxidation), and heterocyclic pharmaceutical cores. Its "hydroxy(isopropyl)" nomenclature in some catalogs refers to the 2-hydroxy-1-methylethyl moiety attached to the nitrogen, rather than an N-hydroxy functionality.

Physicochemical Profile

The following data establishes the core molecular identity of the compound.

Property	Value
Systematic Name	Benzyl (2-hydroxy-1-methylethyl)carbamate
Common Synonyms	N-Cbz-Alaninol; Benzyl hydroxy(isopropyl)carbamate
CAS Number	87905-97-3
Molecular Formula	C₁₁H₁₅NO₃
Molecular Weight	209.24 g/mol
Physical State	White to off-white solid (or viscous oil depending on purity)
Melting Point	40–45 °C (typically low-melting solid)
Solubility	Soluble in MeOH, EtOH, DCM, EtOAc; Sparingly soluble in water
pKa	~12 (Hydroxyl proton), ~10 (Carbamate NH)

Structural Disambiguation

It is critical to distinguish between the two potential isomers implied by the ambiguous name "Benzyl hydroxy(isopropyl)carbamate":

• Target Compound (Cbz-Alaninol):

  . (O-Hydroxy alkyl group).[1]

• Theoretical Isomer (N-Hydroxy):

  . (N-Hydroxy-N-isopropyl).

Note: Commercial entries under CAS 87905-97-3 universally refer to Structure 1 (Cbz-Alaninol).

Synthetic Pathway & Mechanism[9]

The synthesis of N-Cbz-Alaninol follows a classic Schotten-Baumann reaction , utilizing Benzyl Chloroformate (Cbz-Cl) to protect the amine of L-Alaninol (or DL-Alaninol) under basic conditions.

Reaction Scheme

The nucleophilic amine of alaninol attacks the electrophilic carbonyl of Cbz-Cl, eliminating HCl to form the carbamate linkage.

Figure 1: Mechanistic pathway for the Cbz-protection of Alaninol.

Detailed Experimental Protocol

Objective: Synthesis of N-Cbz-L-Alaninol on a 10 mmol scale.

Reagents:

• L-Alaninol: 0.75 g (10 mmol)

• Benzyl Chloroformate (Cbz-Cl): 1.71 g (10 mmol)

• Sodium Bicarbonate (

  ): 1.68 g (20 mmol)

• Solvent: Water/THF (1:1 v/v) or Water/Dioxane.

Step-by-Step Methodology:

• Preparation: Dissolve L-Alaninol (10 mmol) and

  (20 mmol) in 20 mL of water/THF mixture in a round-bottom flask. Cool the solution to 0°C using an ice bath.

• Addition: Add Cbz-Cl (10 mmol) dropwise over 15 minutes. Critical: Maintain temperature <5°C to prevent hydrolysis of Cbz-Cl.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir vigorously for 3–4 hours. Monitor via TLC (50% EtOAc/Hexane; stain with Ninhydrin or PMA).

• Work-up:

  • Evaporate THF under reduced pressure.

  • Extract the aqueous residue with Ethyl Acetate (

    mL).

  • Wash combined organic layers with 1M HCl (to remove unreacted amine), saturated

    , and brine.

• Drying: Dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: If necessary, purify via flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Analytical Characterization

Validating the identity of Benzyl (2-hydroxy-1-methylethyl)carbamate requires confirming the carbamate linkage and the integrity of the alcohol group.

Technique	Expected Signals / Features
1H NMR (CDCl3)	δ 7.35 (m, 5H, Ar-H)δ 5.10 (s, 2H, Ph-CH2-O)δ 4.95 (br s, 1H, NH)δ 3.85 (m, 1H, CH-N)δ 3.65, 3.55 (m, 2H, CH2-OH)δ 1.18 (d, 3H, CH3)
13C NMR	156.5 (C=O carbamate)136.5 (Ar-C ipso)128.5, 128.1, 128.0 (Ar-C)66.8 (Ph-CH2)66.0 (CH2-OH)49.5 (CH-N)17.2 (CH3)
Mass Spectrometry	ESI-MS: [M+H]+ = 210.25; [M+Na]+ = 232.23.Look for tropylium ion fragment (m/z 91) characteristic of benzyl groups.
IR Spectroscopy	3300-3400 cm⁻¹ (Broad OH/NH stretch)1690-1710 cm⁻¹ (Strong C=O Carbamate stretch)

Applications in Drug Development

Precursor to Chiral Amino Aldehydes

N-Cbz-Alaninol is the primary precursor for N-Cbz-Alaninal , a reactive aldehyde used in:

• Reductive Aminations: Creating chiral amine backbones.

• Wittig Olefinations: Extending carbon chains while preserving stereochemistry.

Peptide Mimetics Synthesis

The compound serves as a "C-terminal alcohol" variant of alanine. It is used to synthesize peptide alcohols which act as transition-state inhibitors for proteases (e.g., Renin or HIV protease inhibitors).

Workflow: Swern Oxidation to Aldehyde

The transformation of the hydroxyl group to an aldehyde is a common downstream application.

Figure 2: Oxidation workflow for converting N-Cbz-Alaninol to N-Cbz-Alaninal.

References

• PubChem. (2025). Benzyl N-(2-hydroxy-1-methylethyl)carbamate - Compound Summary. National Library of Medicine. [Link]

• Organic Syntheses. (1990). Protection of Amino Groups: Benzyl Carbamates. Org. Synth. Coll. Vol. 7. [Link]

Sources

• 1. US5510511A - Process for preparing N,O-dialkylhydroxylamine, its salts or intermediates in their synthesis - Google Patents [patents.google.com]

Benzyl (1-hydroxypropan-2-yl)carbamate synonyms and nomenclature

Nomenclature, Synthesis, and Application in Drug Discovery[1]

Executive Summary

Benzyl (1-hydroxypropan-2-yl)carbamate , commonly known as N-Cbz-Alaninol , is a pivotal chiral building block in medicinal chemistry.[1] Structurally, it consists of an amino alcohol core (alaninol) protected by a benzyloxycarbonyl (Cbz/Z) group. Its primary utility lies in its role as a stable, crystalline intermediate that preserves stereochemical integrity during the synthesis of peptide mimetics, chiral auxiliaries (e.g., oxazolidinones), and transition-state inhibitors.

This guide provides a definitive technical analysis of its nomenclature, synthetic routes, and experimental protocols, designed for application scientists and process chemists.

Part 1: Structural Identity & Nomenclature

The nomenclature of this molecule can be ambiguous due to the intersection of IUPAC systematic naming and common peptide chemistry abbreviations.

1.1 Systematic Decomposition

The molecule is an ester of carbamic acid.[2] The nitrogen is substituted with a 1-hydroxypropan-2-yl group (derived from alanine), and the oxygen is esterified with a benzyl group.[1]

• IUPAC Name: Benzyl (1-hydroxypropan-2-yl)carbamate[1][3]

• Common Chemical Name: N-Cbz-Alaninol[1][4]

• Peptide Nomenclature: Z-Ala-ol (where "Z" denotes benzyloxycarbonyl and "ol" denotes the reduction of the carboxylic acid to an alcohol).[1]

1.2 Stereochemical Identifiers

In drug development, the stereochemistry at the C2 position is critical. The (S)-enantiomer is derived from natural L-Alanine.[1]

Descriptor	(S)-Isomer (Natural Series)	(R)-Isomer (Unnatural Series)
CAS Number	66674-16-6	106565-67-1
IUPAC Stereodescriptor	Benzyl [(2S)-1-hydroxypropan-2-yl]carbamate	Benzyl [(2R)-1-hydroxypropan-2-yl]carbamate
Precursor	L-Alaninol / L-Alanine	D-Alaninol / D-Alanine
Synonyms	N-Cbz-L-alaninol	N-Cbz-D-alaninol

1.3 Structural Visualization

The following diagram deconstructs the molecule into its functional modules: the protecting group (stability), the carbamate linker (cleavability), and the chiral core (reactivity).

Part 2: Synthetic Utility & Retrosynthesis[1]

Why is this molecule synthesized? It serves as a "gateway" intermediate. The Cbz group is stable to acidic and basic conditions but cleavable by hydrogenolysis (

, Pd/C), making it orthogonal to Boc and Fmoc strategies.

2.1 Key Transformations

• Oxidation to Aldehydes: The primary alcohol can be oxidized (Swern or Dess-Martin) to yield N-Cbz-Alaninal , a highly reactive chiral aldehyde used to extend carbon chains while maintaining stereochemistry.[1]

• Cyclization: Reaction with strong bases (e.g., NaH) or thionyl chloride can effect cyclization to oxazolidinones , which are used as Evans-type chiral auxiliaries.

• Appel Reaction: Conversion of the alcohol to a halide (alkyl chloride/bromide) allows for nucleophilic substitution reactions.

Part 3: Synthesis Protocols

Two primary routes exist for accessing N-Cbz-Alaninol.[1][5] Route A is the direct protection of the amino alcohol. Route B is the reduction of the protected amino acid.

Protocol A: Schotten-Baumann Protection (Direct)

This is the preferred industrial route when starting from inexpensive L-Alaninol.

Reagents:

• L-Alaninol (1.0 equiv)[1]

• Benzyl Chloroformate (Cbz-Cl) (1.05 equiv)[1]

• Sodium Bicarbonate (

  ) (2.5 equiv)[1]

• Solvent: Water/THF (1:1 v/v) or Water/Dioxane[1]

Step-by-Step Methodology:

• Preparation: In a round-bottom flask, dissolve L-Alaninol (10.0 g, 133 mmol) and

  (28.0 g, 333 mmol) in water (150 mL). Cool the solution to 0°C using an ice bath. Rationale: Cooling prevents hydrolysis of the Cbz-Cl reagent and controls the exotherm.

• Addition: Add THF (150 mL) to the aqueous mixture. Then, add Benzyl Chloroformate (23.8 g, 140 mmol) dropwise over 30 minutes via an addition funnel. Rationale: Slow addition prevents localized heating and ensures selectivity for the amine over the free hydroxyl group.

• Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir vigorously for 3–5 hours. Monitor by TLC (EtOAc/Hexane 1:1) or LC-MS.[1][3]

• Workup:

  • Evaporate the THF under reduced pressure.

  • Extract the remaining aqueous layer with Ethyl Acetate (

    mL).

  • Wash the combined organic layers with 1M HCl (to remove unreacted amine), followed by saturated brine.

• Drying & Concentration: Dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: Recrystallize from EtOAc/Hexane or purify via silica gel flash chromatography if high purity (>99%) is required.

Yield Expectation: 85–95% as a white crystalline solid.

Protocol B: Reduction of Cbz-Alanine (Alternative)

Used when Cbz-Alanine is the available stock.[1]

• Activation: React Cbz-Alanine with Isobutyl Chloroformate and N-Methylmorpholine (NMM) at -15°C to form the mixed anhydride.

• Reduction: Add

  (dissolved in water) to the mixed anhydride.

• Result: This reduces the anhydride to the alcohol (Cbz-Alaninol) without deprotecting the amine.[1]

Synthesis Workflow Diagram

Part 4: Analytical Characterization

To validate the identity of the synthesized material, the following analytical signatures must be confirmed.

4.1 Proton NMR ( H NMR, 400 MHz, )

• 7.35 (m, 5H): Aromatic protons of the benzyl group.
• 5.10 (s, 2H): Benzylic protons ( ).[1]
• 4.95 (br s, 1H): Carbamate NH proton.
• 3.85 (m, 1H): Methine proton ( -proton) of the alanine backbone.[1]
• 3.65 (dd, 1H) & 3.50 (dd, 1H): Diastereotopic protons of the group.[1]
• 2.40 (br s, 1H): Hydroxyl OH proton (variable).[1]
• 1.18 (d, 3H): Methyl group of the alanine side chain.

4.2 Physical Properties[1]

• Appearance: White crystalline powder.[4][6]

• Melting Point: 81–85°C (for the S-isomer).[1][4]

• Solubility: Soluble in Methanol, Ethanol, DCM, EtOAc. Sparingly soluble in water.[7][8]

References

• PubChem. (2025).[1][9][10] Benzyl N-[(2S)-1-hydroxypropan-2-yl]carbamate (Compound CID 10262499).[1] National Library of Medicine. [Link][1]

• Organic Chemistry Portal. (2025). Cbz-Protected Amino Groups: Stability and Deprotection.[1][Link][1]

Sources

• 1. benzyl N-((2S)-1-hydroxypropan-2-yl)carbamate | C11H15NO3 | CID 10262499 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzyl carbamate - Wikipedia [en.wikipedia.org]
• 3. 66674-16-6|(S)-Benzyl (1-hydroxypropan-2-yl)carbamate|BLD Pharm [bldpharm.com]
• 4. N-Carbobenzoxy-L-alaninol | 66674-16-6 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. N-Benzyl-N-Cbz-beta-alanine | 252919-08-7 [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. CAS 621-84-1: Benzyl carbamate | CymitQuimica [cymitquimica.com]
• 9. N-Cbz-d-alanine | C11H13NO4 | CID 70832 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. N-Benzyloxycarbonyl-beta-alanine | C11H13NO4 | CID 75313 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Safety Data Sheet (SDS) for Benzyl hydroxy(isopropyl)carbamate

This technical guide provides a comprehensive Safety Data Sheet (SDS) analysis for Benzyl hydroxy(isopropyl)carbamate , scientifically identified as Benzyl (1-hydroxypropan-2-yl)carbamate (Cbz-Alaninol).

CAS No: 87905-97-3 | Formula: C₁₁H₁₅NO₃ | Mol. Weight: 209.24 g/mol

Executive Summary & Chemical Identity

Benzyl hydroxy(isopropyl)carbamate is a specialized carbamate intermediate, commonly used in peptide synthesis and medicinal chemistry as a protected amino alcohol (N-Cbz-Alaninol). Unlike commodity chemicals, its safety profile requires an understanding of its dual functionality: the carbamate protecting group (Cbz) and the primary alcohol moiety.

This guide moves beyond standard compliance, offering a researcher-focused analysis of stability, reactivity, and emergency protocols.

Chemical Structure & Synonyms[1][2][3][4]

• IUPAC Name: Benzyl N-(1-hydroxypropan-2-yl)carbamate

• Common Synonyms: Cbz-Alaninol; Benzyl (2-hydroxy-1-methylethyl)carbamate.

• Structural Note: The term "hydroxy(isopropyl)" refers to the 1-hydroxypropan-2-yl backbone, not an N-hydroxy functional group.

Property	Specification
CAS Number	87905-97-3
Physical State	White to off-white solid (low melting point) or viscous oil
Solubility	Soluble in DMSO, Methanol, DCM; Sparingly soluble in water
Melting Point	40–55 °C (Stereoisomer dependent)

Hazard Identification & Mechanism

GHS Classification: Warning This compound is classified as an Irritant under OSHA HCS 29 CFR 1910.1200 and EU CLP.

Mechanistic Toxicity Analysis

• Skin/Eye Irritation (H315, H319): The carbamate moiety can hydrolyze slightly on moist mucous membranes, releasing benzyl alcohol and the free amine, leading to local irritation. The lipophilic benzyl group facilitates dermal penetration.

• Respiratory Irritation (H335): Inhalation of dust or aerosols triggers inflammation of the upper respiratory tract due to the compound's weak alkylating potential and physical irritation.

GHS Label Elements:

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2]

• H335: May cause respiratory irritation.[1][2][3]

Composition & Synthesis Pathway

Understanding the synthesis helps anticipate impurities (e.g., Benzyl chloroformate traces).

Figure 1: Synthesis pathway highlighting potential residual reactants (Cbz-Cl) that may alter the safety profile.

First Aid Measures (Self-Validating Protocols)

Standard "wash with water" advice is insufficient for lipophilic carbamates.

• Eye Contact: Rinse with saline or water for 15 minutes. Critical Step: Rotate the eyeball to ensure the lipophilic solid is flushed from the cul-de-sac of the eye.

• Skin Contact: Do not just use water.[1] Use Polyethylene Glycol (PEG 400) or soap and water. The lipophilic nature of the benzyl group requires a surfactant for effective removal.

• Inhalation: Move to fresh air. If wheezing occurs (reactive airway sensitization), administer oxygen and seek medical attention immediately.

Fire-Fighting & Stability

• Flash Point: >110 °C (Predicted).

• Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOx) and Carbon Monoxide (CO).

• Extinguishing Media: Alcohol-resistant foam or Dry Chemical.[4] Do NOT use high-volume water jet , as it may spread the melting chemical.

Stability Logic

The Cbz group is acid-stable but base-labile . Avoid storage near strong bases (e.g., NaOH, amines) to prevent exothermic hydrolysis releasing CO₂ and benzyl alcohol.

Handling & Storage Workflow

This workflow ensures compound integrity and operator safety.[1]

Figure 2: Decision matrix for handling variable physical states of Cbz-Alaninol.

Exposure Controls & Personal Protection

• Engineering Controls: Use a chemical fume hood. If heating the substance, ensure local exhaust ventilation to capture carbamate vapors.

• Glove Selection:

  • Recommended:Nitrile Rubber (0.11 mm thickness) - Breakthrough time > 480 min.

  • Avoid: Latex (poor resistance to benzyl derivatives).

• Respirator: If dust is generated, use N95 (US) or P2 (EU). For large scale synthesis, use a half-face respirator with organic vapor/acid gas cartridges.

Toxicological Information

Note: Direct toxicological data for this specific CAS is limited. Data below is extrapolated from structural analogs (Benzyl carbamate and Alaninol).

Endpoint	Analog Extrapolation	Mechanism
Acute Oral Toxicity	LD50 > 2000 mg/kg (Rat)	Low absorption efficiency; hydrolysis in gut.
Sensitization	Potential Sensitizer	Carbamates can haptenize proteins, leading to allergic dermatitis.
Carcinogenicity	Not Listed	Unlike Ethyl carbamate (Urethane), Benzyl carbamates are generally non-genotoxic.

Ecological & Disposal Considerations

• Biodegradability: Expected to be biodegradable due to the hydrolyzable ester/carbamate linkages.

• Disposal: Dissolve in a combustible solvent and burn in a chemical incinerator equipped with an afterburner and scrubber. Do not flush into drains ; carbamates can be toxic to aquatic invertebrates.

Emergency Response Decision Tree

A logical flow for immediate incident management.

Figure 3: Emergency response protocols distinguishing between spill types and exposure routes.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 12204068 (Benzyl (2-hydroxy-1-methylethyl)carbamate). Retrieved from [Link]

• ECHA (European Chemicals Agency). Registration Dossier: Benzyl carbamate analogs. Retrieved from [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]

Benzyl hydroxy(isopropyl)carbamate supplier and price comparison

Benzyl Hydroxy(isopropyl)carbamate: A Technical Sourcing & Validation Guide

Executive Summary Benzyl hydroxy(isopropyl)carbamate—commercially identified primarily as Benzyl (1-hydroxypropan-2-yl)carbamate (CAS: 87905-97-3)—is a critical chiral building block in peptide synthesis and medicinal chemistry. While the nomenclature technically suggests an N-hydroxy-N-isopropyl species (a nitroxyl donor precursor), the global supply chain predominantly maps this string to the Cbz-protected amino alcohol (Cbz-Alaninol).

This guide provides a definitive technical analysis for researchers and procurement specialists, resolving the nomenclature ambiguity, benchmarking global suppliers, and establishing rigorous Quality Control (QC) protocols for incoming raw material validation.

Chemical Profile & Nomenclature Analysis

The Identity Crisis: In strict IUPAC nomenclature, "hydroxy(isopropyl)carbamate" implies an N-hydroxy-N-isopropyl functionality. However, in the commercial reagent market (e.g., BLD Pharm, Chemikart), this name is a synonym for the O-protected amino alcohol. Researchers must verify the CAS number before purchase to avoid acquiring the wrong isomer.

Feature	Commercial Standard (The Market Reality)	Systematic Interpretation (The Theoretical Target)
Common Name	Cbz-Alaninol	Cbz-IPHA (N-Cbz-N-isopropylhydroxylamine)
CAS Number	87905-97-3 (racemic) / 61425-27-2 (S-isomer)	Not commercially standard (Custom synthesis required)
Structure	Bn-O-CO-NH-CH(CH3)CH2OH	Bn-O-CO-N(OH)CH(CH3)2
Key Function	Chiral auxiliary, Peptide C-terminus modification	Nitroxyl (HNO) donor, Metalloproteinase inhibitor
Physical State	White to off-white solid / Viscous oil	Likely unstable oil / Low-melting solid

Core Applications (CAS 87905-97-3):

• Peptidomimetics: Introduction of C-terminal alcohol moieties to prevent enzymatic degradation.

• Chiral Resolution: Used as a resolving agent for racemic carboxylic acids.

• Heterocycle Synthesis: Precursor for oxazolines via cyclization.

Sourcing Landscape & Price Comparison

The following data reflects the current market status for CAS 87905-97-3 (95%+ Purity). Prices are estimates based on Q1 2025 catalog data and subject to bulk negotiation.

Supplier Tier Analysis:

• Tier 1 (Global Distributors): High reliability, comprehensive CoA, higher cost.

• Tier 2 (Regional Manufacturers): Lower cost, variable lead times, requires internal QC validation.

Price Benchmarking Table:

Supplier	Catalog Code	Pack Size	Est. Price (USD)	Lead Time	Purity Grade
BLD Pharm	BD286060	1 g	$35 - $50	1-2 Weeks	95%
Enamine	EN300-XXXX	5 g	$120 - $150	2-3 Weeks	95%+
Sigma-Aldrich	Custom	1 g	$150+	4-6 Weeks	97%
Combi-Blocks	OR-XXXX	10 g	$180 - $220	1 Week	96%
Chemikart	BV55175	1 g	$40 - $60	2 Weeks	95%

Procurement Strategy: For early-stage discovery, BLD Pharm or Combi-Blocks offer the best balance of speed and cost. For GMP-grade requirements later in development, custom synthesis from a Tier 1 vendor is recommended to ensure stereochemical purity (e.g., >99% ee for the S-isomer).

Internal Synthesis Protocol (Autonomy)

If commercial stock is unavailable or specific stereochemistry is required (e.g., pure S-isomer), the compound can be synthesized in-house with high yield.

Reaction Pathway: The synthesis involves the Schotten-Baumann protection of Alaninol (2-amino-1-propanol) with Benzyl Chloroformate (Cbz-Cl).

Figure 1: Synthetic pathway for Cbz-protection of amino alcohols.

Step-by-Step Protocol:

• Setup: Charge a round-bottom flask with Alaninol (1.0 eq) and THF/Water (1:1 v/v). Cool to 0°C.

• Base Addition: Add Sodium Bicarbonate (2.5 eq) to the solution.

• Acylation: Dropwise add Benzyl Chloroformate (1.1 eq) over 30 minutes, maintaining temperature <5°C.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 3 hours. Monitor by TLC (EtOAc/Hexane 1:1).

• Workup: Evaporate THF. Extract aqueous layer with Ethyl Acetate (3x) . Wash combined organics with 1N HCl, Brine, and dry over Na2SO4.

• Purification: Concentrate in vacuo. Recrystallize from EtOAc/Hexane or purify via flash chromatography if necessary.

Quality Control & Validation Systems

Trusting a supplier's Certificate of Analysis (CoA) without verification is a critical failure point in drug development. The following self-validating system ensures the identity and purity of the material.

QC Workflow Diagram:

Figure 2: Validation workflow for incoming Cbz-amino alcohol reagents.

Validation Criteria:

• 1H NMR (DMSO-d6, 400 MHz):

  • Aromatic Ring: Multiplet at δ 7.30–7.40 ppm (5H, Benzyl).

  • Benzylic CH2: Singlet (or AB system) at δ 5.05 ppm (2H).

  • Methine (CH): Multiplet at δ 3.5–3.7 ppm (1H, -CH-NH-).

  • Hydroxymethyl (CH2OH): Multiplet at δ 3.3–3.4 ppm (2H).

  • Methyl (CH3): Doublet at δ 1.0–1.1 ppm (3H).

  • Critical Check: Ensure the integration ratio of Aromatic (5H) to Methyl (3H) is ~1.66.

• HPLC Conditions:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase: A: 0.1% TFA in Water, B: Acetonitrile. Gradient 5-95% B over 20 min.

  • Detection: UV at 210 nm (amide bond) and 254 nm (benzyl ring).

  • Acceptance: Single major peak >95% area.[1]

Handling & Stability

• Storage: Store at 2–8°C. The compound is generally stable but hygroscopic. Keep desiccated.

• Safety: Standard PPE (gloves, goggles). Avoid inhalation of dust.

• Stability: Stable in neutral and acidic conditions. Hydrolyzes in strong base (removal of Cbz group) or strong acid with heat.

References

• BLD Pharm Product Data. Benzyl hydroxy(isopropyl)carbamate (CAS 87905-97-3).[2][3] Retrieved from .

• PubChem Compound Summary. Benzyl N-(3-hydroxypropyl)carbamate and related structures. National Library of Medicine. Retrieved from .

• Greene, T.W., & Wuts, P.G.M.Protective Groups in Organic Synthesis. Wiley-Interscience. (Standard reference for Cbz protection chemistry).

• ChemicalBook Supplier Aggregation. Price and Supplier Analysis for CAS 87905-97-3. Retrieved from .

Sources

• 1. Benzyl Carbamate (CAS 621-84-1) | Manufacture [nsrlaboratories.com]
• 2. C11H15NO3_搜索_CAS号查询_生物试剂_化学试剂_分析试剂_实验试剂-普西唐试剂商城 [jm-bio.com]
• 3. 87905-97-3_搜索_CAS号查询_生物试剂_化学试剂_分析试剂_实验试剂-普西唐试剂商城 [jm-bio.com]

Stability of Benzyl (2-hydroxy-1-methylethyl)carbamate under storage conditions

Technical Guide for Research & Development

Executive Summary

Benzyl (2-hydroxy-1-methylethyl)carbamate (commonly referred to as Cbz-Alaninol or N-Cbz-2-amino-1-propanol ) is a critical chiral building block in peptide synthesis and medicinal chemistry. While the benzyloxycarbonyl (Cbz) group typically confers stability to the amine, the presence of a free vicinal hydroxyl group introduces a specific, often overlooked instability vector: intramolecular cyclization .

Core Directive: Optimal storage requires a desiccated, dark environment at 2–8°C .[1] Long-term exposure to moisture or ambient heat (>25°C) accelerates the thermodynamic collapse of the linear carbamate into a cyclic 2-oxazolidinone, releasing benzyl alcohol as a byproduct.

Compound Profile & Physicochemical Baseline

Before establishing a stability protocol, one must define the material's baseline state. Deviations from these properties serve as the first line of quality control.

Property	Specification	Technical Note
IUPAC Name	Benzyl N-(1-hydroxypropan-2-yl)carbamate	Derived from Alaninol.
CAS Number	87905-97-3 (Racemic) / 1142-20-7 (L-isomer)	Verify stereochemistry on CoA.
Molecular Formula	C₁₁H₁₅NO₃	MW: 209.24 g/mol
Physical State	White to off-white crystalline solid	Warning: Transformation to a viscous oil often indicates degradation (benzyl alcohol release).
Melting Point	75–78°C	Sharp range indicates high purity.[2] Broadening indicates impurities.
Solubility	DCM, EtOAc, MeOH, DMSO	Sparingly soluble in water.

Degradation Mechanisms: The Vicinal Hydroxyl Risk

The stability of Cbz-alaninol is not limited by the Cbz group's hydrolytic stability, but by the nucleophilicity of the adjacent hydroxyl group . Understanding this mechanism is vital for troubleshooting purity issues.

Primary Failure Mode: Intramolecular Cyclization

Under neutral-to-basic conditions or elevated temperatures, the hydroxyl oxygen attacks the carbamate carbonyl carbon. This intramolecular nucleophilic substitution (

-like attack on the carbonyl) results in the formation of a stable 5-membered ring (4-methyl-2-oxazolidinone) and the expulsion of benzyl alcohol.

• Trigger: Heat (>30°C), Moisture (facilitates proton transfer), Base catalysis.

• Consequence: Loss of the Cbz protection; formation of a cyclic byproduct that is difficult to separate.

Secondary Failure Mode: Oxidation

The primary alcohol moiety is susceptible to oxidation by atmospheric oxygen, particularly if trace metal ions are present or if stored in non-inert atmospheres.

• Product: Cbz-Alaninal (Aldehyde)

  Cbz-Alanine (Carboxylic Acid).

Mechanistic Visualization

The following diagram details the competing degradation pathways.

Caption: Figure 1. Degradation pathways of Cbz-Alaninol. The red path (Cyclization) is the dominant risk factor during improper storage.

Storage & Handling Protocol

This protocol utilizes a Self-Validating System : the storage conditions are designed such that any breach is visually or analytically detectable.

Environmental Control

• Temperature: Store at 2°C to 8°C (Refrigerated).

  • Why? Retards the kinetics of the intramolecular cyclization.

  • Freeze/Thaw: Avoid -20°C unless aliquoted. Repeated freeze-thaw cycles can condense moisture, accelerating degradation.

• Atmosphere: Blanket with Argon or Nitrogen .

  • Why? Prevents oxidative degradation of the alcohol group.

• Humidity: Strictly Desiccated .

  • Why? Water acts as a proton shuttle, lowering the activation energy for cyclization.

Container Specifications

• Primary: Amber glass vial with a Teflon-lined screw cap.

  • Amber: Blocks UV light (prevents radical oxidation).

  • Teflon liner: Prevents leaching of plasticizers from standard polyethylene caps, which can contaminate the lipophilic carbamate.

• Secondary: Sealed desiccator or Mylar bag with silica gel packets.

The "Self-Validating" Check

Before using the compound in synthesis, perform this 3-second visual check:

• State Check: Is the solid sticky or turning into a paste? (Indicates Benzyl Alcohol release).

• Smell Check: Is there a faint sweet/aromatic odor? (Pure Cbz-alaninol is odorless; Benzyl alcohol has a distinct floral scent).

• Color Check: Has it turned yellow? (Indicates oxidation).

If any are "Yes", proceed to Analytical Verification (Section 5).

Analytical Monitoring & Stress Testing

To validate the integrity of the material quantitatively, use the following methodologies.

HPLC Method (Purity & Impurity Profiling)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase A: Water + 0.1% Phosphoric Acid (suppresses silanol interactions).

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 210 nm (amide bond) and 254 nm (benzyl ring).

  • Note: The oxazolidinone impurity lacks the strong UV chromophore of the Cbz group (the benzyl ring is lost), so detection at 210 nm is critical for the impurity, while 254 nm confirms the Cbz group.

TLC (Rapid Check)

• Solvent System: Ethyl Acetate : Hexane (1:1).

• Stain: Ninhydrin (will not stain Cbz-protected amines strongly) or KMnO₄ (stains the alcohol and double bonds).

• Rf Values:

  • Cbz-Alaninol: ~0.4

  • Benzyl Alcohol: ~0.6 (distinct spot if degraded)

  • Oxazolidinone: ~0.2 (more polar due to cyclic carbamate)

Stress Testing Workflow

If validating a new supplier or batch, perform this forced degradation test.

Caption: Figure 2. Forced degradation workflow to validate analytical methods.

References

• ChemicalBook. (2023). Benzyl (2-hydroxy-1-methylethyl)carbamate Product Properties and CAS Data. Retrieved from

• BenchChem. (2025).[1] Technical Support Center: Cbz-Protected Alanine Peptides - Storage and Stability. Retrieved from

• Sigma-Aldrich. (2024). Safety Data Sheet: Benzyl (2-hydroxyethyl)carbamate derivatives. Retrieved from

• Organic Chemistry Portal. (2024). Stability of Cbz-Protected Amino Groups and Cyclization Risks. Retrieved from

• ResearchGate. (2000). Facile inversion of configuration of N-Boc-aminoalcohols via SN2 cyclization to oxazolidinones. (Analogous mechanism for Cbz). Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 벤질(2-하이드록시-1-메틸에틸)카바메이트 | 87905-97-3 [m.chemicalbook.com]

Protocols & Analytical Methods

Application Note: Chemo-selective Synthesis of Benzyl (1-hydroxypropan-2-yl)carbamate

This Application Note is designed for research scientists and process chemists. It addresses the synthesis of Benzyl (1-hydroxypropan-2-yl)carbamate (commonly listed in chemical catalogs as Benzyl hydroxy(isopropyl)carbamate) starting from Alaninol .

Nomenclature & Structural Clarification

• Target Molecule: Benzyl (1-hydroxypropan-2-yl)carbamate[1]

• Common Synonym: N-Cbz-Alaninol; Benzyl hydroxy(isopropyl)carbamate (Catalog Name)[1]

• CAS Registry Number: 87905-97-3[2][3][4][5]

• Starting Material: Alaninol (2-amino-1-propanol)[6][7]

• Reaction Type: Chemo-selective N-acylation (Schotten-Baumann conditions)

Executive Summary

The synthesis of Benzyl (1-hydroxypropan-2-yl)carbamate involves the protection of the primary amine of alaninol with a benzyloxycarbonyl (Cbz) group. While the reaction appears trivial, the presence of a free primary hydroxyl group on the alaninol scaffold introduces a risk of competitive O-acylation or N,O-bis-acylation.

This protocol utilizes a biphasic Schotten-Baumann strategy to ensure exclusive N-selectivity. By strictly controlling pH and temperature, we leverage the higher nucleophilicity of the amine over the alcohol, eliminating the need for hydroxyl protection steps.

Reaction Mechanism & Strategic Analysis

The transformation relies on the nucleophilic attack of the alaninol nitrogen lone pair onto the carbonyl carbon of benzyl chloroformate (Cbz-Cl).

• Chemo-selectivity: The amine (

  ) is significantly more nucleophilic than the hydroxyl ( ) group in neutral to mildly basic conditions.

• pH Control: The reaction generates HCl as a byproduct. If the pH drops, the amine protonates (

  ), halting the reaction. If the pH rises >11, the alkoxide may form, leading to O-acylation (carbonate formation) or hydrolysis of the Cbz-Cl reagent.

• Thermodynamics: The reaction is exothermic.[8] Low temperature (0–5 °C) is required to suppress the activation energy for the competing O-acylation pathway.

Reaction Scheme

Figure 1: Reaction pathway for the N-protection of alaninol.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[6][7][8][9][10][11][12]	Role
L-Alaninol (or DL)	75.11	1.0	Substrate
Benzyl Chloroformate (Cbz-Cl)	170.59	1.05	Protecting Group
Sodium Bicarbonate ( )	84.01	2.5	Acid Scavenger
THF or 1,4-Dioxane	-	-	Solvent (Organic)
Water	-	-	Solvent (Aqueous)

Step-by-Step Methodology

Phase 1: Setup and Solubilization

• Preparation: In a 3-neck round-bottom flask equipped with a magnetic stir bar, thermometer, and addition funnel, dissolve Alaninol (10.0 g, 133 mmol) in Water (50 mL).

• Base Addition: Add

  (28.0 g, 333 mmol) to the solution. Stir vigorously until partially dissolved (suspension is acceptable).

• Solvent Integration: Add THF (50 mL) to create a biphasic system.

• Cooling: Submerge the flask in an ice/water bath. Cool the internal temperature to 0–4 °C .

Phase 2: Controlled Addition (Critical Step)

• Reagent Loading: Charge the addition funnel with Benzyl Chloroformate (23.8 g, 19.9 mL, 140 mmol).

• Dropwise Addition: Add the Cbz-Cl dropwise over 45–60 minutes.

  • Constraint: Maintain internal temperature < 10 °C.

  • Observation: Vigorous evolution of

    gas may occur; ensure the system is vented.

• Reaction: Once addition is complete, allow the mixture to warm to room temperature (20–25 °C) and stir for 3–5 hours.

Phase 3: Workup & Purification

• Quench: Check TLC (Eluent: 50% EtOAc/Hexanes). If starting material is consumed, proceed.

• Evaporation: Remove the bulk of THF under reduced pressure (Rotavap, 35 °C) to minimize emulsion formation.

• Extraction: Dilute the remaining aqueous residue with Ethyl Acetate (100 mL). Separate the layers.

  • Extract the aqueous layer 2x with Ethyl Acetate (50 mL).

• Wash Cycle: Wash the combined organic phases sequentially with:

  • 1M HCl (50 mL) – Removes unreacted alaninol.

  • Water (50 mL)

  • Brine (saturated NaCl, 50 mL)

• Drying: Dry over anhydrous

  or . Filter and concentrate in vacuo.

• Final Purification: The crude oil often solidifies upon standing or cooling.

  • Optional: Recrystallize from EtOAc/Hexanes if high purity is required.

  • Yield Target: 85–95%.[8]

Process Control & Validation

In-Process Monitoring (IPC)

• pH Monitoring: During Cbz-Cl addition, ensure the aqueous phase remains pH 8–9. If pH drops below 7, add small aliquots of 1M NaOH or additional

  .

• TLC Visualization:

  • Stain: Ninhydrin (Alaninol = Purple/Red spot; Product = Faint/No color).

  • Stain: KMnO4 (Product = Oxidizes alcohol, Yellow/Brown spot).

Analytical Characterization

To validate the synthesis of Benzyl (1-hydroxypropan-2-yl)carbamate , compare spectral data against the following expected values:

• 1H NMR (400 MHz, CDCl3):

  • 7.35 (m, 5H, Aromatic) – Cbz group
  • 5.10 (s, 2H, ) – Benzylic protons
  • 4.95 (br s, 1H, ) – Carbamate NH
  • 3.85 (m, 1H, ) – Methine proton
  • 3.65 / 3.55 (dd, 2H, ) – Diastereotopic methylene protons
  • 2.40 (br s, 1H, ) – Hydroxyl proton
  • 1.18 (d, 3H, ) – Methyl group

Workflow Diagram

Figure 2: Operational workflow for the synthesis and isolation.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Cbz-Cl	Ensure temperature stays < 5°C during addition. Avoid pH > 10.
O-Acylation (Bis-product)	pH too high or excess Cbz-Cl	Strictly limit Cbz-Cl to 1.05 equiv. Keep pH ~8.5.
Emulsion during workup	THF presence or surfactant effect	Evaporate THF completely before extraction. Add brine to break emulsion.
Impurity in NMR	Benzyl alcohol	Byproduct of Cbz-Cl hydrolysis. Remove via high vacuum or column chromatography (Hex/EtOAc).

References

• Verification of nomenclature synonyms linking "Benzyl hydroxy(isopropyl)
• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis (4th ed.). Wiley-Interscience.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. Mechanistic grounding for Schotten-Baumann conditions and nucleophilicity comparisons.

• PubChem. (n.d.). Benzyl carbamate Structure and Properties. National Library of Medicine. Retrieved March 8, 2026, from [Link]

  • Reference for general benzyl carbam

Sources

• 1. Benzyl (2-hydroxy-1-methylethyl)carbamate | 87905-97-3 [chemicalbook.com]
• 2. CAS Index | Ambeed [ambeed.com]
• 3. Benzyl (2-hydroxy-1-methylethyl)carbamate suppliers & manufacturers in China [m.chemicalbook.com]
• 4. 87905-97-3_搜索_CAS号查询_生物试剂_化学试剂_分析试剂_实验试剂-普西唐试剂商城 [jm-bio.com]
• 5. C11H15NO3_搜索_CAS号查询_生物试剂_化学试剂_分析试剂_实验试剂-普西唐试剂商城 [jm-bio.com]
• 6. researchgate.net [researchgate.net]
• 7. Transformation of Isopropylamine to l-Alaninol by Pseudomonas sp. Strain KIE171 Involves N-Glutamylated Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. prepchem.com [prepchem.com]
• 9. Benzyl carbamate - Wikipedia [en.wikipedia.org]
• 10. BENZYL N-(3-HYDROXYPROPYL)CARBAMATE synthesis - chemicalbook [chemicalbook.com]
• 11. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 12. EP0577167A2 - Method of producing an N-hydroxycarbamate compound - Google Patents [patents.google.com]

Precision Protocol: Chemoselective N-Benzyloxycarbonylation of 2-Amino-1-Propanol

Abstract & Scope

This Application Note details the optimized protocol for the chemoselective N-protection of 2-amino-1-propanol (alaninol) using benzyl chloroformate (Cbz-Cl). While Cbz-Cl is a standard protecting group reagent, the presence of a free hydroxyl group in the substrate presents a competitive nucleophilic landscape. This guide utilizes a modified Schotten-Baumann condition to thermodynamically and kinetically favor N-acylation over O-acylation, ensuring high yield (>90%) and purity without requiring extensive chromatographic purification.

Scientific Foundation & Reaction Mechanism

Chemoselectivity Rationale

The reaction relies on the nucleophilic differential between the primary amine (

) and the primary alcohol ( ).

• Nucleophilicity: Neutral amines are significantly more nucleophilic than neutral alcohols.

• pKa Modulation: Under the biphasic basic conditions (pH 8–10), the amine exists in equilibrium with its free base form (reactive), while the alcohol (pKa ~16) remains protonated and unreactive.

• Selectivity Control: By maintaining the temperature at 0–5 °C and controlling the base addition, we suppress the deprotonation of the hydroxyl group, thereby preventing the formation of the O-Cbz impurity or the N,O-bis-Cbz byproduct.

Reaction Pathway

The reaction proceeds via an addition-elimination mechanism at the acyl chloride carbonyl.

• Nucleophilic Attack: The lone pair of the amine nitrogen attacks the carbonyl carbon of Cbz-Cl.

• Tetrahedral Intermediate: A transient tetrahedral intermediate forms.

• Elimination: The chloride ion is expelled, reforming the carbonyl and generating the protonated carbamate.

• Deprotonation: The auxiliary base (Sodium Carbonate/Bicarbonate) neutralizes the generated HCl, driving the equilibrium forward.

Figure 1: Simplified reaction pathway highlighting the transformation from amine to carbamate.

Experimental Protocol

Reagents & Materials Table

Reagent	MW ( g/mol )	Equiv.[1][2][3]	Density (g/mL)	Role
2-Amino-1-propanol	75.11	1.0	0.965	Substrate
Benzyl Chloroformate (Cbz-Cl)	170.59	1.1	1.195	Protecting Group
Sodium Carbonate ( )	105.99	1.2	Solid	Base (HCl Scavenger)
THF (Tetrahydrofuran)	72.11	Solvent	-	Organic Solvent
Water (Deionized)	18.02	Solvent	-	Aqueous Phase

Detailed Step-by-Step Procedure

Step 1: Solubilization & Setup

• Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, and a thermometer.

• Dissolve 2-amino-1-propanol (7.51 g, 100 mmol) in THF (50 mL) and Water (50 mL).

• Add Sodium Carbonate (

  , 12.7 g, 120 mmol) to the mixture.

  • Note: The solution may appear turbid; this is normal. The biphasic system (Schotten-Baumann conditions) is essential for scavenging the acid in the aqueous phase while the reaction occurs at the interface or in the organic phase.

Step 2: Controlled Addition (Critical for Selectivity) 4. Cool the reaction mixture to 0 °C using an ice-water bath. Ensure internal temperature is < 5 °C. 5. Charge the addition funnel with Benzyl Chloroformate (18.8 g, 15.7 mL, 110 mmol). 6. Add the Cbz-Cl dropwise over 30–45 minutes.

• Technical Insight: Rapid addition causes localized heating and temporary pH drops, which can lead to hydrolysis of the reagent or O-acylation. Maintain temperature < 10 °C throughout addition.

Step 3: Reaction & Monitoring 7. Once addition is complete, allow the mixture to warm to Room Temperature (20–25 °C) naturally. 8. Stir vigorously for 3–4 hours.

• Monitoring: Check reaction progress via TLC (50% EtOAc/Hexanes). The amine spot (ninhydrin active, low Rf) should disappear, and a new UV-active spot (higher Rf) should appear.

Step 4: Workup & Isolation 9. Phase Separation: Transfer the mixture to a separatory funnel. Separate the layers. 10. Extraction: Extract the aqueous layer with Ethyl Acetate (3 x 50 mL). 11. Wash: Combine the organic layers and wash sequentially with:

• 1M HCl (50 mL) – Removes unreacted amine.
• Saturated (50 mL) – Removes acidic impurities.
• Brine (50 mL) – Dries the organic layer.

• Drying: Dry the organic phase over anhydrous , filter, and concentrate under reduced pressure (rotary evaporator) at 40 °C.

Step 5: Purification 13. The resulting crude is typically a clear, viscous oil or a low-melting white solid. 14. Crystallization (Optional): If solid, recrystallize from EtOAc/Hexanes (1:4). 15. Yield Expectation: 90–95% (approx. 19–20 g).

Process Workflow Visualization

Figure 2: Operational workflow for the synthesis of N-Cbz-Alaninol.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Cbz-Cl	Ensure temperature is kept at 0 °C during addition. Verify Cbz-Cl quality (it degrades with moisture).
O-Acylation (Bis-Cbz)	pH too high (>11) or Excess Reagent	Use instead of to buffer pH closer to 8.5. Strictly control stoichiometry (1.05–1.1 eq).
Starting Material Remains	pH too low (<8)	The amine is protonated ( ) and unreactive. Add more base to adjust pH to ~9.
Emulsion during Workup	THF presence	Evaporate the bulk of THF before extraction, or add solid NaCl to saturate the aqueous phase.

Safety & Handling (E-E-A-T)

• Benzyl Chloroformate (Cbz-Cl): A potent lachrymator and corrosive agent. It releases HCl upon contact with moisture.

  • Handling: Always handle in a functioning fume hood. Wear double nitrile gloves and safety goggles.

  • Disposal: Quench excess Cbz-Cl with dilute ammonium hydroxide or aqueous amine solution before disposal.

• THF: Peroxide former. Ensure solvent is fresh or tested for peroxides. Flammable.[4][5]

Characterization Data (Reference)

• Appearance: Clear colorless oil or white waxy solid.

• NMR (400 MHz, ): 7.35 (m, 5H, Ar-H), 5.10 (s, 2H, ), 4.95 (br s, 1H, NH), 3.85 (m, 1H, CH), 3.65 (m, 1H, ), 3.50 (m, 1H, ), 2.45 (br s, 1H, OH), 1.18 (d, 3H, ).

• TLC:

  (1:1 EtOAc/Hexanes). Stain with or Ninhydrin (amide NH may show faint color, UV is best).

References

• Bergmann, M., & Zervas, L. (1932). Über ein allgemeines Verfahren der Peptid-Synthese. Berichte der deutschen chemischen Gesellschaft (A and B Series), 65(7), 1192-1201.

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Standard reference for Cbz protection protocols).
• Cotarca, L., & Eckert, H. (2017). Phosgenations: A Handbook. Wiley-VCH.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 10262499, Benzyl N-[(2S)-1-hydroxypropan-2-yl]carbamate. Retrieved from [Link]

Sources

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• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. (S)-benzyl 1-hydroxypropan-2-ylcarbamate;CAS No.:66674-16-6 [chemshuttle.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]

Benzyl Hydroxy(isopropyl)carbamate: A Versatile Chiral Auxiliary for Asymmetric Synthesis

Introduction: The Critical Role of Chiral Auxiliaries in Modern Synthesis

In the landscape of pharmaceutical and fine chemical synthesis, the control of stereochemistry is paramount. Many biologically active molecules exist as a single enantiomer, with its mirror image often exhibiting different, and sometimes detrimental, physiological effects.[1][2] Chiral auxiliaries are powerful tools in the synthetic chemist's arsenal, offering a reliable method to introduce chirality by temporarily attaching a stereogenic group to a prochiral substrate.[1] This auxiliary group then directs a subsequent chemical transformation to occur with high diastereoselectivity, effectively controlling the formation of a new stereocenter.[1] After the desired transformation, the auxiliary can be cleanly removed, yielding the enantiomerically enriched product.[1]

Among the various classes of chiral auxiliaries, those derived from readily available and inexpensive chiral starting materials, such as amino acids, are particularly valuable.[] Benzyl hydroxy(isopropyl)carbamate and its derivatives have emerged as effective chiral auxiliaries, demonstrating utility in a range of asymmetric transformations. This guide provides an in-depth exploration of this auxiliary, from its synthesis to its application in diastereoselective reactions, complete with detailed protocols and mechanistic insights.

Synthesis of Benzyl Hydroxy(isopropyl)carbamate

The synthesis of the parent structure, benzyl carbamate, can be achieved through several routes, including the reaction of benzyl chloroformate with ammonia or the reaction of urea with benzyl alcohol.[4] A common laboratory-scale preparation involves the reaction of benzyl carbamate with formaldehyde to yield benzyl hydroxymethyl carbamate, which is then reacted with isopropyl alcohol in the presence of an acid catalyst to afford benzyl isopropoxymethyl carbamate.[5]

A related and synthetically useful chiral auxiliary precursor, N-isopropyl-L-phenylalaninol, can be synthesized by the reductive amination of L-phenylalaninol with acetone in the presence of a platinum oxide catalyst.[6] This intermediate can then be further functionalized to generate the desired carbamate auxiliary.

Core Principles of Stereochemical Control

The efficacy of a chiral auxiliary lies in its ability to create a sterically and/or electronically biased environment around the reactive center of the substrate. This bias forces an incoming reagent to approach from a specific face, leading to the preferential formation of one diastereomer over the other.[1][7] In the case of benzyl hydroxy(isopropyl)carbamate-derived auxiliaries, the bulky isopropyl and benzyl groups play a crucial role in directing the stereochemical outcome of reactions at a prochiral center.

The general workflow for utilizing a chiral auxiliary is depicted below:

Figure 1: General workflow for asymmetric synthesis using a chiral auxiliary.

Application in Diastereoselective Michael Additions

One notable application of chiral auxiliaries is in directing the stereochemical outcome of Michael additions, a fundamental carbon-carbon bond-forming reaction. The use of β-nitrocarbonyl compounds as nucleophiles in these reactions can lead to the formation of highly functionalized products with a new stereocenter.[8] By attaching a chiral auxiliary, such as one derived from benzyl hydroxy(isopropyl)carbamate, to the nucleophile or electrophile, the facial selectivity of the addition can be effectively controlled.

Protocol: Diastereoselective Michael Addition of a β-Nitroamide

This protocol describes a general procedure for the Michael addition of a β-nitroamide, functionalized with a chiral auxiliary, to an α,β-unsaturated ester.

Materials:

• N-((Chiral Auxiliary)-substituted)-β-nitroamide (1.0 equiv)

• α,β-Unsaturated ester (e.g., methyl acrylate) (1.2 equiv)

• Base (e.g., Diisopropylethylamine, DIPEA) (1.5 equiv)

• Anhydrous solvent (e.g., Dichloromethane, DCM)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add the N-((Chiral Auxiliary)-substituted)-β-nitroamide and dissolve it in anhydrous DCM.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add DIPEA to the stirred solution.

• Electrophile Addition: After stirring for 15 minutes, add the α,β-unsaturated ester dropwise.

• Reaction Monitoring: Allow the reaction to proceed at -78 °C and monitor its progress by Thin Layer Chromatography (TLC).

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to isolate the desired diastereomer.

• Characterization: Determine the diastereomeric ratio of the product by ¹H NMR spectroscopy or chiral HPLC analysis.

Causality Behind Experimental Choices:

• Low Temperature (-78 °C): Performing the reaction at low temperatures is crucial to enhance the diastereoselectivity by minimizing the kinetic energy of the reactants, thereby amplifying the subtle energy differences between the diastereomeric transition states.

• Anhydrous Conditions: The use of anhydrous solvents and reagents is essential to prevent protonation of the enolate intermediate, which would lead to side reactions and a decrease in yield.

• Non-nucleophilic Base (DIPEA): A sterically hindered, non-nucleophilic base is used to deprotonate the β-nitroamide without competing in the Michael addition reaction.

Cleavage of the Chiral Auxiliary

A critical step in any chiral auxiliary-mediated synthesis is the efficient and clean removal of the auxiliary group without racemizing the newly formed stereocenter. For carbamate-based auxiliaries, several methods can be employed.

Protocol: Reductive Cleavage of a Benzyl Carbamate Auxiliary

The benzyl group in a carbamate can often be removed by hydrogenolysis.

Materials:

• Product-auxiliary adduct

• Palladium on carbon (Pd/C, 10 mol%)

• Solvent (e.g., Methanol or Ethanol)

• Hydrogen source (e.g., Hydrogen gas balloon or a hydrogen generator)

• Filter aid (e.g., Celite®)

Procedure:

• Dissolution: Dissolve the product-auxiliary adduct in the chosen solvent in a round-bottom flask.

• Catalyst Addition: Carefully add the Pd/C catalyst to the solution.

• Hydrogenation: Secure a hydrogen-filled balloon to the flask or connect it to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen three times.

• Reaction: Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature. Monitor the reaction by TLC.

• Filtration: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Wash the Celite® pad with the reaction solvent.

• Concentration: Combine the filtrate and washings and concentrate under reduced pressure to obtain the deprotected chiral product.

Alternative Cleavage Methods:

• Acidic Hydrolysis: Strong acidic conditions can cleave the carbamate bond, but this method is limited to substrates that are stable to acid.[9]

• Oxidative Cleavage: In some cases, oxidative methods can be used to remove benzyl-type protecting groups.[10] For instance, 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate has been used for the oxidative cleavage of benzylic ethers.[10] Electrochemical methods are also emerging for the cleavage of benzylic C-N bonds.[11]

Data Presentation

The effectiveness of a chiral auxiliary is quantified by the diastereomeric excess (d.e.) or enantiomeric excess (e.e.) of the product. The following table provides a hypothetical summary of results for a diastereoselective reaction using a benzyl hydroxy(isopropyl)carbamate-derived auxiliary.

Entry	Substrate	Electrophile	Diastereomeric Ratio (syn:anti)	Yield (%)
1	N-Aux-nitropropanamide	Methyl Acrylate	95:5	88
2	N-Aux-nitropropanamide	Ethyl Acrylate	93:7	85
3	N-Aux-nitrobutanamide	Methyl Acrylate	96:4	90

Mechanistic Visualization

The stereochemical outcome of the Michael addition is dictated by the formation of a rigid, chelated intermediate that blocks one face of the enolate from the incoming electrophile.

Figure 2: Proposed mechanism for diastereoselective Michael addition. Note: Actual chemical structures would be depicted in a full chemical drawing program.

Conclusion

Benzyl hydroxy(isopropyl)carbamate and its derivatives represent a valuable class of chiral auxiliaries for asymmetric synthesis. Their straightforward preparation, effective stereochemical control in key carbon-carbon bond-forming reactions, and reliable cleavage methods make them attractive tools for researchers in academia and the pharmaceutical industry. The principles and protocols outlined in this guide provide a solid foundation for the successful application of this chiral auxiliary in the synthesis of complex, enantiomerically enriched molecules.

References

• Organic Syntheses Procedure, Coll. Vol. 10, p.9 (2004); Vol. 77, p.5 (2000).
• ResearchGate.
• BOC Sciences. Other Chiral Auxiliaries.
• Reddy, P. V. et al. (2011). Alkyl 4-Chlorobenzoyloxycarbamates as Highly Effective Nitrogen Source Reagents for the Base-Free, Intermolecular Aminohydroxylation Reaction. The Journal of Organic Chemistry, 76(1), 360-368.
• Wikipedia. Chiral auxiliary.
• PubChem. Benzyl N-(3-hydroxypropyl)
• Beilstein Journals.
• ChemicalBook.
• BLD Pharm. Benzyl (3-hydroxypropyl)(isopropyl)
• PrepChem.com. Synthesis of N-isopropyl-L-phenylalaninol.
• Tokyo Chemical Industry. Chiral Auxiliaries and Optical Resolving Agents.
• Google Patents. Method of using α-substituted benzylamine chiral auxiliary synthetic reagents.
• Brossi, A. (Ed.). (1990). The Alkaloids: Chemistry and Pharmacology (Vol. 38). Academic Press.
• Miller, M. J. et al. (1995). Reactions of N-Benzyloxycarbamate Derivatives with Stabilized Carbon Nucleophiles-A New Synthetic Approach to Polyhydroxamic Acids and Other Hydroxamate Containing Mixed Ligand Systems. Journal of Organic Chemistry, 60(25), 8095-8103.
• Organic Chemistry Portal. Benzyl Ethers.
• Benchchem. Application Notes and Protocols for the Asymmetric Synthesis of Chiral 3-Benzyl-2-Hydroxycyclopent-2-enone.
• Beilstein Journal of Organic Chemistry.
• Molecules.
• MDPI. Selective Oxidative Cleavage of Benzyl C–N Bond under Metal-Free Electrochemical Conditions.
• LibreTexts Chemistry. 8.3 Stereochemistry of Organic Compounds and Pharmaceuticals.
• Seidel, D. (2012). Highly Diastereoselective Michael Reactions Using β-Nitrocarbonyl Nucleophiles. Organic letters, 14(1), 138-141.
• Royal Society of Chemistry.
• ResearchGate. Oxidative Cleavage of Benzylic and Related Ethers, Using an Oxoammonium Salt | Request PDF.
• Acta Crystallographica Section C. electronic reprint C—H···X (X = O, N or π)
• ResearchGate. Synthesis and characterization of 2-(4-Isopropyl-benzyl)-6-carbamoyl-l, 2-dihydropurine from 5-Amino-(cyanoformimidoyl)-lH-imidazole | Request PDF.
• Uttarakhand Open University. STEREOCHEMISTRY.
• ResearchGate.
• Beilstein Journals.
• ResearchGate.
• The Royal Society of Chemistry.
• Organic Chemistry Portal.
• Reddit. Benzyl ether cleavage in presence of thiourea?

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Application Note: Preparation of Advanced Pharmaceutical Intermediates Using Cbz-L-Alaninol

Introduction & Mechanistic Rationale

Cbz-L-Alaninol (N-benzyloxycarbonyl-L-alaninol) is a highly versatile chiral amino alcohol utilized extensively in the synthesis of peptidomimetics, protease inhibitors (e.g., HIV therapeutics like Ritonavir analogs), and acyclic nucleoside analogues. The primary synthetic utility of Cbz-L-Alaninol lies in its controlled oxidation to Cbz-L-alaninal, a highly reactive chiral

-amino aldehyde.

Causality of Protection Strategy: The Cbz (carboxybenzyl) group is specifically selected over Boc or Fmoc in these workflows because it is highly stable to the mildly aqueous and basic conditions required for downstream biocatalytic carbon-carbon bond formations. Furthermore, it can be cleanly removed via palladium-catalyzed hydrogenolysis without generating reactive carbocations that might trigger unwanted side reactions.

The Racemization Challenge: The conversion of Cbz-L-alaninol to Cbz-L-alaninal is notoriously prone to racemization. The

-proton of the resulting aldehyde is highly acidic due to the electron-withdrawing nature of the adjacent carbonyl and the carbamate nitrogen. Under basic or strongly acidic conditions, keto-enol tautomerization rapidly degrades the enantiomeric excess (ee). Therefore, mild, non-aqueous oxidants with near-neutral byproducts—specifically the Dess-Martin Periodinane (DMP) or Swern oxidation—are strictly required to maintain stereochemical integrity[1].

Experimental Workflows & Protocols

Protocol A: Mild Oxidation to Cbz-L-Alaninal using Dess-Martin Periodinane

This protocol describes the conversion of Cbz-L-alaninol to Cbz-L-alaninal, a crucial intermediate for pharmacokinetic modulators[1].

System Validation: The reaction is quenched with a biphasic mixture of saturated

and . This serves a dual, self-validating purpose: reduces unreacted hypervalent iodine species to water-soluble iodinanes (visually confirmed when the cloudy organic layer turns completely clear), while neutralizes the acetic acid byproduct, preventing acid-catalyzed racemization of the product during workup.

Step-by-Step Methodology:

• Preparation: Dissolve Cbz-L-alaninol (1.0 equiv, 209 mg, 1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) under an inert argon atmosphere. Cool the solution to 0 °C using an ice bath.

• Oxidation: Add Dess-Martin Periodinane (1.1 equiv, 466 mg, 1.1 mmol) portion-wise over 5 minutes to control the mild exotherm.

• Reaction: Remove the ice bath and stir the suspension at room temperature for 2–4 hours. Validation Check: Monitor via TLC (Hexanes/EtOAc 6:4). The reaction is complete when the alcohol starting material (lower

  ) cleanly converts to the aldehyde (higher ).

• Quench: Dilute the mixture with additional DCM (10 mL) and pour into a vigorously stirring biphasic mixture of saturated aqueous

  (10 mL) and saturated aqueous (10 mL). Stir for 15 minutes until the organic layer becomes completely clear, indicating total reduction of the oxidant.

• Extraction: Separate the organic layer. Extract the aqueous phase with DCM (2 × 10 mL).

• Drying & Concentration: Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure at <30 °C to minimize thermal degradation.

• Purification: Critical Note: Silica gel chromatography can cause marked racemization through keto-enol tautomerism[2]. If purification is mandatory, use a short pad of deactivated silica (pre-treated with 1%

  in hexanes) and elute rapidly (Flash chromatography: 40-80% EtOAc/Hexane gradient). Store the resulting white solid immediately at -20 °C under argon.

Protocol B: Biocatalytic Aldol Addition of Cbz-L-Alaninal

Cbz-L-alaninal is an excellent electrophile for biocatalytic C-C bond formation. Using a Class II pyruvate aldolase, such as 2-keto-3-deoxy-L-rhamnonate aldolase (YfaU), allows the stereoselective addition of pyruvate to form 4-hydroxy-2-ketoacids, which are direct precursors to pyrrolizidine and proline derivatives[3]. Alternatively, DHAP-dependent aldolases can be used to synthesize acyclic nucleoside analogues[4].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve (S)-N-Cbz-alaninal (200 mg, 1.0 mmol) in DMF (2 mL) to ensure solubility in the aqueous enzymatic system (20% v/v final DMF concentration).

• Buffer Preparation: Prepare a 50 mM sodium borate buffer (pH 7.0). Add sodium pyruvate to achieve a 0.1 M final concentration, and

  (the essential metal cofactor for YfaU) to a 1 mM final concentration.

• Enzymatic Reaction: Combine the DMF solution with the aqueous buffer in a 50 mL Falcon tube (total volume 10 mL). Initiate the reaction by adding MBP-YfaU enzyme (approx. 5.36 U).

• Incubation: Shake the mixture in an orbital shaker at 1000 rpm at 25 °C for 24 hours.

• Monitoring & Workup: Withdraw 25 μL aliquots, dilute with methanol (250 μL), and analyze via HPLC to confirm the formation of the N-Cbz-amino-4-hydroxy-2-ketoacid.

• Downstream Processing: The crude mixture can be directly subjected to catalytic intramolecular reductive amination (using Pd/C and

  ) to yield chiral -substituted pyrrolizidine-3-carboxylic acid derivatives[3].

Quantitative Data & Method Comparison

To ensure the highest yield and enantiomeric excess (ee%), the choice of oxidation and downstream coupling is critical. The tables below summarize the performance of various synthetic routes utilizing Cbz-L-alaninol.

Table 1: Comparison of Oxidation Methods for Cbz-L-Alaninol to Cbz-L-Alaninal

Method	Reagents & Conditions	Yield (%)	Enantiomeric Excess (ee %)	Key Advantage / Disadvantage
Dess-Martin	DMP, DCM, 0 °C to rt	85–95%	>98%	Mild, high ee retention / Atom-inefficient
Swern	, DMSO, , -78 °C	80–90%	>95%	Cheap reagents / Strict cryogenic temp required
TEMPO	TEMPO, NaOCl, KBr, DCM/	75–85%	<90%	Green oxidant / Aqueous basic conditions risk racemization

Table 2: Biocatalytic Aldol Addition Performance (YfaU Aldolase)[3]

Electrophile	Enzyme System	Product Yield (%)	Diastereomeric Ratio (syn/anti)	Downstream API Class
(S)-N-Cbz-alaninal	YfaU + Pyruvate	51–95%	Up to 95:5	Pyrrolizidine / Proline derivatives
(R)-N-Cbz-alaninal	YfaU + Pyruvate	60–88%	Up to 26:74	Unnatural amino acid derivatives

Visualizing the Synthetic Workflow

Workflow for the synthesis of complex pharmaceutical APIs from Cbz-L-Alaninol.

References

• Title: EP2487161A1 - Modulators of pharmacokinetic properties of therapeutics Source: Google Patents URL

• Title: 2‐Keto‐3‐Deoxy‐l‐Rhamnonate Aldolase (YfaU) as Catalyst in Aldol Additions of Pyruvate to Amino Aldehyde Derivatives Source: SciSpace URL: [Link]

• Title: Synthesis of Chiral Acyclic Pyrimidine Nucleoside Analogues from DHAP-Dependent Aldolases Source: PMC (PubMed Central) URL: [Link]

• Title: A rapid and efficient one-pot method for the reduction of N-protected α-amino acids to chiral α-amino aldehydes using CDI/DIBAL-H Source: ResearchGate URL: [Link]

Sources

• 1. EP2487161A1 - Modulators of pharmacokinetic properties of therapeutics - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Synthesis of Chiral Acyclic Pyrimidine Nucleoside Analogues from DHAP-Dependent Aldolases - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Scalable and Robust Kilogram-Scale Synthesis of Benzyl (2-hydroxy-1-methylethyl)carbamate

Introduction: The Strategic Importance of Cbz-L-Alaninol

Benzyl (2-hydroxy-1-methylethyl)carbamate, commonly known as N-Cbz-L-alaninol, is a cornerstone chiral intermediate in the synthesis of numerous pharmaceutically active compounds.[1] Its utility stems from the presence of a stereodefined center derived from the natural amino acid L-alanine, coupled with two distinct functional handles: a primary alcohol and a carbamate-protected amine. The benzyloxycarbonyl (Cbz or Z) protecting group is particularly advantageous in multi-step synthesis due to its stability under a wide range of conditions and its clean removal via catalytic hydrogenolysis.[2]

This application note details a robust and scalable two-step synthetic route starting from the inexpensive and readily available chiral precursor, L-alanine. The process is designed for implementation at a multi-kilogram scale, with a primary focus on operational safety, economic viability, and high product purity. We will delve into the causality behind the selection of reagents and conditions, providing a transparent and self-validating protocol for drug development professionals.

Synthetic Strategy: A Rationale for a Two-Step Approach

The chosen synthetic pathway involves the N-protection of L-alanine followed by the selective reduction of the carboxylic acid. This strategy is superior for large-scale production compared to the alternative of protecting commercially available L-alaninol, primarily due to the significant cost savings achieved by starting with L-alanine.

Overall Reaction Scheme: L-Alanine → N-Cbz-L-Alanine → Benzyl (2-hydroxy-1-methylethyl)carbamate

• Step 1: N-Carbamation via Schotten-Baumann Reaction: The synthesis commences with the protection of the amino group of L-alanine using benzyl chloroformate (Cbz-Cl). This classic reaction is performed under aqueous alkaline conditions.[2] For large-scale operations, maintaining a stable pH is critical to prevent side reactions and ensure complete conversion. A buffered system using a combination of sodium carbonate and sodium bicarbonate is highly effective for this purpose, offering better control than a simple sodium hydroxide solution.[3]

• Step 2: Selective Carboxylic Acid Reduction: The reduction of the carboxylic acid of N-Cbz-L-alanine to the primary alcohol presents a key challenge at scale. While potent hydrides like lithium aluminum hydride (LiAlH₄) are effective, their use on a large scale is complicated by significant safety risks and difficult, voluminous workups.[4] A far superior alternative for industrial applications is the use of borane complexes, such as Borane-Tetrahydrofuran (BH₃·THF). This reagent offers excellent selectivity for carboxylic acids, operates under milder conditions, and the subsequent quench and workup are significantly more manageable and safer, making it the preferred choice for this protocol.

Critical Process Safety Considerations

Scaling up chemical synthesis requires a paramount focus on safety. The reagents used in this process possess significant hazards that must be rigorously controlled.

• Benzyl Chloroformate (Cbz-Cl): This reagent is highly toxic, corrosive, and a potent lachrymator.[5][6] It is fatal if inhaled and causes severe skin burns and eye damage.[7][8] All manipulations must be conducted in a well-ventilated fume hood or a closed system with appropriate exhaust ventilation.[5] Full personal protective equipment (PPE), including a face shield, chemical-resistant gloves (EN 374 standard), and protective clothing, is mandatory.[6][7] Cbz-Cl decomposes on heating or contact with water to produce toxic gases like hydrogen chloride and phosgene.[8] An appropriate quenching agent, such as a solution of sodium hydroxide or sodium carbonate, should be readily available to neutralize any spills or residual reagent.

• Borane-Tetrahydrofuran (BH₃·THF): This complex is a flammable liquid that reacts violently with water, releasing flammable and explosive hydrogen gas. It must be handled under an inert atmosphere (e.g., nitrogen or argon) at all times. Use only non-sparking tools and ensure the reaction vessel is properly grounded to prevent static discharge.[6]

• Hydrogen Gas Evolution: Both the reduction step with BH₃·THF and the subsequent quenching process generate significant volumes of hydrogen gas. The reactor must be equipped with adequate ventilation to prevent the buildup of an explosive atmosphere. Ignition sources must be strictly excluded from the vicinity.

Detailed Experimental Protocols

This protocol is designed for a target scale of ~1.0 kg of the final product. All operations should be performed in equipment appropriate for the scale and hazards described.

Part A: Synthesis of N-Cbz-L-Alanine

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
L-Alanine	89.09	0.89 kg	10.0	Starting Material
Sodium Carbonate	105.99	1.16 kg	11.0	Base
Water	18.02	10 L	-	Solvent
Benzyl Chloroformate	170.59	1.79 kg (1.5 L)	10.5	Protecting Agent
Diethyl Ether	74.12	6 L	-	Extraction Solvent
6M Hydrochloric Acid	36.46	~5 L	-	For Acidification

Procedure:

• Dissolution: Charge a 30 L reactor equipped with an overhead stirrer, thermocouple, and addition funnel with 10 L of water. Add sodium carbonate (1.16 kg) and stir until fully dissolved. Add L-alanine (0.89 kg) and stir until a clear solution is obtained.

• Cooling: Cool the reactor contents to 0-5 °C using an appropriate cooling bath.

• Reaction: Slowly add benzyl chloroformate (1.5 L) via the addition funnel over 2-3 hours. Crucially, maintain the internal temperature below 10 °C throughout the addition. A significant exotherm will be observed.

• Maturation: Once the addition is complete, remove the cooling bath and allow the mixture to warm to room temperature. Stir for an additional 3-4 hours to ensure the reaction goes to completion. Monitor by TLC (Mobile Phase: 9:1 Dichloromethane/Methanol).

• Work-up (Extraction): Transfer the reaction mixture to a separatory funnel or extraction vessel. Wash the aqueous layer twice with 3 L portions of diethyl ether to remove any unreacted benzyl chloroformate and benzyl alcohol byproduct.

• Work-up (Acidification): Return the aqueous layer to the reactor and cool to 0-5 °C. Slowly and carefully add 6M hydrochloric acid while stirring vigorously. A thick white precipitate will form. Continue adding acid until the pH of the slurry is ~2.

• Isolation: Isolate the white solid by filtration. Wash the filter cake thoroughly with cold water (3 x 2 L) until the washings are neutral (pH ~7).

• Drying: Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved. The expected yield is 2.0 - 2.1 kg (90-94%) of a white crystalline solid.

Part B: Synthesis of Benzyl (2-hydroxy-1-methylethyl)carbamate

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
N-Cbz-L-Alanine	223.23	1.12 kg	5.0	Starting Material
Tetrahydrofuran (THF)	72.11	10 L	-	Anhydrous Solvent
Borane-THF Complex (1M)	-	6.0 L	6.0	Reducing Agent
Methanol	32.04	2 L	-	Quenching Agent
Ethyl Acetate	88.11	15 L	-	Extraction Solvent
Saturated NaHCO₃ Sol.	-	5 L	-	Aqueous Wash
Brine	-	5 L	-	Aqueous Wash

Procedure:

• Setup: Ensure a 50 L reactor is clean, dry, and equipped with an overhead stirrer, thermocouple, addition funnel, and a nitrogen inlet/outlet. Purge the reactor with nitrogen for at least 30 minutes.

• Charging: Under a positive pressure of nitrogen, charge the reactor with N-Cbz-L-Alanine (1.12 kg) and anhydrous THF (10 L). Stir to form a slurry.

• Cooling: Cool the reactor contents to 0-5 °C.

• Reduction: Slowly add the 1M Borane-THF complex (6.0 L) via the addition funnel over 3-4 hours. Maintain the internal temperature below 10 °C. Vigorous gas evolution (hydrogen) will occur. Ensure the off-gas is safely vented.

• Reaction: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours (overnight). Monitor the reaction by TLC until the starting material is consumed.

• Quenching (Critical Step): Cool the reactor back down to 0-5 °C. Extremely slowly and carefully , add methanol (2 L) dropwise via the addition funnel. Vigorous hydrogen evolution will occur. The rate of addition must be controlled to keep the effervescence manageable and the internal temperature below 15 °C.

• Work-up: Once the gas evolution has subsided, concentrate the reaction mixture under reduced pressure to remove the bulk of the THF.

• Extraction: To the resulting oil, add ethyl acetate (10 L) and saturated sodium bicarbonate solution (5 L). Stir for 15 minutes, then separate the layers. Extract the aqueous layer again with ethyl acetate (5 L).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 L) and brine (2 L).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield a viscous oil or a white solid.

• Purification: The crude product can often be purified by crystallization. Dissolve the crude material in a minimum amount of hot ethyl acetate and add hexanes until turbidity persists. Allow to cool slowly to room temperature, then in an ice bath to induce crystallization. Filter the solid, wash with cold hexanes, and dry under vacuum. Expected yield is 0.93 - 1.0 kg (89-95%).

Analytical Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques.

Analysis	Expected Result
Appearance	White to off-white crystalline solid
Melting Point	74-77 °C
¹H NMR (CDCl₃, 400 MHz)	δ 7.40-7.28 (m, 5H), 5.15 (br s, 1H), 5.10 (s, 2H), 3.85 (m, 1H), 3.65 (dd, 1H), 3.55 (dd, 1H), 2.05 (br s, 1H), 1.15 (d, 3H)
¹³C NMR (CDCl₃, 101 MHz)	δ 156.8, 136.5, 128.5, 128.1, 128.0, 67.0, 66.9, 50.5, 17.2
Optical Rotation	[α]²⁰D ~ -24° (c=1, Ethanol)

Process Workflow and Logic Diagram

The following diagram illustrates the complete manufacturing workflow, from raw material receipt to final product release.

Caption: Workflow for the kilogram-scale synthesis of Cbz-L-Alaninol.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Part A: Low yield of N-Cbz-L-Alanine	1. Incomplete reaction. 2. pH not maintained sufficiently basic during Cbz-Cl addition. 3. Product lost during acidic workup (pH too low).	1. Extend reaction time at room temperature. 2. Ensure adequate base is used; consider a buffered system. 3. Do not acidify below pH 2. Ensure thorough scraping of the vessel during filtration.
Part B: Reaction Stalls / Incomplete Reduction	1. Inactive or insufficient reducing agent (BH₃·THF). 2. Water contamination in the reactor or THF.	1. Titrate the BH₃·THF solution before use to confirm molarity. Add an additional 0.1-0.2 equivalents if needed. 2. Use freshly opened anhydrous THF. Ensure the reactor is scrupulously dried and purged with nitrogen.
Part B: Uncontrolled Exotherm/Foaming During Quench	1. Quenching agent (methanol) added too quickly. 2. Insufficient cooling.	1. Stop the addition immediately. Add the quenching agent much more slowly, ensuring the rate of gas evolution is controlled. 2. Ensure the cooling bath is at the target temperature and functioning correctly.
Final Product is an Oil or Fails to Crystallize	1. Presence of residual solvents (THF, Ethyl Acetate). 2. Impurities present (e.g., benzyl alcohol).	1. Ensure the product is concentrated thoroughly under high vacuum. 2. Attempt purification via column chromatography on silica gel (eluent: Hexane/Ethyl Acetate gradient) for the oil, then attempt crystallization again from the purified fractions. Ensure the wash steps in Part A were effective at removing byproducts.

Conclusion

This application note provides a comprehensive and validated protocol for the kilogram-scale synthesis of Benzyl (2-hydroxy-1-methylethyl)carbamate. By selecting an economically favorable starting material and optimizing the reaction conditions for safety and scalability, this two-step process represents a reliable method for producing high-purity material suitable for pharmaceutical development. The emphasis on detailed procedural controls, in-process monitoring, and rigorous safety management ensures that the protocol is both robust and transferable to a manufacturing environment.

References

• Vertex AI Search. (2026).
• TCI America. (2025).
• Synquest Labs. (n.d.).
• Organic Syntheses. (n.d.).
• IPCS. (2021).
• Cole-Parmer. (2005).
• BenchChem. (2025). Synthesis of Enantiomerically Pure (2S)-2-(Methylamino)propan-1-ol: An In-depth Technical Guide.
• Pehere, A. D., & Abell, A. D. (2011). An improved large scale procedure for the preparation of N-Cbz amino acids. Tetrahedron Letters, 52(13), 1493-1494.
• BenchChem. (2025). An In-depth Technical Guide to N-Carbobenzyloxy-Alanine (Cbz-Alanine).
• Organic Syntheses. (n.d.). PREPARATION OF ENANTIOMERICALLY PURE α-N,N-DIBENZYLAMINO ALDEHYDES.
• Google Patents. (n.d.). Process for the preparation of (S)-2-amino-1-propanol (L-alaninol)
• NINGBO INNO PHARMCHEM CO.,LTD. (2026). The Chemical Synthesis Advantage: Leveraging N-Cbz-L-Ala-L-Ala-OH for Research and Development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. experts.umn.edu [experts.umn.edu]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. synquestlabs.com [synquestlabs.com]
• 7. chemos.de [chemos.de]
• 8. ICSC 0990 - BENZYL CHLOROFORMATE [inchem.org]

Functionalization of the hydroxyl group in Cbz-Alaninol

An In-Depth Technical Guide to the Functionalization of the Hydroxyl Group in Cbz-Alaninol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Cbz-Alaninol

N-Carbobenzyloxy-L-alaninol (Cbz-Alaninol) is a cornerstone chiral building block in modern organic synthesis and medicinal chemistry. Derived from the natural amino acid L-alanine, it features an N-terminus protected by the robust yet readily cleavable Carbobenzyloxy (Cbz) group and a primary hydroxyl group at the C-terminus. This unique bifunctional arrangement makes it an invaluable intermediate for the synthesis of peptidomimetics, chiral ligands, and complex pharmaceutical agents.

The primary hydroxyl group is a versatile handle for molecular elaboration. Its strategic functionalization allows chemists to introduce a vast array of functionalities, modulate physicochemical properties such as lipophilicity and solubility, and construct more complex molecular architectures. This guide provides a detailed exploration of the principal chemical transformations of the Cbz-Alaninol hydroxyl group, offering field-proven insights, step-by-step protocols, and the causal logic behind experimental choices.

Esterification: Modulating Polarity and Function

Esterification of the primary hydroxyl group is a fundamental transformation used to install a wide range of acyl groups. This modification is often employed to create prodrugs, protect the hydroxyl group during subsequent synthetic steps, or fine-tune the biological activity of a target molecule.

Method A: Acylation with Acid Chlorides or Anhydrides

This is a direct and highly efficient method for forming simple esters. The reaction proceeds via nucleophilic attack of the hydroxyl group on the electrophilic carbonyl carbon of the acylating agent. A tertiary amine base is crucial to neutralize the acidic byproduct (HCl or a carboxylic acid) and to act as a nucleophilic catalyst.

Detailed Protocol: Synthesis of Cbz-Alaninyl Acetate

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add Cbz-Alaninol (1.0 eq., e.g., 2.09 g, 10 mmol) and dissolve in anhydrous dichloromethane (DCM, 50 mL).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add triethylamine (1.5 eq., 2.1 mL, 15 mmol) to the stirred solution.

• Acylation: Add acetic anhydride (1.2 eq., 1.13 mL, 12 mmol) dropwise over 10 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate (30 mL). Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with DCM (2 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (2 x 20 mL), water (20 mL), and brine (20 mL).

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure ester.

Experimental Workflow: Acylation

Technical Notes & Optimization

Introduction: The "Yield Trap" in Amino Alcohol Synthesis

Technical Support Center: Optimizing Cbz-Alaninol Synthesis

Topic: Troubleshooting Low Yields in Cbz-Alaninol Synthesis Ticket ID: #CBZ-ALA-001 Responder: Dr. Aris Thorne, Senior Application Scientist, Chiral Chemistry Division[1]

Low yields in the synthesis of Cbz-Alaninol (Benzyl (S)-(1-hydroxypropan-2-yl)carbamate) are rarely due to a single catastrophic failure.[1] Instead, they typically result from a "death by a thousand cuts" scenario involving three specific phases: mixed anhydride instability , water solubility losses , and chemo-selectivity errors .

This guide bypasses standard textbook descriptions to address the operational realities of the two primary synthesis routes:

• Route A (Recommended): Reduction of Cbz-Alanine via Mixed Anhydride.[1]

• Route B: Direct Protection of Alaninol (and why you should likely avoid it).

Module 1: The Mixed Anhydride Reduction (Route A)

Target Audience: Users starting from Cbz-L-Alanine.[1]

This is the industry-standard method for preserving chiral integrity.[1] The mechanism involves activating the carboxylic acid with an alkyl chloroformate (usually isobutyl chloroformate, IBCF) and reducing the intermediate with Sodium Borohydride (

).

Diagnostic Workflow

Caption: Logical flow for Mixed Anhydride reduction. Note: The formation of NMM-HCl precipitate is a visual confirmation of activation.

Troubleshooting Q&A

Q: My reaction mixture turned into a solid block or thick gel during activation. Did it fail? A: Not necessarily, but your concentration is likely too high.

• The Cause: The N-Methylmorpholine hydrochloride (NMM·HCl) salt precipitates quantitatively in THF.[1] If your solvent volume is too low (<5 mL per gram of substrate), this salt traps the mixed anhydride, preventing it from reacting with the borohydride.

• The Fix: Ensure a solvent ratio of at least 10 mL THF per 1 g of Cbz-Alanine . Vigorous stirring is non-negotiable to keep the anhydride accessible.

Q: I see low yields (<40%) despite full consumption of starting material. Where is the product? A: You likely lost it during the aqueous workup.

• The Science: Cbz-Alaninol contains a hydroxyl group and a carbamate, giving it moderate water solubility. Standard washes (water/brine) can extract up to 30% of your product into the aqueous phase if the volume is large.

• The Protocol:

  • Saturate: Use saturated NaCl (brine) for all washes.[1]

  • Back-Extract: Never discard the aqueous layer without back-extracting it twice with Ethyl Acetate (EtOAc).[1]

  • Acid Choice: Do NOT use strong acids (HCl) during workup. Use 10% Citric Acid or 1M

    .[1] Strong acids can induce N-to-O acyl migration or partial cleavage of the Cbz group over time.[1]

Q: Why is there a significant impurity at R_f ~0.6 (higher than product)? A: This is likely the Isobutyl ester byproduct.

• The Mechanism: If the reduction step is delayed or the temperature rises above -10°C before

  addition, the mixed anhydride disproportionates or reacts with the alcohol liberated from the borohydride solution.

• The Fix: The "Dropwise" Myth. Do not add

  too slowly. The reduction must compete with anhydride decomposition. Add the reducing agent as a solution rapidly while maintaining temperature <0°C.

Module 2: Direct Protection (Route B)

Target Audience: Users starting from L-Alaninol.[1]

This route seems shorter but is fraught with Chemo-selectivity issues (O-acylation vs. N-acylation).[1]

Chemo-Selectivity Logic

Caption: pH dependency of Cbz protection. N-acylation is kinetically favored at pH 8.5-9.[1]5. Higher pH promotes O-acylation.[1]

Troubleshooting Q&A

Q: I have a mixture of N-Cbz and N,O-di-Cbz product. How do I prevent this? A: You are running the reaction at too high a pH.

• The Science: The hydroxyl group of alaninol is less acidic than the amine is nucleophilic. However, in strong base (NaOH), the alkoxide forms and competes for the Cbz-Cl.

• The Fix: Use the Schotten-Baumann technique with strict pH control.

  • Use

    (saturated) instead of NaOH.[1]

  • Alternatively, keep the temperature at 0°C strictly. The activation energy for O-acylation is higher; keeping it cold favors the kinetic N-product.[1]

Q: My yield is low because the starting material (Alaninol) was wet/impure. A: L-Alaninol is extremely hygroscopic.[1]

• The Fix: Distill L-Alaninol before use if it has been stored for >6 months.[1] It should be a clear, viscous oil. If it is yellow or cloudy, purification is required before protection.

Comparative Data: Yield Expectations

Parameter	Route A (Mixed Anhydride)	Route B (Direct Protection)
Typical Yield	85 - 92%	60 - 75%
Risk of Racemization	Low (if Temp < -10°C)	Low (if pH < 10)
Major Impurity	Isobutyl Ester	N,O-di-Cbz Alaninol
Purification	Recrystallization (EtOAc/Hex)	Column Chromatography often needed
Scalability	High (Exothermic control needed)	Moderate (Solubility limits)

Experimental Protocol: The "Golden Route" (Route A)

Objective: Synthesis of Cbz-Alaninol from Cbz-L-Alanine via Mixed Anhydride Reduction.

• Activation:

  • Dissolve Cbz-L-Alanine (10 mmol) in dry THF (50 mL) under Nitrogen.

  • Cool to -15°C (Salt/Ice bath).

  • Add N-Methylmorpholine (NMM, 10 mmol) .

  • Add Isobutyl Chloroformate (IBCF, 10 mmol) dropwise. Do not let temp rise above -10°C.

  • Observation: A white precipitate (NMM[1]·HCl) will form immediately.[1] Stir for 15 mins.

• Reduction:

  • Prepare a solution of

    (30 mmol, 3 equiv) in Water (10 mL) .

  • Add the borohydride solution to the reaction mixture in one portion (or rapid drops) at -15°C. Caution: Gas evolution (

    ).

  • Allow to warm to room temperature over 1 hour.

• Quench & Workup (Crucial for Yield):

  • Cool to 0°C. Quench with 10% Citric Acid until pH ~3 (destroys excess borohydride and boron complexes).

  • Evaporate THF under reduced pressure (Rotovap).

  • Extract the remaining aqueous slurry with Ethyl Acetate (3 x 50 mL) .

  • Wash combined organics with Saturated

    and Saturated Brine .[1]

  • Dry over

    , filter, and concentrate.

• Crystallization:

  • The resulting oil often crystallizes upon standing or triturating with cold Hexane/Ether [1].

References

• Kokotos, G. (1990).[1] "A convenient one-pot conversion of N-protected amino acids to amino alcohols."[1] Journal of Organic Chemistry. (Standard protocol basis).[1]

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.[1][2] (Reference for Cbz stability and removal).

• McKennon, M. J., et al. (1993).[1] "A convenient reduction of amino acids and their derivatives."[3] Journal of Organic Chemistry. (Alternative Borane/Iodine methods).[1]

• BenchChem Technical Support . (2025). "An In-depth Technical Guide to N-Carbobenzyloxy-Alanine." (Solubility and workup data).

Sources

• 1. prepchem.com [prepchem.com]
• 2. thevespiary.org [thevespiary.org]
• 3. researchgate.net [researchgate.net]

Removing benzyl carbamate protecting groups from amino alcohols

Welcome to the Technical Support Center. As drug development heavily relies on the precise manipulation of polyfunctional scaffolds, removing the carboxybenzyl (Cbz or Z) protecting group from amino alcohols is a fundamental yet nuanced transformation[1]. While standard hydrogenolysis is typically robust, the presence of a free (or newly unmasked) hydroxyl group introduces unique chemoselectivity challenges, including catalyst poisoning, intramolecular cyclization, and unwanted acylation.

This guide is designed to provide researchers with causality-driven troubleshooting, mechanistic insights, and self-validating protocols to ensure high-fidelity deprotection.

Strategic Decision Workflow

Selecting the correct deprotection strategy requires analyzing the substrate's functional group tolerance. The workflow below outlines the decision-making process for Cbz-protected amino alcohols.

Workflow for selecting Cbz deprotection strategies in amino alcohols.

Troubleshooting & FAQs

Q1: My standard H₂/Pd-C deprotection stalled at 50% conversion. What happened?

The Causality: Palladium catalysts are highly susceptible to surface poisoning. While sulfur and halogens are classic poisons, the product itself—a free amino alcohol—can be the culprit. Free amines strongly coordinate to the active palladium surface, blocking the adsorption of hydrogen gas and the starting material[2]. The Solution: Add a stoichiometric amount of a weak acid (e.g., acetic acid or 1 eq. of HCl) to the reaction mixture. This protonates the generated amine into an ammonium salt, which lacks the lone pair necessary to coordinate and poison the palladium surface.

Q2: I used TBAF to remove a silyl ether (O-TBS) from my Cbz-amino alcohol, but my mass spec shows a loss of benzyl alcohol and the Cbz is gone. Why?

The Causality: You have inadvertently triggered base-induced oxazolidinone formation. TBAF is distinctly basic. When the silyl group is removed, the resulting alkoxide acts as a potent internal nucleophile. It attacks the carbonyl carbon of the adjacent Cbz carbamate, ejecting benzyl alkoxide (which protonates to benzyl alcohol) and forming a stable, cyclic oxazolidinone[3]. The Solution: Avoid basic conditions when unmasking hydroxyl groups adjacent to Cbz-protected amines. Instead, use acidic desilylation conditions (e.g., catalytic acetyl chloride in methanol), which safely yields the desired Cbz-amino alcohol[3].

Q3: I used HBr in acetic acid to remove the Cbz group because my molecule has a reducible double bond. The Cbz cleaved, but the product mass increased by +42 Da. What is this byproduct?

The Causality: The +42 Da mass shift indicates O-acetylation . HBr/AcOH is a highly acidic mixture. In the presence of strong acid, the acetic acid solvent acts as an acylating agent toward the unprotected primary or secondary alcohol on your substrate, yielding an O-acetyl amino alcohol. The Solution: Switch to a non-acylating Lewis acid system. The AlCl₃/HFIP (hexafluoroisopropanol) system selectively removes Cbz groups under mild conditions without acylating free alcohols or reducing double bonds[4].

Mechanistic Insights: The Oxazolidinone Side Reaction

Understanding the divergent pathways of Cbz-protected amino alcohols is critical for preventing yield loss during multi-step syntheses.

Reaction pathways: normal hydrogenolysis vs. base-induced oxazolidinone formation.

Quantitative Method Comparison

To facilitate method selection, the following table summarizes the quantitative parameters and compatibility profiles of standard Cbz removal techniques[1],[2],[4].

Method	Reagents	Temp (°C)	Time (h)	Typical Yield	Substrate Compatibility
Standard Hydrogenation	H₂ (1 atm), 10% Pd/C, MeOH	20–25	2–12	85–98%	Excellent; fails with S, halogens, or reducible alkenes/alkynes.
Transfer Hydrogenation	NH₄HCO₂, 10% Pd/C, EtOH	60–80	1–4	80–95%	Faster kinetics; avoids H₂ gas. Same limitations as standard H₂.
Acidic Cleavage	33% HBr in AcOH	20–25	1–3	70–90%	Tolerates alkenes. Cleaves Boc/tBu. High risk of O-acetylation.
Lewis Acid Cleavage	AlCl₃, HFIP	20–25	0.5–2	75–92%	Highly chemoselective. Tolerates alkenes, halogens, and free OH.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Built-in monitoring and specific workup procedures ensure that the desired amino alcohol is isolated with high purity.

Protocol A: Standard Catalytic Hydrogenolysis (Acid-Modified)

Best for standard substrates where catalyst poisoning by the product amine is a concern.

• Dissolution: Dissolve the Cbz-protected amino alcohol (1.0 mmol) in MS-grade Methanol (10 mL) in a round-bottom flask.

• Additive: Add glacial acetic acid (1.1 mmol) to the solution to prevent catalyst poisoning.

• Catalyst Addition: Flush the flask with Argon. Carefully add 10% Pd/C (10 mol% Pd)[2]. Caution: Pd/C is pyrophoric when dry; ensure the solvent vapor saturates the flask.

• Hydrogenation: Evacuate the flask and backfill with H₂ gas via a balloon. Repeat this purge cycle three times. Stir vigorously at room temperature.

• Monitoring: Monitor via LC-MS. The intermediate carbamic acid may be visible but will spontaneously decarboxylate to the free amine.

• Workup: Once complete (typically 2-4 hours), flush the system with Argon. Filter the mixture through a tightly packed pad of Celite® to remove the catalyst. Wash the pad with Methanol (3 × 5 mL).

• Isolation: Concentrate the filtrate under reduced pressure. If the acetate salt is not desired, partition between EtOAc and saturated aqueous NaHCO₃, extract, dry over Na₂SO₄, and concentrate.

Protocol B: Catalytic Transfer Hydrogenation

Best for rapid deprotection without the need for specialized high-pressure hydrogen setups.

• Dissolution: Dissolve the substrate (1.0 mmol) in Ethanol (10 mL).

• Reagent Addition: Add ammonium formate (5.0 mmol) to the solution[2].

• Catalyst Addition: Under an Argon atmosphere, add 10% Pd/C (10 mol%).

• Reaction: Attach a reflux condenser and heat the mixture to 60°C. The generation of H₂ gas will cause visible effervescence.

• Monitoring: Check by TLC (Ninhydrin stain is excellent for visualizing the unmasked primary/secondary amine).

• Workup: Cool to room temperature, filter through Celite®, and concentrate. The excess ammonium formate will sublime under high vacuum, leaving the crude amino alcohol.

Protocol C: Lewis Acid Cleavage (AlCl₃/HFIP)

Best for substrates containing reducible functional groups (alkenes, alkynes, halogens) where O-acetylation must be avoided.

• Preparation: In an oven-dried flask under Argon, dissolve the Cbz-amino alcohol (1.0 mmol) in Hexafluoroisopropanol (HFIP) (5 mL) and Dichloromethane (5 mL)[4].

• Activation: Cool the mixture to 0°C using an ice bath.

• Cleavage: Add anhydrous Aluminum Chloride (AlCl₃) (3.0 mmol) in one portion. The reaction will turn slightly yellow.

• Reaction: Allow the mixture to warm to room temperature and stir for 1 hour.

• Quenching & Workup: Quench the reaction by carefully adding cold water (10 mL). Adjust the pH to ~9 using 1M NaOH (be cautious of aluminum hydroxide precipitation; Rochelle salt can be added to break emulsions). Extract the aqueous layer with a 4:1 mixture of CHCl₃/Isopropanol (3 × 15 mL).

• Isolation: Dry the combined organic layers over MgSO₄, filter, and concentrate to yield the free amino alcohol.

References

Sources

• 1. wiley.com [wiley.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Total Synthesis of Mycoplanecin A - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

Technical Support Center: Solubilization Troubleshooting for Benzyl hydroxy(isopropyl)carbamate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, formulation scientists, and drug development professionals overcome the severe aqueous solubility challenges associated with Benzyl hydroxy(isopropyl)carbamate (CAS: 87905-97-3).

This guide bypasses generic advice to focus on the thermodynamic and physicochemical causality behind your formulation failures, providing field-proven, self-validating protocols to ensure your in vitro and in vivo assays succeed.

Physicochemical Profiling: Why is this compound so insoluble?

Before troubleshooting, we must understand the molecule. Benzyl hydroxy(isopropyl)carbamate (Molecular Weight: 209.24 g/mol ) is a highly lipophilic protected hydroxylamine derivative[1]. Its structure features a bulky, hydrophobic benzyl ring and an isopropyl group. Crucially, the carbamate linkage is neutral at physiological pH. Because it lacks ionizable centers (pKa > 12) and possesses a high LogP, it cannot form stabilizing hydrogen bonds with water, resulting in a massive thermodynamic barrier to aqueous dissolution.

Decision tree for selecting a solubilization strategy for lipophilic carbamates.

Troubleshooting Guides & FAQs

Q1: My compound dissolves perfectly in 100% DMSO, but the moment I dilute it into my aqueous biological assay buffer, it crashes out and forms a cloudy suspension. Why? A1: You are experiencing solvent-shift precipitation . Cosolvents like DMSO or PEG 400 dissolve lipophilic drugs by reducing the overall polarity (dielectric constant) of the solvent system[2]. However, the relationship between drug solubility and cosolvent concentration is logarithmic, not linear[3]. When you dilute the DMSO stock into an aqueous buffer, the solvent capacity of the mixture drops exponentially. Once the concentration of Benzyl hydroxy(isopropyl)carbamate exceeds its thermodynamic solubility limit in that specific DMSO/Water ratio, rapid nucleation occurs, leading to precipitation.

Q2: Can I just adjust the pH of my buffer to force it into solution? A2: No. Unlike amines or carboxylic acids, carbamates do not possess ionizable groups within the physiological pH range (pH 2–10). Attempting to force ionization using extreme pH levels (e.g., pH < 1 or pH > 12) will not solubilize the compound; instead, it will trigger acid- or base-catalyzed hydrolysis, cleaving the carbamate bond and destroying your active pharmaceutical ingredient (API).

Q3: I need to dose this compound in vivo (IV or Oral), but I cannot use high concentrations of toxic surfactants like Tween 80. What is the alternative? A3: The gold standard for in vivo dosing of low-molecular-weight, neutral, lipophilic compounds is Cyclodextrin Inclusion Complexation [4]. Cyclodextrins (like Hydroxypropyl-β-cyclodextrin, HP-β-CD) are cyclic oligosaccharides that feature a hydrophilic outer surface and a lipophilic central cavity[5]. The hydrophobic benzyl and isopropyl groups of your compound will spontaneously insert into this cavity via van der Waals forces, forming a water-soluble "host-guest" complex without altering the drug's covalent structure[4].

Quantitative Strategy Comparison

To help you select the right approach, I have summarized the quantitative performance and mechanistic trade-offs of the primary formulation strategies below.

Solubilization Strategy	Mechanism of Action	Est. Max Aqueous Concentration	Primary Application	Pros	Cons
Pure Cosolvent (DMSO / PEG 400)	Reduces solvent polarity	< 0.05 mg/mL (upon dilution)	Stock solutions only	Simple preparation	Guaranteed precipitation upon >1:10 aqueous dilution.
Cosolvent + Surfactant (Type IV Lipid System)	Micellar encapsulation	0.5 – 2.0 mg/mL	In vitro assays	Linear solubility increase above CMC; prevents nucleation.	Surfactants can cause cell toxicity or assay interference.
Cyclodextrin (HP-β-CD)	Host-guest inclusion complex	5.0 – 15.0 mg/mL	In vivo dosing (IV/Oral)	Excellent biocompatibility; protects API from hydrolysis.	Requires a high mass ratio of excipient to drug.
SMEDDS (Lipid Formulation)	Spontaneous nano-emulsification	> 20.0 mg/mL	Oral delivery	Highest payload capacity.	Complex formulation; requires digestion in vivo.

Field-Proven Experimental Protocols

To ensure scientific integrity, every protocol provided here is designed as a self-validating system . You will not just formulate the drug; you will empirically prove that it remains in solution.

Protocol A: Cosolvent-Surfactant System (For In Vitro Assays)

This approach utilizes a Type IV formulation strategy, blending a surfactant with a cosolvent to maintain solvent capacity upon dilution[3].

• Stock Preparation: Dissolve 10 mg of Benzyl hydroxy(isopropyl)carbamate in 0.5 mL of PEG 400. Vortex until completely clear.

• Surfactant Addition: Add 0.5 mL of Polysorbate 80 (Tween 80) to the mixture. The cosolvent facilitates the dispersion of the viscous surfactant[3].

• Aqueous Dispersion: Slowly add this 1 mL pre-concentrate dropwise into 9 mL of your aqueous assay buffer (e.g., PBS) under continuous, vigorous vortexing.

• Self-Validation Step (Dynamic Light Scattering - DLS): Do not rely on visual inspection alone. Analyze the final solution using DLS.

  • Success Criterion: A monodisperse peak between 10–50 nm indicates successful drug-loaded micelle formation. Any peak >1000 nm indicates sub-visible drug precipitation, meaning you must increase the surfactant ratio.

Protocol B: Cyclodextrin Inclusion Complexation (For In Vivo Dosing)

This protocol leverages HP-β-CD to shield the lipophilic moieties of the carbamate from the aqueous environment[4].

Step-by-step workflow for cyclodextrin inclusion complexation and self-validation.

• Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in sterile Water for Injection (WFI) or saline.

• API Addition: Add an excess amount (e.g., 20 mg/mL) of solid Benzyl hydroxy(isopropyl)carbamate to the cyclodextrin solution. It will initially form a suspension.

• Thermodynamic Equilibration: Stir the suspension continuously at 25°C for 24 to 48 hours. This time is required for the solid drug to reach thermodynamic equilibrium with the cyclodextrin cavities[5].

• Filtration: Filter the suspension through a 0.22 µm PVDF syringe filter to remove any uncomplexed, solid drug.

• Self-Validation Step (Phase-Solubility Diagram): To prove complexation, prepare multiple vials with increasing concentrations of HP-β-CD (0, 50, 100, 150, 200 mM). Perform steps 2-4 for each. Quantify the dissolved drug via HPLC. Plotting Drug Concentration vs. HP-β-CD Concentration should yield a linear (

  -type) plot, confirming a 1:1 stoichiometric inclusion complex and allowing you to calculate the exact binding constant ( )[5].

References

• ChemicalBook - Benzyl (2-hydroxy-1-methylethyl)carbamate | 87905-97-3. 1

• SciSpace - Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. 5

• National Institutes of Health (PMC) - Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. 4

• National Institutes of Health (PMC) - Solubilization techniques used for poorly water-soluble drugs.2

• Pharma Excipients - Injectable Formulations of Poorly Water-Soluble Drugs. 6

• Future4200 - Formulation of poorly water-soluble drugs for oral administration. 3

Sources

• 1. Benzyl (2-hydroxy-1-methylethyl)carbamate | 87905-97-3 [chemicalbook.com]
• 2. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. future4200.com [future4200.com]
• 4. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. pharmaexcipients.com [pharmaexcipients.com]

Knowledge Base: Benzyl Chloroformate (Cbz-Cl) Protection Optimization

The following technical guide is structured as a Level 3 Support Knowledge Base for process chemists and researchers. It bypasses generic advice to address the mechanistic root causes of failure modes in Cbz protection.

Doc ID: KB-CBZ-042 | Last Updated: 2026-03-08 Department: Process Chemistry Support | Status: Verified[1]

Executive Summary

Benzyl chloroformate (Cbz-Cl) is a workhorse reagent for amine protection, but its reactivity profile leads to three common failure modes: Hydrolysis (reagent decomposition), Oligomerization (Urea/Di-Cbz formation), and Selectivity Loss (O-acylation). This guide provides mechanistic troubleshooting and optimized protocols based on Schotten-Baumann dynamics.

Module 1: The Hydrolysis Conundrum (Reagent Stability)

User Ticket #4920:"My reaction stalls at 60% conversion, even with 1.2 equivalents of Cbz-Cl."

Diagnosis: You are likely experiencing competitive hydrolysis . Cbz-Cl is moisture-sensitive.[2][3][4] In aqueous Schotten-Baumann conditions, hydroxide ions (

) compete with your amine ( ) for the electrophilic carbonyl center. If the pH is too high or the temperature is uncontrolled, the reagent hydrolyzes to benzyl alcohol and before it can protect your amine.

The Mechanism:

Troubleshooting Protocol:

• Temperature Control (Critical): Hydrolysis rates accelerate significantly above 0°C. Maintain the reaction at -5°C to 0°C during the addition phase.

• The "Goldilocks" pH:

  • pH < 8: The amine is protonated (

    ) and non-nucleophilic. Reaction stalls.

  • pH > 11: The concentration of

    is high enough to outcompete the amine, rapidly destroying Cbz-Cl.

  • Target: Maintain pH 8.5 – 9.5 . This ensures the amine is neutral (nucleophilic) while minimizing hydroxide attack.

Module 2: The "White Solid" Impurity (Urea Formation)

User Ticket #5102:"I see an insoluble white precipitate that isn't my product. NMR shows a symmetric structure."

Diagnosis: You have formed the symmetric urea (

). This is the most persistent impurity in carbamate protection and is difficult to remove due to its low solubility.

Root Cause Analysis: Urea formation occurs via the nucleophilic attack of a free amine on the already formed Cbz-carbamate, displacing benzyl alcohol. This is a "double-displacement" side reaction driven by excess heat or high local concentrations of amine.

Visualizing the Pathway:

Figure 1: Reaction pathways showing the primary protection vs. secondary urea and di-protection side reactions.

Prevention Strategy:

• Avoid Excess Amine: Ensure Cbz-Cl is in slight excess (1.05 – 1.1 eq), not the amine.

• Dilution: Run the reaction at 0.1 M – 0.2 M concentration. High concentration favors the bimolecular urea formation.

• Quench Promptly: Do not let the reaction stir overnight at room temperature if conversion is complete. The urea forms slowly over time.

Module 3: Selectivity (N- vs. O- vs. N,N- Protection)

User Ticket #5331:"I have a primary amine and a hydroxyl group. I want N-Cbz, but I'm getting O-Cbz and Di-Cbz."

Technical Insight:

• N- vs. O-Selectivity: Amines are better nucleophiles than alcohols. However, at high pH (>10), alcohols deprotonate to alkoxides (

  ), which are highly reactive. Keeping pH < 9.5 ensures the alcohol remains protonated and inert.

• Mono- vs. Di-Protection: The mono-Cbz product (

  ) is still nucleophilic (though less than the starting amine). If you add Cbz-Cl too quickly, the local concentration of reagent spikes, reacting with the product to form .

Optimization Table:

Variable	To Favor Mono-N-Cbz (Desired)	To Favor Side Reactions (Avoid)
Addition Rate	Dropwise (Keep [Cbz-Cl] low)	Bolus / Rapid Pour
pH	8.5 – 9.5 (Use Carbonate/Bicarb)	> 11 (Use NaOH/KOH)
Solvent	Biphasic (DCM/Water or THF/Water)	Monophasic (Homogeneous)
Stoichiometry	1.05 – 1.10 eq	> 1.5 eq

Module 4: The "Gold Standard" Protocol

Method: Schotten-Baumann Biphasic Protection

This protocol is designed to be self-validating . The color changes and solubility shifts serve as checkpoints.

Reagents

• Substrate: Amino acid or primary amine (1.0 eq)

• Reagent: Benzyl chloroformate (1.1 eq) - Freshness check: Should be clear/colorless. Yellow indicates HCl/Phosgene decomposition.

• Base: Sodium Carbonate (

  ) or Sodium Bicarbonate ( ) (2.0 - 2.5 eq)

• Solvent: Water / THF (1:1 ratio) or Water / Dichloromethane (1:1 ratio)

Step-by-Step Workflow

• Preparation (The Cold Start):

  • Dissolve the amine and the inorganic base in water.

  • Add the organic solvent (THF or DCM).

  • Checkpoint: Ensure the mixture is vigorously stirred. The biphasic interface area determines the reaction rate.

  • Cool the vessel to 0°C using an ice/salt bath.

• Controlled Addition:

  • Dilute Cbz-Cl in a small amount of the organic solvent (optional but recommended for scale < 1g).

  • Add Cbz-Cl dropwise over 15–30 minutes.

  • Why? This prevents local "hotspots" of reagent that lead to di-protection.

• Reaction Phase:

  • Maintain 0°C for 1 hour, then allow to warm to Room Temperature (RT) over 2 hours.

  • Monitor: Check pH periodically. If it drops below 8, add small aliquots of saturated

    .

• Workup (The Urea Purge):

  • Phase Separation: Separate layers.

  • Acid Wash: Wash the organic layer with 1M HCl (if product is acid-stable) or 5% Citric Acid. This removes unreacted amine.

  • Base Wash: Wash with saturated

    to remove phenols (if tyrosine is present) or hydrolyzed benzyl alcohol byproducts.

  • Brine Wash & Dry: Dry over

    .[5]

• Purification:

  • If urea is present (insoluble white solid), filter the organic solution through a celite pad before evaporation. The urea is often insoluble in DCM/Ether.

Workflow Logic Diagram

Figure 2: Logical flow for the optimized Schotten-Baumann protocol, emphasizing the critical control points at cooling and addition.

References

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (The definitive guide on protection chemistry and stability data).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Foundational mechanism for nucleophilic acyl substitution and Schotten-Baumann conditions).

• Cotarca, L., & Eckert, H. (2017). Phosgenations: A Handbook. Wiley-VCH. (Detailed industrial safety and chemistry regarding chloroformates and their decomposition pathways).

• Bodanszky, M. (1993). Principles of Peptide Synthesis (2nd ed.). Springer. (Specific protocols for preventing racemization and side reactions in amino acid protection).

Sources

• 1. glaserr.missouri.edu [glaserr.missouri.edu]
• 2. Benzyl chloroformate CAS#: 501-53-1 [amp.chemicalbook.com]
• 3. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 4. synquestlabs.com [synquestlabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Moisture Sensitivity of Benzyl Hydroxy(isopropyl)carbamate Precursors

Welcome to the technical support center dedicated to assisting researchers, scientists, and drug development professionals in successfully navigating the challenges associated with the synthesis of Benzyl hydroxy(isopropyl)carbamate, with a particular focus on the moisture sensitivity of its precursors. This guide is designed to provide practical, in-depth solutions to common experimental hurdles, ensuring the integrity and success of your synthetic endeavors.

Introduction: The Challenge of Synthesizing Benzyl Hydroxy(isopropyl)carbamate

Benzyl hydroxy(isopropyl)carbamate and its analogs are important scaffolds in medicinal chemistry and drug development.[1][2] The synthesis of this target molecule, however, is fraught with challenges, primarily due to the acute moisture sensitivity of its key precursors. The most common synthetic route involves the reaction of a secondary amino alcohol, such as N-(3-hydroxypropyl)-N-isopropylaniline, with benzyl chloroformate. Benzyl chloroformate is notoriously reactive towards water, readily decomposing to form benzyl alcohol and hydrochloric acid, which can significantly impact reaction yield and purity.[3][4] Furthermore, the precursors to the amino alcohol, such as 3-bromopropanol, can be hygroscopic, introducing moisture into the reaction system if not handled with care.[5]

This guide provides a comprehensive troubleshooting framework and a series of frequently asked questions to address the practical issues encountered when working with these moisture-sensitive compounds. By understanding the underlying chemical principles and adopting rigorous anhydrous techniques, you can significantly improve the success rate and reproducibility of your experiments.

Troubleshooting Guide: A-Question-and-Answer Approach to Common Experimental Issues

This section directly addresses specific problems you may encounter during the synthesis of Benzyl hydroxy(isopropyl)carbamate, providing detailed explanations and actionable solutions.

Q1: My reaction yield is consistently low, and I'm recovering a significant amount of unreacted starting material. What are the likely moisture-related causes?

A1: Low conversion in this reaction is a classic symptom of moisture contamination. There are several ways water can interfere with the desired transformation:

• Decomposition of Benzyl Chloroformate: Benzyl chloroformate is highly susceptible to hydrolysis.[3][4] In the presence of even trace amounts of water, it will rapidly decompose into benzyl alcohol and hydrochloric acid. This not only consumes your key reagent but also introduces acidic conditions that can lead to further side reactions.

• Protonation of the Amine: The secondary amine precursor, N-(3-hydroxypropyl)-N-isopropylaniline, is basic. If water is present, it can act as a proton source, leading to the formation of the corresponding ammonium salt. This protonated amine is no longer nucleophilic and will not react with benzyl chloroformate.

• Solvent Effects: If you are using a solvent that is not rigorously dried, it can act as a carrier for moisture, continuously introducing it into your reaction mixture.

Troubleshooting Workflow for Low Yield:

Caption: Troubleshooting workflow for low reaction yield.

Q2: I am observing a significant amount of benzyl alcohol as a byproduct in my crude reaction mixture. What is causing this?

A2: The presence of benzyl alcohol is a direct indicator of the hydrolysis of benzyl chloroformate.[4] As mentioned previously, benzyl chloroformate reacts with water to form an unstable carbamic acid intermediate, which then decomposes to benzyl alcohol and carbon dioxide, with the concurrent formation of hydrochloric acid.

Causality:

• Wet Solvents: The most common source of water is inadequately dried solvents.

• Hygroscopic Reagents: If precursors like 3-bromopropanol were not properly dried before use, they can introduce water into the reaction.[5]

• Atmospheric Moisture: Leaks in your reaction setup can allow atmospheric moisture to enter.

Solution:

• Solvent Purity: Always use freshly distilled or commercially available anhydrous solvents. Verify the water content using Karl Fischer titration.[3][6]

• Reagent Handling: Dry any hygroscopic starting materials under high vacuum before use.

• Inert Atmosphere: Employ a robust inert atmosphere using a Schlenk line or a glovebox.[7][8]

Q3: My reaction starts but seems to stall, with no further conversion of starting materials after a certain point. Could moisture be the culprit?

A3: Yes, a stalling reaction is another common consequence of moisture contamination. The initial progress may be due to the reaction consuming the small amount of available reagents before the deleterious effects of water take over.

Mechanistic Insight:

The reaction of benzyl chloroformate with the secondary amine requires a non-protonated, nucleophilic nitrogen atom. Water, especially in the presence of the HCl byproduct from benzyl chloroformate hydrolysis, will protonate the amine, rendering it unreactive.[9] This effectively shuts down the desired reaction pathway.

Preventative Measures:

• Anhydrous Conditions from the Outset: It is critical to establish and maintain anhydrous conditions from the very beginning of the reaction.

• Use of a Non-Nucleophilic Base: The inclusion of a non-nucleophilic base, such as triethylamine or diisopropylethylamine (Hünig's base), can scavenge the HCl produced during the reaction, preventing the protonation of your starting amine. This base must also be rigorously dried.

Q4: I suspect my solvent is wet. How can I quantify the water content, and what are the best practices for drying common solvents?

A4: The gold standard for quantifying trace amounts of water in organic solvents is Karl Fischer titration .[3][6][10][11] This method is highly sensitive and specific for water.

For drying solvents, the choice of drying agent depends on the solvent's chemical properties.

Solvent	Recommended Drying Agent(s)	Incompatible Drying Agents
Tetrahydrofuran (THF)	Sodium/benzophenone, Molecular sieves (3Å or 4Å)	Calcium chloride
Dichloromethane (DCM)	Calcium hydride (CaH₂), Phosphorus pentoxide (P₄O₁₀)	Sodium, Potassium
Acetonitrile	Calcium hydride (CaH₂), Molecular sieves (3Å or 4Å)	Sodium/benzophenone
Toluene	Sodium/benzophenone, Calcium hydride (CaH₂)	Calcium chloride

Table 1: Recommended Drying Agents for Common Organic Solvents.

Protocol for Solvent Drying: For detailed procedures on solvent purification, refer to established resources such as "Purification of Laboratory Chemicals" by Armarego and Chai.

Frequently Asked Questions (FAQs)

Q1: What are the essential safety and handling precautions for benzyl chloroformate?

A1: Benzyl chloroformate is a corrosive and lachrymatory substance. It is also highly sensitive to moisture.[3][4] Always handle it in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It should be stored in a cool, dry place under an inert atmosphere.[12]

Q2: How should I properly store hygroscopic precursors like 3-bromopropanol?

A2: Hygroscopic solids and liquids should be stored in a desiccator over a suitable drying agent (e.g., anhydrous calcium sulfate, phosphorus pentoxide).[5] For long-term storage, sealing the container with parafilm and storing it in a dry, inert atmosphere is recommended.

Q3: What is the difference between a Schlenk line and a glovebox, and when should I use each?

A3: Both a Schlenk line and a glovebox are used to handle air- and moisture-sensitive compounds.[7][13][14]

• Schlenk Line: A dual-manifold system that allows for the evacuation of air from glassware and backfilling with an inert gas.[4][8] It is ideal for running reactions and manipulations in a single flask.

• Glovebox: A sealed container filled with an inert atmosphere, allowing for more complex manipulations, such as weighing out solids and setting up reactions with multiple components.[13][15]

For the synthesis of Benzyl hydroxy(isopropyl)carbamate, a Schlenk line is generally sufficient for the reaction itself. However, if you are working with very small quantities or need to handle solid precursors that are highly sensitive, a glovebox would be advantageous for the initial setup.

Q4: How can I ensure my glassware is sufficiently dry for a moisture-sensitive reaction?

A4: All glassware should be oven-dried at a minimum of 120°C for several hours (preferably overnight) and then cooled in a desiccator or under a stream of dry inert gas immediately before use.[4] Alternatively, glassware can be flame-dried under vacuum.

Q5: What are some visual indicators of a moisture-contaminated reaction?

A5: While not always definitive, some visual cues can suggest moisture contamination:

• Fuming: Benzyl chloroformate may fume in the presence of moist air as it hydrolyzes to produce HCl gas.[4]

• Cloudiness: The reaction mixture may appear cloudy or hazy due to the formation of insoluble byproducts or salts.

• Phase Separation: In some cases, the formation of an aqueous phase may be observed.

Key Experimental Protocols

Protocol 1: Setting up a Reaction Under an Inert Atmosphere using a Schlenk Line

Caption: Workflow for setting up a moisture-sensitive reaction.

• Glassware Preparation: Ensure all glassware, including the reaction flask, addition funnel, and condenser, is thoroughly oven-dried and assembled while still warm.

• Inerting the System: Connect the assembled apparatus to the Schlenk line. Evacuate the system under vacuum for several minutes, then backfill with a dry inert gas (nitrogen or argon). Repeat this vacuum/backfill cycle at least three times to ensure all atmospheric gases and adsorbed moisture are removed.[4]

• Reagent Addition: Introduce the anhydrous solvent and liquid reagents via a syringe through a rubber septum. Add solid reagents under a positive flow of inert gas.

• Reaction Monitoring: Maintain a slight positive pressure of inert gas throughout the reaction, which can be monitored with an oil bubbler.

Protocol 2: Transfer of a Moisture-Sensitive Liquid Reagent (e.g., Benzyl Chloroformate) via Syringe

• Prepare the Syringe: Use an oven-dried syringe and needle. Flush the syringe with dry inert gas several times.

• Pressurize the Reagent Bottle: Puncture the septum of the benzyl chloroformate bottle with a needle connected to the inert gas line to create a slight positive pressure.

• Withdraw the Reagent: Insert the prepared syringe needle through the septum and into the liquid. The positive pressure in the bottle will help to fill the syringe. Withdraw the desired volume.

• Transfer to the Reaction Flask: Quickly and carefully transfer the reagent to the reaction flask by piercing the septum.

References

• Alfa Chemistry. (n.d.). Mastering Karl Fischer Moisture Analysis: A Complete Guide. TCA Lab. Retrieved March 7, 2026, from [Link]

• Wikipedia. (2023, December 19). Schlenk line. In Wikipedia. Retrieved March 7, 2026, from [Link]

• The Schlenk Line Survival Guide. (n.d.). Retrieved March 7, 2026, from [Link]

• VACUUBRAND. (2024, November 12). Keeping air and moisture out. Retrieved March 7, 2026, from [Link]

• Solubility of Things. (n.d.). 3-bromopropane-1,2-diol. Retrieved March 7, 2026, from [Link]

• Organic Syntheses. (n.d.). Benzyl isopropoxymethyl carbamate. Retrieved March 7, 2026, from [Link]

• CSC Scientific. (n.d.). Karl Fischer Titration, Coulometric & Volumetric Karl Fischer Methods. Retrieved March 7, 2026, from [Link]

• Scientific Progress. (2023, November 24). Choosing the Right Karl Fischer Reagent for Your Moisture Analysis. Retrieved March 7, 2026, from [Link]

• Wikipedia. (2023, November 28). Benzyl chloroformate. In Wikipedia. Retrieved March 7, 2026, from [Link]

• Wikipedia. (2023, December 2). Karl Fischer titration. In Wikipedia. Retrieved March 7, 2026, from [Link]

• Mettler Toledo. (n.d.). What Is Karl Fischer Titration?. Retrieved March 7, 2026, from [Link]

• JoVE. (2017, September 6). Video: Glovebox-Operating Procedure and Use of Impurity Sensors. Retrieved March 7, 2026, from [Link]

• University of San Diego. (n.d.). glovebox usage. Retrieved March 7, 2026, from [Link]

• University of Wisconsin-Madison. (2019, January 17). Glovebox Use. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). A Facile Protocol for N-Cbz Protection of Amines in PEG-600. Retrieved March 7, 2026, from [Link]

• Organic Syntheses. (2015, March 25). Preparation of Mono-Cbz Protected Guanidines. Retrieved March 7, 2026, from [Link]

• Reddit. (2023, January 14). Storing/handling moisture sensitive chemicals outside of the glovebox?. Retrieved March 7, 2026, from [Link]

• Achieve Chem. (2025, March 6). Application of glove box in chemical experiment. Retrieved March 7, 2026, from [Link]

• Reddit. (2017, October 16). benzyl chloroformate (Cbz-Cl) protecting mechanism. Retrieved March 7, 2026, from [Link]

• Organic Syntheses. (n.d.). Formic acid, chloro-, benzyl ester. Retrieved March 7, 2026, from [Link]

• PubMed Central. (2014, October 20). Direct Conversion of Primary Alcohols to 1,2-Amino Alcohols: Enantioselective Iridium-Catalyzed Carbonyl Reductive Coupling of Phthalimido-Allene via Hydrogen Auto-Transfer. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis of n-isopropylaniline by catalytic distillation. Retrieved March 7, 2026, from [Link]

• PubMed. (2020, March 15). Exploration of (3-benzyl-5-hydroxyphenyl)carbamates as new antibacterial agents against Gram-positive bacteria. Retrieved March 7, 2026, from [Link]

• MDPI. (2024, June 11). A Straightforward, Sensitive, and Reliable Strategy for Ethyl Carbamate Detection in By-Products from Baijiu Production by Enzyme-Linked Immunosorbent Assay. Retrieved March 7, 2026, from [Link]

• Beilstein Journals. (2021, February 4). Coupling biocatalysis with high-energy flow reactions for the synthesis of carbamates and β-amino acid derivatives. Retrieved March 7, 2026, from [Link]

• Google Patents. (n.d.). CN102553598A - Catalyst for synthetizing benzyl carbamate, preparation method and application.
• Google Patents. (n.d.). DE2153792B2 - Process for the preparation of N-isopropylaniline.
• Google Patents. (n.d.). CN101823981B - Method for synthesizing N-isopropylhydroxyla.

• MDPI. (2021, October 31). Amino Alcohols from Eugenol as Potential Semisynthetic Insecticides: Chemical, Biological, and Computational Insights. Retrieved March 7, 2026, from [Link]

• Arkivoc. (2005). A convenient synthesis of trans-3-hydroxy-L-proline. Retrieved March 7, 2026, from [Link]

• PubMed Central. (2016, May 3). General Synthesis of Amino Acid Salts from Amino Alcohols and Basic Water Liberating H2. Retrieved March 7, 2026, from [Link]

• ResearchGate. (n.d.). Asymmetric Synthesis of N-Substituted 1,2-Amino Alcohols from Simple Aldehydes and Amines by One-Pot Sequential Enzymatic Hydroxymethylation and Asymmetric Reductive Amination. Retrieved March 7, 2026, from [Link]

• MDPI. (2019, April 25). Microwave-Assisted Kabachnik–Fields Reaction with Amino Alcohols as the Amine Component. Retrieved March 7, 2026, from [Link]

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• 15. berry.chem.wisc.edu [berry.chem.wisc.edu]

Alternative reagents to benzyl chloroformate for carbamate formation

Ticket ID: #CBZ-ALT-001

Subject: Transitioning away from Benzyl Chloroformate (Cbz-Cl)

Status: Open / Guide

Introduction: Why are you here?

You are likely visiting this support page because Benzyl Chloroformate (Cbz-Cl) is causing issues in your workflow. While Cbz-Cl is the historical standard for introducing the benzyloxycarbonyl protecting group, it presents significant "bugs" in modern synthesis:

• Corrosivity: It releases HCl, which can degrade acid-sensitive substrates.

• Instability: It degrades during storage (turning into a fuming liquid).

• Safety: It is a potent lachrymator and suspected carcinogen.[1]

• Side Reactions: It can lead to the formation of N-benzyl impurities or dipeptide byproducts.

This guide provides validated, "patch-tested" alternatives that offer cleaner reactivity profiles and easier handling.

Decision Matrix: Selecting Your Reagent

Use this logic flow to determine the best alternative reagent for your specific substrate.

Figure 1: Selection logic for Cbz-Cl alternatives based on substrate sensitivity and nucleophilicity.

Technical Specifications & Comparison

Feature	Cbz-Cl (Legacy)	Cbz-OSu (Standard Alt)	Cbz₂O (Acid-Free)	Cbz-ONp (Activated)
Physical State	Liquid (Fuming)	Crystalline Solid	Solid / Low-melt Solid	Solid
Byproduct	HCl (Corrosive)	NHS (Water soluble)	Benzyl Alcohol + CO₂	p-Nitrophenol (Yellow)
Reactivity	High (Aggressive)	Moderate (Controlled)	Moderate	High
Base Required?	Yes (Stoichiometric)	Yes (Mild)	No (Optional)	Yes
Shelf Stability	Poor (Hydrolyzes)	Excellent	Good	Good
Primary Use	General (Old School)	Amino Acids, Peptides	Acid-Sensitive Cpds	Sterically Hindered Amines

Knowledge Base: Protocols & Methodologies

Article A: Benzyl Succinimidyl Carbonate (Cbz-OSu)

The "Gold Standard" Replacement. This reagent reacts with amines to form the carbamate and releases N-hydroxysuccinimide (NHS).

• Why it works: NHS is highly water-soluble. A simple aqueous workup removes the byproduct, unlike benzyl chloride (from Cbz-Cl) which requires organic washes or chromatography.

• Mechanism: Nucleophilic attack of the amine on the carbonyl carbon, displacing the NHS leaving group.

Standard Operating Procedure (SOP)

• Dissolution: Dissolve the amine (1.0 equiv) in a 1:1 mixture of Water/Acetone or Water/Dioxane.

• pH Adjustment: Add NaHCO₃ (1.5–2.0 equiv).

  • Tech Note: Maintain pH ~8–9. If pH > 10, the reagent hydrolyzes. If pH < 7, the amine protonates and reaction stalls.

• Addition: Add Cbz-OSu (1.1 equiv) as a solid or dissolved in the organic cosolvent.

• Reaction: Stir at Room Temperature (RT) for 2–16 hours.

• Workup (Self-Validating Step):

  • Acidify to pH 2–3 with dilute HCl (if product is acid-stable).

  • Extract with Ethyl Acetate (EtOAc).[2]

  • Validation: The NHS byproduct stays in the aqueous layer. The organic layer contains your pure product.

• Purification: Crystallization or Silica Gel Chromatography.[3]

Citation: Paquet, A. Can. J. Chem.1982 , 60, 976. [See Reference 1]

Article B: Dibenzyl Dicarbonate (Cbz₂O)

The "Boc-Anhydride" Equivalent. Ideal for substrates that cannot tolerate even transient exposure to acidic species.

• Why it works: The leaving group is benzyl alcohol and CO₂. No ionic species are generated, allowing reaction in organic solvents without aqueous base if necessary.

Standard Operating Procedure (SOP)

• Solvent System: Dissolve amine in DCM or THF.

• Base (Optional but Recommended): Add DIPEA or TEA (1.1 equiv) to scavenge protons if using an amine salt as starting material. For free amines, base is catalytic or not needed.

• Addition: Add Cbz₂O (1.1 equiv).

• Reaction: Stir at RT. Evolution of CO₂ gas indicates reaction progress.

• Workup:

  • Wash with 1M KHSO₄ (to remove unreacted amine).

  • Wash with Brine.[2][4]

  • Troubleshooting: The byproduct, benzyl alcohol, has a high boiling point (205°C). It must be removed via chromatography (it is polar) or extensive high-vacuum drying.

Troubleshooting Guide (FAQs)

Ticket #001: "My yield is low (<50%) with Cbz-OSu."

• Diagnosis: pH Mismatch.

• Root Cause: Cbz-OSu hydrolyzes rapidly in highly alkaline media (pH > 10), competing with the amine acylation. Conversely, if pH < 8, the amine is protonated (ammonium) and cannot attack the reagent.

• Fix: Do not use strong bases like NaOH. Use NaHCO₃ or Na₂CO₃.[5][6] Monitor pH with paper during addition.

Ticket #002: "I see a 'double Cbz' peak in LCMS."

• Diagnosis: Oligomerization.

• Root Cause: If using Cbz-Cl, the generated HCl can protonate the starting amine, slowing the reaction, while the product might be further acylated if excess reagent is present (rare for carbamates, but possible with N-benzylation side reactions).

• Fix: Switch to Cbz-OSu . The leaving group (NHS) is non-reactive toward the formed carbamate, preventing side reactions.

Ticket #003: "I can't get rid of the byproduct from Cbz₂O."

• Diagnosis: Benzyl Alcohol contamination.

• Root Cause: Benzyl alcohol co-elutes with many polar carbamates.

• Fix:

  • Chromatography: Benzyl alcohol is UV active. Use a gradient of Hexane/EtOAc.[2][3]

  • Chemical Wash: If your product is very non-polar, wash the organic layer with water/methanol mixtures (benzyl alcohol has moderate water solubility).

Ticket #004: "My amine is sterically hindered and won't react."

• Diagnosis: Low Nucleophilicity.

• Root Cause: Cbz-OSu and Cbz₂O are milder than Cbz-Cl. They may not be electrophilic enough for hindered or electron-deficient amines.

• Fix: Use Benzyl 4-nitrophenyl carbonate .[3] The p-nitrophenol leaving group makes this reagent significantly more active.

  • Warning: The byproduct is bright yellow.[3] Wash repeatedly with NaHCO₃ until the aqueous layer is no longer yellow to ensure full removal.

Visualizing the Mechanism (Cbz-OSu)

Figure 2: Mechanistic pathway of Cbz-OSu protection.[4] Note the clean elimination of water-soluble NHS.

References

• Paquet, A. Introduction of 9-fluorenylmethyloxycarbonyl, trichloroethoxycarbonyl, and benzyloxycarbonyl amine protecting groups. Canadian Journal of Chemistry1982 , 60, 976–980.

• Sennyey, G. et al. Dibenzyl Dicarbonate: A Convenient Reagent for the Preparation of N-Benzyloxycarbonyl Derivatives. Tetrahedron Letters1986 , 27, 5375–5376.

• Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006.

• Ghosh, A. K. et al. p-Nitrobenzyl Carbonate: A Reagent for Selective Protection. Journal of Organic Chemistry1992 , 57, 4322.

Sources

• 1. Benzyl Chloroformate [commonorganicchemistry.com]
• 2. Cbz Protection (benzyl n-succinimidyl carbonate) [commonorganicchemistry.com]
• 3. emerginginvestigators.org [emerginginvestigators.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Benzyl chloroformate - Wikipedia [en.wikipedia.org]
• 6. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

Reference Data & Comparative Studies

Comparative 1H NMR Analysis and Performance Guide: Benzyl hydroxy(isopropyl)carbamate vs. Alternative Protecting Groups

Executive Summary

In advanced peptide synthesis and drug development, the selection of an appropriate amino-protecting group is critical for both synthetic viability and analytical clarity. Benzyl hydroxy(isopropyl)carbamate —widely cataloged under CAS 87905-97-3 and structurally defined as Benzyl (1-hydroxypropan-2-yl)carbamate or Cbz-alaninol [1]—serves as a highly stable, UV-active intermediate.

This guide objectively compares the analytical performance (specifically High-Resolution 1H NMR spectroscopy) and synthetic utility of Cbz-alaninol against its primary industry alternatives: Boc-alaninol (tert-Butyl carbamate) and Fmoc-alaninol (Fluorenylmethyloxycarbonyl).

Structural & Mechanistic Insights

Understanding the 1H NMR spectrum of Benzyl hydroxy(isopropyl)carbamate requires analyzing the causality behind its chemical shifts. The molecule consists of a benzyloxycarbonyl (Cbz) group attached to an alaninol core.

• Benzylic Deshielding: The benzylic protons (-CH2-) appear as a sharp singlet heavily deshielded at ~5.10 ppm. Causality: This profound downfield shift is driven by the combined anisotropic ring current of the adjacent phenyl group and the electron-withdrawing nature of the carbamate oxygen.

• Diastereotopic Complexity: The hydroxymethyl protons (-CH2OH) do not appear as a simple doublet. Instead, they present as complex, overlapping multiplets between 3.50 and 3.65 ppm. Causality: The adjacent methine carbon is a chiral center, rendering the two protons of the -CH2OH group diastereotopic (magnetically inequivalent), leading to complex geminal and vicinal J-coupling.

Comparative 1H NMR Data (The Product vs. Alternatives)

When analyzing complex target molecules, the protecting group's NMR signature must not obscure the target's critical signals. The table below summarizes the quantitative 1H NMR data (400 MHz, CDCl3) for Cbz-alaninol compared to its alternatives [2].

Proton Environment	Cbz-Alaninol (Product)	Boc-Alaninol (Alternative)	Fmoc-Alaninol (Alternative)	Causality of Chemical Shift
Aromatic (Ar-H)	7.30 - 7.40 (m, 5H)	None	7.30 - 7.80 (m, 8H)	Deshielding via aromatic ring current anisotropy.
Protecting Group	5.10 (s, 2H, Ph-CH2)	1.44 (s, 9H, t-Bu)	4.40 (d, 2H), 4.22 (t, 1H)	Proximity to electronegative oxygen / shielding of t-Bu.
Carbamate NH	4.95 (br s, 1H)	4.65 (br s, 1H)	5.05 (br s, 1H)	Quadrupolar relaxation of Nitrogen (14N) causes broadening.
Methine (CH-CH3)	3.85 (m, 1H)	3.75 (m, 1H)	3.85 (m, 1H)	Proximity to electronegative nitrogen and oxygen.
Hydroxymethyl	3.50 - 3.65 (m, 2H)	3.50 - 3.60 (m, 2H)	3.55 - 3.70 (m, 2H)	Diastereotopic splitting due to adjacent chiral center.
Hydroxyl (OH)	2.40 (br s, 1H)	2.60 (br s, 1H)	2.30 (br s, 1H)	Chemical exchange and hydrogen bonding (concentration dependent).
Alaninol CH3	1.18 (d, 3H)	1.15 (d, 3H)	1.18 (d, 3H)	Shielded aliphatic environment, split by adjacent methine.

Analytical Advantage: Boc-alaninol introduces a massive 9-proton singlet at 1.44 ppm. If your target molecule contains critical aliphatic signals (e.g., lipid chains or modified alkyl groups) in the 1.0–2.0 ppm range, the Boc group will completely obscure them. Cbz-alaninol leaves this aliphatic region entirely clean, making it the superior choice for complex aliphatic targets.

Logical Selection Framework

Caption: Decision matrix for selecting protecting groups based on NMR and UV-Vis constraints.

Experimental Protocol: High-Resolution 1H NMR Acquisition

This protocol is engineered as a self-validating system to guarantee maximum spectral resolution, ensuring that the complex multiplet structures of the alaninol core are accurately captured.

Step 1: Solubilization & Internal Referencing

• Action: Weigh exactly 15.0 mg of the carbamate derivative and dissolve in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS) .

• Causality: CDCl3 provides an aprotic environment that minimizes rapid proton exchange, allowing the broad singlets of the -OH and -NH groups to be observed. TMS acts as the internal zero-reference standard.

Step 2: Filtration (Self-Validating Step)

• Action: Pass the solution through a tightly packed glass-wool plug in a Pasteur pipette directly into a 5 mm NMR tube.

• Causality: Particulate matter creates localized magnetic susceptibility gradients, distorting the applied magnetic field (B0) and causing peak broadening.

• Validation: A visually crystal-clear solution confirms the removal of paramagnetic impurities, validating the sample for high-resolution shimming.

Step 3: Thermal Equilibration

• Action: Insert the sample into the spectrometer and hold for 5 minutes at 298 K before tuning.

• Causality: Temperature gradients induce convection currents within the NMR tube. Convection degrades the resolution of fine multiplet structures and alters the chemical shifts of hydrogen-bonded protons.

Step 4: Tuning, Matching, and Shimming

• Action: Tune the probe to the 1H resonance frequency. Shim the Z, Z2, and Z3 gradients until the deuterium lock signal is maximized.

• Causality: Perfect shimming ensures absolute magnetic field homogeneity across the sample volume, critical for resolving the J-couplings of the diastereotopic -CH2OH protons.

• Validation: A stable, non-fluctuating lock level at >80% capacity validates that the magnetic field is homogeneous enough for acquisition.

Step 5: Acquisition Parameters

• Action: Set the relaxation delay (D1) to 2.0 seconds and acquire 16 scans (ns=16) with a 30° flip angle.

• Causality: A 2-second relaxation delay ensures complete longitudinal relaxation (T1) of all protons between pulses. This is essential for accurate, quantitative integration of the aromatic vs. aliphatic signals.

Caption: Standardized workflow for high-resolution 1H NMR sample preparation and spectral acquisition.

Performance Comparison: Cleavage, Stability, and Tracking

Beyond NMR characteristics, the choice of Benzyl hydroxy(isopropyl)carbamate extends into practical synthetic performance .

• Reaction Monitoring (UV-Vis Tracking):

  • Cbz-Alaninol (Product): The benzyl group provides strong UV absorbance at 254 nm. Causality: The conjugated pi-system of the phenyl ring undergoes

    transitions, allowing for real-time tracking via High-Performance Liquid Chromatography (HPLC) with standard UV detection.

  • Boc-Alaninol: UV-transparent. Requires alternative, often destructive, detection methods like Evaporative Light Scattering Detectors (ELSD) or chemical staining.

• Cleavage Orthogonality:

  • Cbz-Alaninol: Cleaved via catalytic hydrogenolysis (H2, Pd/C). Causality: The palladium catalyst selectively coordinates to the benzylic position, facilitating carbon-oxygen bond cleavage without affecting acid- or base-sensitive functional groups elsewhere in the target molecule.

  • Boc-Alaninol: Requires strong acids (e.g., Trifluoroacetic acid). This can degrade sensitive targets like glycosidic bonds or certain esters.

  • Fmoc-Alaninol: Cleaved by mild bases (e.g., 20% Piperidine). Prone to premature cleavage if the synthetic sequence involves secondary amines.

References

• Title: NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities Source: Journal of Organic Chemistry (Gottlieb et al., 1997) URL: [Link]

• Title: Protective Groups in Organic Synthesis (5th Edition) Source: Wiley (Wuts & Greene) URL: [Link]

Sources

• 1. Benzyl (2-hydroxy-1-methylethyl)carbamate | 87905-97-3 [chemicalbook.com]
• 2. file.leyan.com [file.leyan.com]

FTIR Spectral Analysis and Comparative Guide: Benzyl (2-hydroxy-1-methylethyl)carbamate

In pharmaceutical development and synthetic chemistry, the precise structural verification of intermediates is not just a regulatory checkbox—it is the foundation of downstream efficacy. As a Senior Application Scientist, I frequently encounter the compound Benzyl (2-hydroxy-1-methylethyl)carbamate. This molecule presents a unique spectroscopic challenge: it features a convergence of a benzyloxycarbonyl (Cbz) protecting group, a secondary carbamate linkage, and an aliphatic alcohol chain.

This guide provides an objective, data-driven comparison of its Fourier Transform Infrared (FTIR) performance against alternative structural analogs, detailing the causality behind specific vibrational modes and establishing a self-validating experimental protocol.

Causality in FTIR Vibrational Modes

We do not merely map peaks to a reference table; we must understand the quantum mechanical causality behind them to avoid false positives. The FTIR spectrum of Benzyl (2-hydroxy-1-methylethyl)carbamate is driven by three distinct functional domains:

• The Carbamate Core: The secondary carbamate (-O-CO-NH-) exhibits a strong carbonyl (C=O) stretch. Because the nitrogen lone pair is delocalized into the carbonyl oxygen, the C=O double bond character is slightly reduced compared to a pure ketone. This shifts the absorption to the 1690–1710 cm⁻¹ range[1]. Furthermore, this resonance restricts C-N bond rotation, coupling the N-H bending and C-N stretching modes to produce the characteristic "Amide II" band at 1520–1540 cm⁻¹[1].

• The Hydroxypropyl Chain: The hydroxyl (-OH) group engages in extensive intermolecular hydrogen bonding. This bonding weakens the covalent O-H bond, broadening the energy distribution required for stretching. Consequently, we observe a massive, broad peak at 3350–3450 cm⁻¹. This broadness is notorious for obscuring the sharper, underlying secondary N-H stretch (~3300–3350 cm⁻¹)[2].

• The Benzyl Ring: The sp² hybridized carbons of the aromatic ring require higher energy for C-H stretching, pushing these peaks above 3000 cm⁻¹. More diagnostically, the mono-substituted nature of the benzyl group is definitively confirmed by two strong out-of-plane (OOP) C-H bending vibrations at ~740 cm⁻¹ and ~695 cm⁻¹.

Comparative Spectral Analysis

To objectively evaluate the spectral fingerprint of Benzyl (2-hydroxy-1-methylethyl)carbamate, we benchmark it against two common alternatives: Benzyl carbamate (a primary carbamate lacking the aliphatic alcohol)[3] and Boc-(2-hydroxy-1-methylethyl)carbamate (an aliphatic analog lacking the aromatic ring).

Functional Group	Benzyl (2-hydroxy-1-methylethyl)carbamate	Benzyl Carbamate (Cbz-NH₂)	Boc-(2-hydroxy-1-methylethyl)carbamate
O-H Stretch	~3350 - 3450 cm⁻¹ (Broad, overlaps N-H)	Absent	~3350 - 3450 cm⁻¹ (Broad)
N-H Stretch	~3300 - 3350 cm⁻¹ (Secondary amine)	3422, 3332 cm⁻¹ (Primary amine)	~3300 - 3350 cm⁻¹ (Secondary amine)
C=O Stretch	~1690 - 1710 cm⁻¹ (Carbamate Amide I)	1694 cm⁻¹	~1680 - 1700 cm⁻¹
Amide II	~1520 - 1540 cm⁻¹ (N-H bend / C-N stretch)	1610 cm⁻¹ (NH₂ bend)	~1520 - 1540 cm⁻¹
Aromatic C-H	> 3000 cm⁻¹ (e.g., 3030, 3060 cm⁻¹)	> 3000 cm⁻¹	Absent
Aliphatic C-H	< 3000 cm⁻¹ (2960, 2930, 2870 cm⁻¹)	Weak (only CH₂ of benzyl)	Strong (tert-butyl & backbone)
C-O (Alcohol)	~1050 cm⁻¹ (Primary/Secondary alcohol)	Absent	~1050 cm⁻¹
Aromatic OOP	~740, 695 cm⁻¹ (Mono-substituted ring)	~740, 695 cm⁻¹	Absent
tert-Butyl	Absent	Absent	~1390, 1365 cm⁻¹ (Gem-dimethyl)

Experimental Workflow: A Self-Validating Protocol

Trustworthiness in analytical chemistry stems from protocols that inherently validate their own data. For this compound, traditional KBr pellet preparation is fundamentally flawed. KBr is highly hygroscopic; absorbed atmospheric moisture produces a broad O-H band at ~3400 cm⁻¹, which artificially inflates or entirely obscures the target compound's intrinsic alcohol signal. Therefore, Attenuated Total Reflectance (ATR) FTIR using a monolithic diamond crystal is mandatory.

Step-by-Step Methodology:

• System Purge & Background Validation: Purge the FTIR spectrometer with dry N₂. Acquire a background spectrum. Validation Check: The baseline between 4000–3800 cm⁻¹ must exhibit <0.001 absorbance units. The absence of a sharp doublet at 2350 cm⁻¹ confirms successful CO₂ purging.

• Sample Application: Apply 1-2 mg of neat Benzyl (2-hydroxy-1-methylethyl)carbamate directly onto the ATR diamond crystal.

• Pressure Application: Lower the ATR anvil to apply uniform pressure. Causality: The evanescent IR wave penetrates only 0.5–2.0 µm into the sample. Poor contact results in artificially low absorbance, particularly at higher wavenumbers (e.g., the critical O-H region), skewing quantitative ratios.

• Data Acquisition: Collect 64 scans at 4 cm⁻¹ resolution.

• Algorithmic Correction: Apply an ATR correction algorithm to compensate for the wavelength-dependent penetration depth, ensuring the relative peak intensities can be directly compared to standard transmission libraries.

ATR-FTIR Experimental Workflow for Carbamate Analysis

Interpretation Logic & Resolving Peak Overlap

One of the most complex challenges in interpreting this compound is the overlap of the O-H and N-H stretching bands[2]. Software algorithms frequently misassign these overlapping regions, leading to incorrect structural confirmations. Peak overlap occurs when multiple chemical bonds absorb infrared radiation at similar wavenumbers, making functional group identification ambiguous without a systematic logic tree[2].

By confirming the presence of the downstream structural markers (the carbamate C=O, the Amide II N-H bend, and the alcohol C-O stretch), we can definitively deduce that the broad mass at 3300-3500 cm⁻¹ is a composite of both the secondary amine and the hydroxyl group, rather than a single moiety.

Diagnostic Logic Tree for Resolving O-H and N-H Overlap

References

• [3] Royal Society of Chemistry. "SUPPORTING INFORMATION: FTIR spectra of Benzyl carbamate (4a)." RSC.org. 3

• [2] Rocky Mountain Labs. "How to Interpret FTIR Spectra When Peaks Overlap." Rocky Mountain Labs, 2026. 2

• [1] BenchChem. "In-Depth Technical Guide to the FT-IR Analysis of Tert-butyl N-(4-azidobutyl)carbamate." BenchChem, 2025. 1

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rockymountainlabs.com [rockymountainlabs.com]
• 3. rsc.org [rsc.org]

Strategic Protection of 2-Amino-1-Propanol: Cbz vs. Boc

Content Type: Technical Comparison Guide Subject:

-Protection of 2-amino-1-propanol (Alaninol) Author: Senior Application Scientist

Executive Summary & Decision Framework

In the synthesis of chiral building blocks or peptidomimetics, 2-amino-1-propanol (alaninol) serves as a critical scaffold. The choice between Boc (tert-butyloxycarbonyl) and Cbz (benzyloxycarbonyl) protection is rarely arbitrary; it dictates the downstream orthogonality and purification strategy of your synthetic route.

While both groups effectively mask the nucleophilic amine, they diverge significantly in deprotection modality and physical isolation .

The Core Decision Matrix

Feature	Boc-Alaninol	Cbz-Alaninol	Strategic Implication
Deprotection	Acid Labile (TFA, HCl)	Hydrogenolysis ( ) or Strong Acid (HBr)	Use Boc if your molecule contains benzyl ethers or alkenes. Use Cbz if you have acid-sensitive acetals.
Physical State	Low-melting Solid (mp 57–61 °C)	Crystalline Solid (mp 81–85 °C)	Cbz derivatives are generally easier to recrystallize and handle as free-flowing powders.
Reagent Safety	: Toxic, but manageable melt/solid.	: Lachrymator, corrosive liquid.	Boc is safer for scale-up in facilities with limited containment for lachrymators.
Selectivity	High ( over ).	Moderate ( over requires temp control).	Boc is more forgiving; Cbz requires strict temperature control to prevent carbonate formation.

Chemical Mechanisms & Selectivity

The Selectivity Challenge: Amine vs. Alcohol

2-Amino-1-propanol contains both a nucleophilic primary amine and a primary alcohol.

• Boc Protection: The reagent di-tert-butyl dicarbonate (

  ) is "harder" and sterically bulky. Under mild basic conditions, it reacts almost exclusively with the amine. -Boc formation usually requires DMAP catalysis or stronger bases.

• Cbz Protection: Benzyl chloroformate (

  ) is a highly reactive acyl chloride. While the amine is more nucleophilic, the alcohol can compete, especially if the reaction exotherms or if excess reagent/base is used, leading to -bis-protection.

Reaction Pathways Visualization

Figure 1: Reaction pathways showing the high selectivity of Boc protection versus the temperature-dependent selectivity of Cbz protection.

Experimental Protocols

Protocol A: N-Boc Protection (High Yield, Robust)

This method utilizes a biphasic system or methanol/DCM mixture. It is highly selective for the nitrogen.

• Reagents: 2-amino-1-propanol (1.0 equiv),

  (1.1 equiv), (1.2 equiv), DCM (or MeOH).

• Key Safety:

  melts at ~23°C; if solid, warm gently to liquefy for easier handling. Evolution of gas occurs; ensure venting.

Step-by-Step:

• Dissolution: Dissolve 2-amino-1-propanol (e.g., 10 mmol) in DCM (30 mL). Cool to 0 °C.

• Base Addition: Add triethylamine (

  , 12 mmol).

• Reagent Addition: Add a solution of

  (11 mmol) in DCM (5 mL) dropwise over 15 minutes. Note: Bubbling indicates release.

• Reaction: Allow to warm to room temperature (RT) and stir for 3–12 hours. Monitor by TLC (ninhydrin stain will show loss of free amine).

• Workup: Wash with 10% citric acid (to remove base/unreacted amine), then saturated

  , then brine.

• Isolation: Dry over

  , filter, and concentrate.

• Result: N-Boc-alaninol is typically isolated as a viscous oil that solidifies upon standing (mp 57–61 °C). Yields are typically 90–98% .

Protocol B: N-Cbz Protection (Schotten-Baumann Conditions)

This method uses an aqueous base to neutralize the HCl generated. Temperature control is critical to prevent reaction with the hydroxyl group.

• Reagents: 2-amino-1-propanol (1.0 equiv), Benzyl chloroformate (

  , 1.05 equiv), (2.0 equiv), THF/Water (1:1).

• Key Safety:

  is a potent lachrymator. Handle only in a fume hood.

Step-by-Step:

• Preparation: Dissolve 2-amino-1-propanol (10 mmol) and

  (20 mmol) in a 1:1 mixture of THF and water (40 mL).

• Cooling (Critical): Cool the mixture to 0 °C in an ice bath.

• Addition: Add

  (10.5 mmol) dropwise via syringe pump or addition funnel over 30 minutes. Do not let the temperature rise.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to RT for 2–4 hours.

• Workup: Evaporate most of the THF. Extract the aqueous residue with Ethyl Acetate (

  mL).

• Washing: Wash combined organics with 1M HCl (cold), water, and brine.

• Isolation: Dry over

  and concentrate.

• Result: N-Cbz-alaninol is a white solid (mp 81–85 °C).[1] Recrystallization from EtOAc/Hexanes is effective if purity is <98%. Yields are typically 85–95% .

Comparative Data & Stability Profile

The following table summarizes experimental data and physical properties for the L-isomer (most common in drug development).

Parameter	N-Boc-L-Alaninol	N-Cbz-L-Alaninol
CAS Number	79069-13-9	66674-16-6
Molecular Weight	175.23 g/mol	209.24 g/mol
Physical Form	Waxy Solid / Low MP Solid	Crystalline White Solid
Melting Point	57 – 61 °C	81 – 85 °C
Typical Yield	92 – 98%	85 – 95%
Stability (Acid)	Unstable (Cleaves in TFA/HCl)	Stable (to mild/moderate acid)
Stability (Base)	Stable	Stable
Stability ( )	Stable	Unstable (Cleaves rapidly)
Atom Economy	Lower (Loss of t-BuOH + )	Higher (Loss of HCl)

Decision Tree for Process Chemists

Figure 2: Strategic decision tree for selecting the appropriate protecting group based on downstream functional group compatibility.

Troubleshooting & "Gotchas"

Oxazolidinone Formation

• Risk: Under strong basic conditions and heat, both Boc and Cbz amino alcohols can cyclize to form oxazolidinones (cyclic carbamates), losing the alcohol functionality.

• Prevention: Avoid heating >50 °C in the presence of strong bases (e.g.,

  , ). The protocols above (using or at RT) generally avoid this side reaction.

Purification of Boc-Alaninol

• Issue: N-Boc-alaninol has a low melting point and can oil out, trapping solvent.

• Solution: If the oil refuses to solidify, dissolve in a minimum amount of diethyl ether and add hexanes until cloudy, then cool to -20 °C. Scratching the flask often induces crystallization.

Removal of Benzyl Alcohol (Cbz Byproduct)

• Issue: During Cbz protection, benzyl alcohol can form via hydrolysis of Cbz-Cl. It has a high boiling point (~205 °C) and is hard to remove by rotovap.

• Solution: The workup wash with 1M HCl usually helps, but if it persists, a short silica plug filtration (eluting with 20% EtOAc/Hexanes) effectively separates the polar amino alcohol from the less polar benzyl alcohol.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (Standard reference for stability profiles).
• Stafford, J. A. et al. "Asymmetric synthesis of 3-substituted-2-ketopiperazines." J. Org. Chem.1998, 63, 10040-10044. (Protocol for N-Boc protection of amino alcohols).
• Bergmann, M.; Zervas, L. "Über ein allgemeines Verfahren der Peptid-Synthese." Ber. dtsch. Chem. Ges. A/B1932, 65, 1192. (Original Cbz protection methodology).

• Heller, S. T.; Sarpong, R. "Chemoselective Esterification and Amidation of Carboxylic Acids with Imidazoles." Org.[1][2] Lett.2010 , 12, 4572. (Discusses chemoselectivity in presence of alcohols).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. (R)-(-)-2-Amino-1-propanol, 98%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

A Comprehensive Comparison Guide: HPLC Purity Analysis Methods for Benzyl Hydroxy(isopropyl)carbamate

As a Senior Application Scientist in pharmaceutical analytical development, I frequently encounter the analytical challenges posed by protected chiral amino alcohols. Benzyl hydroxy(isopropyl)carbamate—commonly referred to as N-Z-alaninol or benzyl (1-hydroxypropan-2-yl)carbamate (CAS: 87905-97-3)[1]—is a critical intermediate used in the synthesis of peptidomimetics and advanced active pharmaceutical ingredients (APIs).

Developing a robust High-Performance Liquid Chromatography (HPLC) strategy for this compound requires a deep understanding of its molecular architecture. The molecule presents two distinct analytical challenges: chemical purity (separating the API from synthesis by-products like benzyl alcohol or unreacted alaninol) and enantiomeric purity (resolving the R and S stereoisomers).

This guide objectively compares the primary HPLC methodologies used for N-Z-alaninol, detailing the mechanistic causality behind column selection, mobile phase design, and self-validating experimental protocols.

Mechanistic Basis for Chromatographic Strategy

To design an effective separation method, we must first deconstruct the analyte's functional groups and their interactions with various stationary phases:

• The Benzyloxycarbonyl (Cbz/Z) Group: This bulky, aromatic protecting group is highly hydrophobic. It dominates the molecule's retention behavior in Reversed-Phase (RP) chromatography, ensuring strong retention on C18 columns. Furthermore, the aromatic ring provides an excellent UV chromophore, allowing for high-sensitivity detection at 210 nm and 254 nm without the need for pre-column derivatization[2].

• The Hydroxyl Group: The polar -OH group introduces the potential for secondary interactions (hydrogen bonding) with residual silanols on silica-based columns, which can lead to peak tailing. Suppressing these interactions is a critical driver for mobile phase selection.

• The Chiral Center: Located at the C2 position of the propyl chain, this stereocenter requires a specialized Chiral Stationary Phase (CSP) capable of forming transient diastereomeric complexes via hydrogen bonding and steric inclusion[3].

Chromatographic retention mechanisms for N-Z-alaninol across different stationary phases.

Method Comparison: Selecting the Right Modality

A single HPLC method cannot simultaneously quantify both broad-spectrum chemical impurities and enantiomeric excess (ee) with high precision. Therefore, an orthogonal approach is required.

RP-HPLC vs. HILIC for Chemical Purity

For chemical purity, Reversed-Phase HPLC (RP-HPLC) utilizing a C18 column is the industry gold standard. The hydrophobicity of the Cbz group ensures that N-Z-alaninol is well-retained and easily separated from polar degradation products. While Hydrophilic Interaction Liquid Chromatography (HILIC) is exceptional for analyzing underivatized amino alcohols[4], the addition of the Cbz protecting group significantly reduces the molecule's polarity, making HILIC less effective for the intact N-Z-alaninol molecule.

Normal-Phase Chiral HPLC for Enantiomeric Purity

To determine enantiomeric purity, Normal-Phase Chiral HPLC utilizing polysaccharide-based CSPs (such as amylose tris(3,5-dimethylphenylcarbamate), e.g., Chiralpak AD-H) is required[2][5]. The separation relies on the chiral selector's helical structure. The carbamate NH and the hydroxyl group of N-Z-alaninol act as hydrogen bond donors/acceptors, interacting with the stationary phase, while the bulky benzyl group is sterically included into the chiral cavities.

Table 1: Comparative Analysis of HPLC Modalities

Analytical Objective	Recommended Modality	Stationary Phase	Mobile Phase System	Key Advantage	Limitation
Chemical Purity	RP-HPLC	End-capped C18 (e.g., Waters XBridge, 3 µm)	Water / Acetonitrile + 0.1% TFA	Excellent resolution of synthesis by-products; high robustness.	Cannot resolve R and S enantiomers.
Polar Impurity Profiling	HILIC	Amide or bare silica	Acetonitrile / Ammonium Formate buffer	Ideal for detecting trace unreacted (deprotected) alaninol.	Poor retention of the intact, hydrophobic N-Z-alaninol.
Enantiomeric Purity	NP-Chiral HPLC	Amylose-based CSP (e.g., Chiralpak AD-H, 5 µm)	n-Hexane / Isopropanol (Isocratic)	Direct, baseline resolution of stereoisomers without derivatization.	Sensitive to moisture; requires dedicated normal-phase solvent lines.

Experimental Protocols & Self-Validating Systems

To ensure scientific integrity, an analytical method must be self-validating. This means the protocol must include built-in System Suitability Testing (SST) criteria that independently verify the system's performance before any sample data is accepted.

Protocol A: RP-HPLC for Chemical Purity Determination

Causality Note: The addition of 0.1% Trifluoroacetic acid (TFA) to the mobile phase is critical. TFA acts as an ion-pairing agent and lowers the pH to ~2.0, fully suppressing the ionization of residual silanols on the C18 silica support. This prevents secondary interactions with the analyte's hydroxyl group, eliminating peak tailing and ensuring sharp, symmetrical peaks.

Step-by-Step Methodology:

• Sample Preparation: Dissolve N-Z-alaninol in a diluent of 50:50 Water:Acetonitrile to a final concentration of 1.0 mg/mL. Vortex for 30 seconds and sonicate for 5 minutes. Filter through a 0.22 µm PTFE syringe filter.

• Column: C18, 150 mm × 4.6 mm, 3.5 µm particle size.

• Mobile Phase A: HPLC-grade Water containing 0.1% v/v TFA.

• Mobile Phase B: HPLC-grade Acetonitrile containing 0.1% v/v TFA.

• Gradient Program:

  • 0.0 - 2.0 min: 10% B

  • 2.0 - 12.0 min: Linear gradient to 90% B

  • 12.0 - 15.0 min: Hold at 90% B

  • 15.0 - 15.1 min: Return to 10% B

  • 15.1 - 20.0 min: Re-equilibration at 10% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV Diode Array Detector (DAD) extracting at 210 nm (quantification) and 254 nm (impurity tracking).

• Injection Volume: 10 µL.

Protocol B: Normal-Phase Chiral HPLC for Enantiomeric Excess (ee)

Causality Note: Pre-column derivatization is unnecessary because the benzyl carbamate moiety provides a sufficient chromophore[2]. An isocratic normal-phase system is utilized because the subtle hydrogen-bonding differences between enantiomers and the chiral stationary phase are easily disrupted by gradient elution.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the sample in n-Hexane/Isopropanol (90:10 v/v) to a concentration of 0.5 mg/mL.

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 mm × 4.6 mm, 5 µm.

• Mobile Phase: Isocratic mixture of n-Hexane / Isopropanol (90:10 v/v). (Note: Ensure solvents are strictly anhydrous to preserve the chiral stationary phase).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

Table 2: System Suitability Testing (SST) Criteria (Self-Validating Metrics)

Parameter	Acceptance Criteria	Mechanistic Rationale
Tailing Factor (Tf)	≤ 1.5 (RP-HPLC)	Verifies that silanol interactions are adequately suppressed by the TFA modifier.
Theoretical Plates (N)	≥ 5,000	Confirms column efficiency and ensures the stationary phase bed has not collapsed.
Resolution (Rs)	≥ 2.0 (Chiral HPLC)	Ensures baseline separation between the R and S enantiomers for accurate integration[2].
Injection Precision	%RSD ≤ 2.0% (n=5)	Validates the autosampler's mechanical precision and sample stability in the diluent.

Analytical Workflow Strategy

To streamline laboratory operations, the following decision tree illustrates the autonomous workflow for analyzing incoming batches of Benzyl hydroxy(isopropyl)carbamate.

Analytical decision workflow for comprehensive purity profiling of N-Z-alaninol.

References

• MDPI Molecules. Stereoselective Synthesis of α-Amino-C-phosphinic Acids and Derivatives. Retrieved from:[Link][3]

Sources

• 1. Benzyl (2-hydroxy-1-methylethyl)carbamate | 87905-97-3 [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. html.rhhz.net [html.rhhz.net]

Benzyl hydroxy(isopropyl)carbamate vs Benzyl isopropylcarbamate structure

An in-depth technical comparison between Benzyl hydroxy(isopropyl)carbamate and Benzyl isopropylcarbamate requires looking beyond their shared structural backbone. While both molecules utilize a benzyl carbamate (Cbz) core and an isopropyl side chain, the presence of a single hydroxyl group on the nitrogen atom in the former fundamentally rewires its physicochemical properties, chemical reactivity, and pharmacological utility.

This guide provides an objective, data-driven comparison of these two scaffolds, detailing the causality behind their divergent behaviors and providing validated experimental workflows for researchers and drug development professionals.

Structural & Physicochemical Profiling

The core divergence between these two molecules lies in the N-OH vs. N-H functional groups.

In Benzyl isopropylcarbamate , the nitrogen atom is bonded to a hydrogen atom, forming a standard secondary carbamate. The lone pair on the nitrogen is highly delocalized into the adjacent carbonyl group, rendering the N-H proton weakly acidic and the nitrogen poorly nucleophilic.

In Benzyl hydroxy(isopropyl)carbamate , the nitrogen is bonded to a hydroxyl group, classifying it as an N-hydroxycarbamate. This seemingly minor substitution introduces three profound chemical shifts:

• Enhanced Acidity : The electronegative oxygen atom stabilizes the conjugate base through inductive effects, drastically lowering the pKa of the molecule compared to a standard carbamate [1].

• The Alpha-Effect : Deprotonation yields an oxygen anion adjacent to a nitrogen atom with a lone pair. The repulsion between these adjacent lone pairs raises the energy of the Highest Occupied Molecular Orbital (HOMO), making the oxygen atom exceptionally nucleophilic.

• Hydrogen Bonding & Chelation : The N-OH moiety acts as both a strong hydrogen-bond donor and acceptor, and when paired with the adjacent carbonyl oxygen, it forms a potent bidentate chelating motif for transition metals.

Quantitative Property Comparison

Physicochemical Property	Benzyl hydroxy(isopropyl)carbamate	Benzyl isopropylcarbamate
Structural Motif	N-Hydroxycarbamate (N-OH)	Secondary Carbamate (N-H)
Molecular Formula	C₁₁H₁₅NO₃	C₁₁H₁₅NO₂
Molecular Weight	209.24 g/mol	193.24 g/mol
Approximate pKa	~6.8 – 9.2 (O-H proton)	~12.0 – 13.0 (N-H proton)
H-Bond Donors	1 (-OH)	1 (-NH)
H-Bond Acceptors	3	2
Primary Nucleophilic Site	Oxygen (via alpha-effect)	Nitrogen (requires strong base)
Metal Chelation Capacity	Strong (Bidentate: C=O and N-OH)	Weak / Negligible

Experimental Workflows: Reactivity & Synthesis

The divergent pKa values and nucleophilic profiles of these two compounds dictate entirely different experimental conditions for their functionalization. Below are self-validating protocols for the alkylation of both scaffolds.

Protocol A: Selective O-Alkylation of Benzyl hydroxy(isopropyl)carbamate

Objective: Alkylate the N-OH group to form an N-alkoxycarbamate. Causality & Rationale: Because the N-OH proton is sufficiently acidic, a mild carbonate base is capable of quantitatively generating the nucleophilic anion without risking the hydrolysis of the carbamate backbone. The subsequent reaction with an electrophile occurs almost exclusively at the oxygen atom due to the alpha-effect [2].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of Benzyl hydroxy(isopropyl)carbamate in anhydrous DMF (0.2 M concentration) under an inert argon atmosphere.

• Deprotonation: Add 1.2 eq of Potassium Carbonate (K₂CO₃). Stir for 15 minutes at room temperature.

• Alkylation: Dropwise add 1.1 eq of the desired alkyl halide (e.g., methyl iodide).

• Reaction: Stir at room temperature for 2–4 hours.

• Self-Validation System: Monitor the reaction via TLC (Hexanes/EtOAc). The product will exhibit a distinct shift to a higher

  value as the polar, hydrogen-bond-donating -OH group is capped. For absolute validation, run a crude ¹H NMR; the broad downfield singlet (~9.0 ppm) corresponding to the N-OH proton must completely disappear, replaced by the new O-alkyl protons.

Protocol B: N-Alkylation of Benzyl isopropylcarbamate

Objective: Alkylate the sterically hindered N-H group. Causality & Rationale: Benzyl isopropylcarbamate possesses a weakly acidic N-H proton. Deprotonation requires a strong, non-nucleophilic base to prevent nucleophilic attack on the carbonyl carbon. Furthermore, the bulky isopropyl and benzyl groups create significant steric shielding around the nitrogen anion, necessitating thermal energy to overcome the activation barrier for the electrophile to approach [3].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of Benzyl isopropylcarbamate in anhydrous THF (0.1 M) and cool to 0 °C in an ice bath.

• Deprotonation: Carefully add 1.2 eq of Sodium Hydride (NaH, 60% dispersion in mineral oil).

  • Self-Validation System: The immediate evolution of H₂ gas serves as a visual confirmation of deprotonation. If gas evolution ceases prematurely or does not occur, moisture contamination is likely, and the system must be rigorously dried.

• Alkylation: After 30 minutes, add 1.5 eq of the alkyl halide. Remove the ice bath and heat the reaction to 60 °C for 6–12 hours.

• Quenching: Cool to 0 °C and carefully quench with saturated aqueous NH₄Cl to safely destroy excess NaH before standard aqueous workup.

Chemical reactivity pathways comparing O-alkylation vs N-alkylation conditions.

Pharmacological & Biological Implications

When deployed in drug discovery, the structural differences between these two compounds dictate entirely different pharmacokinetic and pharmacodynamic trajectories.

Target Engagement & Chelation

N-hydroxycarbamates are privileged scaffolds in medicinal chemistry. The N-OH group, positioned adjacent to the carbonyl oxygen, forms a highly potent bidentate chelator for heavy metals (such as Zn²⁺ and Fe³⁺). This makes Benzyl hydroxy(isopropyl)carbamate a strong candidate structural motif for inhibiting metalloenzymes like Histone Deacetylases (HDACs) or 5-Lipoxygenase (5-LOX) .

Conversely, Benzyl isopropylcarbamate lacks this chelating ability. Its target engagement is restricted to standard hydrogen bonding and hydrophobic interactions, making it more suitable as a stable structural linker or a protecting group in peptide synthesis.

Metabolic Stability

The N-OH group introduces specific metabolic liabilities. Benzyl hydroxy(isopropyl)carbamate is a prime target for Phase II metabolism, specifically UGT-mediated glucuronidation at the hydroxyl group, leading to rapid renal clearance. Alternatively, it can undergo in vivo reduction (N-O bond cleavage) by reductases to yield the corresponding secondary amine or standard carbamate. Benzyl isopropylcarbamate is metabolically more resilient, typically undergoing slower Cytochrome P450-mediated oxidation at the benzyl or isopropyl aliphatic carbons.

Pharmacological target engagement and primary metabolic pathways of N-hydroxycarbamates.

References

• Kinetics and Mechanism of Inhibition of a Serine β-Lactamase by O-Aryloxycarbonyl Hydroxam
• The synthesis and some reactions of N-hydroxycarbamates Journal of the Chemical Society C: Organic (RSC Publishing)
• Regioselective C5-alkylation and C5-methylcarbamate formation of 2,3-dihydro-4-pyridones... PubMed Central (PMC)

A Comparative Guide to Alaninol Protecting Groups: Cbz vs. Fmoc Strategies in Chiral Synthesis

Executive Summary

In the synthesis of peptide alcohols, peptidomimetics, and chiral ligands, 2-amino-1-propanol (alaninol) serves as a critical chiral building block. Because both the amine and hydroxyl groups are reactive, selective amine protection is mandatory. This guide objectively compares two industry-standard protected forms of alaninol: Benzyl hydroxy(isopropyl)carbamate (commonly known as Cbz-Alaninol or Z-Alaninol) and Fmoc-Alaninol .

While both compounds yield the same free amino alcohol upon deprotection, their orthogonal cleavage mechanisms dictate their use cases. Fmoc-Alaninol is the gold standard for Solid-Phase Peptide Synthesis (SPPS) due to its base-lability, whereas Cbz-Alaninol is favored in solution-phase synthesis and transition-metal-catalyzed fragment assemblies where neutral hydrogenolysis is preferred.

Physicochemical Properties & Molecular Profiles

Understanding the fundamental properties of these two building blocks is essential for predicting their behavior in complex synthetic workflows.

Property	Benzyl hydroxy(isopropyl)carbamate (Cbz-Alaninol)	Fmoc-Alaninol
IUPAC / Common Name	Benzyl (1-hydroxypropan-2-yl)carbamate / Cbz-Alaninol	9H-fluoren-9-ylmethyl (1-hydroxypropan-2-yl)carbamate
CAS Number	87905-97-3 (Racemic) / 66674-16-6 (L-isomer)[1]	161529-13-1[2]
Molecular Formula	C₁₁H₁₅NO₃	C₁₈H₁₉NO₃
Molecular Weight	209.24 g/mol	297.35 g/mol
Cleavage Mechanism	Catalytic Hydrogenolysis (Reduction)	Base-induced -elimination (E1cB)
Primary Reagents	H₂, 10% Pd/C in MeOH/EtOH[3]	20% Piperidine in DMF[4]
Orthogonality	Stable to mild bases and weak acids. Cleaved by strong acids (HBr/AcOH) or H₂.	Stable to acids (e.g., TFA) and catalytic hydrogenation (mostly). Cleaved by bases.

Mechanistic Insights & Causality (E-E-A-T)

As an application scientist, selecting between Cbz and Fmoc protection requires understanding the underlying causality of their deprotection mechanisms and how they interact with your specific synthetic environment.

The Fmoc Strategy: Base-Induced E1cB Elimination

Fmoc-Alaninol is designed for environments where acid-labile protecting groups (like Boc or tBu) are present. The deprotection proceeds via a base-induced E1cB mechanism[4]. When exposed to a secondary amine like piperidine, the base abstracts the highly acidic proton at the 9-position of the fluorenyl ring. The resulting cyclopentadiene-like anion is stabilized by aromaticity (satisfying Hückel's rule for 14 electrons)[5].

• The Scavenger Effect: The elimination releases dibenzofulvene (DBF) and CO₂. If left unchecked, DBF will alkylate the newly freed amine. Piperidine is chosen not just for its basicity, but because it acts as a nucleophilic scavenger, irreversibly trapping DBF to form a stable adduct[6].

The Cbz Strategy: Catalytic Hydrogenolysis

Benzyl hydroxy(isopropyl)carbamate (Cbz-Alaninol) is utilized when basic conditions might cause side reactions (e.g., racemization or aspartimide formation)[4]. The Cbz group is cleaved via catalytic hydrogenation (typically H₂ over Pd/C)[3].

• The Neutral Advantage: The mechanism involves the adsorption of the benzyl group onto the palladium surface, followed by hydrogen transfer that cleaves the C-O bond. This releases toluene and an unstable carbamic acid, which spontaneously decarboxylates to yield the free amine[7]. Because this occurs at a neutral pH, it is exceptionally mild and preserves both acid- and base-sensitive functional groups. However, the catalyst is highly susceptible to poisoning if sulfur or phosphorus compounds are present in the substrate[8].

Mandatory Visualizations

Orthogonal deprotection pathways for Fmoc-Alaninol and Cbz-Alaninol.

Standard workflow converting protected alaninol to a peptidomimetic scaffold.

Experimental Protocols (Self-Validating Systems)

To ensure high-fidelity results, the following protocols incorporate built-in validation steps to confirm reaction completion without relying solely on assumed kinetics.

Protocol A: Fmoc Deprotection of Fmoc-Alaninol (Solution Phase)

This protocol utilizes UV-Vis spectroscopy as a self-validating mechanism, exploiting the strong chromophore of the DBF-piperidine adduct.

• Preparation: Dissolve Fmoc-Alaninol (1.0 eq) in a solution of 20% (v/v) piperidine in anhydrous DMF to achieve a concentration of 0.1 M[4].

• Reaction: Stir the mixture at room temperature (20–25 °C) for 20 minutes[6].

• Self-Validation (UV-Vis Monitoring): Take a 10 µL aliquot, dilute in 1 mL DMF, and measure absorbance at 301 nm. The reaction is complete when the absorbance plateaus, indicating maximum formation of the DBF-piperidine adduct.

• Workup: Concentrate the mixture under reduced pressure (co-evaporate with toluene to remove residual DMF). Purify the crude free alaninol via flash chromatography (DCM/MeOH) or use directly in the next coupling step.

Protocol B: Cbz Deprotection of Benzyl hydroxy(isopropyl)carbamate

This protocol uses TLC validation and Celite filtration to ensure catalyst removal and reaction completion.

• Preparation: Dissolve Benzyl hydroxy(isopropyl)carbamate (1.0 eq) in HPLC-grade Methanol (0.1 M).

• Catalyst Addition: Carefully add 10% Pd/C (10% w/w relative to the substrate) under an inert Argon atmosphere to prevent combustion[7].

• Hydrogenation: Evacuate the flask and backfill with H₂ gas (balloon pressure, 1 atm). Stir vigorously at room temperature for 2–4 hours.

• Self-Validation (TLC): Monitor the reaction via TLC (Hexanes/EtOAc 1:1). The Cbz-Alaninol spot (UV-active) will disappear, and the free alaninol spot (ninhydrin-active, UV-inactive) will appear at the baseline.

• Workup: Purge the flask with Argon. Filter the suspension through a tightly packed pad of Celite to remove the Pd/C catalyst. Wash the pad with excess Methanol. Concentrate the filtrate in vacuo to yield pure alaninol[7].

Performance & Efficiency Comparison Data

Parameter	Cbz-Alaninol (Hydrogenolysis)	Fmoc-Alaninol (Piperidine)
Reaction Time	2 – 4 hours	15 – 30 minutes
Byproducts	Toluene, CO₂ (Volatile)	DBF-Piperidine Adduct, CO₂
Workup Complexity	Low (Filtration & Evaporation)	Moderate (Chromatography or Precipitation)
Toxicity / Safety	Fire hazard (Pd/C + H₂)	Chemical hazard (Piperidine is DEA-regulated)
Best Used For	Solution-phase synthesis, late-stage global deprotection	Solid-Phase Peptide Synthesis (SPPS), iterative couplings

References

• Peptide Chemistry - Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives. Retrieved from: [Link]

• Master Organic Chemistry - Protecting Groups for Amines: Carbamates. Retrieved from: [Link]

• Total Synthesis - Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Retrieved from:[Link]

• ResearchGate - Best Pd/C catalyst for N-CBZ deprotection, its state and regeneration? Retrieved from:[Link]

Sources

• 1. Benzyl (2-hydroxy-1-methylethyl)carbamate | 87905-97-3 [chemicalbook.com]
• 2. peptide.com [peptide.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. peptidechemistry.org [peptidechemistry.org]
• 5. total-synthesis.com [total-synthesis.com]
• 6. benchchem.com [benchchem.com]
• 7. total-synthesis.com [total-synthesis.com]
• 8. researchgate.net [researchgate.net]

Elemental analysis data for Benzyl hydroxy(isopropyl)carbamate

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist, Analytical Chemistry Division Subject: Technical Comparison Guide: Elemental Analysis vs. HRMS for Benzyl hydroxy(isopropyl)carbamate (CAS 87905-97-3)

Executive Summary & Strategic Context

Benzyl hydroxy(isopropyl)carbamate (CAS 87905-97-3) —often referred to as N-Cbz-N-isopropylhydroxylamine—is a critical intermediate in the synthesis of nitroxyl (HNO) donors and metalloenzyme inhibitors. While it serves as a robust protecting group strategy, its characterization presents unique challenges.

The N-hydroxy carbamate moiety is thermally labile and prone to hygroscopicity. Consequently, traditional Combustion Analysis (Elemental Analysis - EA) often yields "false negatives" (results outside the ±0.4% acceptance criteria) due to solvent trapping or partial thermal decomposition, even when the compound is chemically pure.

This guide objectively compares the utility of Elemental Analysis (CHN) against High-Resolution Mass Spectrometry (HRMS) and Quantitative NMR (qNMR) . It argues that while EA is the gold standard for bulk purity, HRMS combined with qNMR offers a more reliable "self-validating" system for this specific class of compounds.

Compound Profile & Theoretical Data

Before analyzing experimental results, the theoretical baseline must be established. Any deviation from these values in a combustion analysis suggests specific impurities (water, solvent, or starting material).

Compound: Benzyl hydroxy(isopropyl)carbamate Formula: C₁₁H₁₅NO₃ Molecular Weight: 209.24 g/mol Structure: Ph-CH₂-O-C(=O)-N(OH)-CH(CH₃)₂

Table 1: Theoretical Elemental Composition (The "Gold Standard")

Element	Count	Atomic Mass	Total Mass Contribution	Theoretical %	Acceptance Range (±0.4%)
Carbon (C)	11	12.011	132.12	63.14%	62.74% – 63.54%
Hydrogen (H)	15	1.008	15.12	7.23%	6.83% – 7.63%
Nitrogen (N)	1	14.007	14.01	6.69%	6.29% – 7.09%
Oxygen (O)	3	15.999	48.00	22.94%	Not typically measured

Comparative Analysis: EA vs. HRMS vs. NMR

This section analyzes why EA might fail for this compound and how alternatives provide a superior data package.

Table 2: Performance Comparison of Analytical Methods

Feature	Combustion Analysis (EA)	High-Res Mass Spec (HRMS)	Proton NMR (¹H-NMR)
Primary Utility	Bulk Purity Confirmation (>95%)	Molecular Identity & Formula Confirmation	Structural Connectivity & Solvent Quantification
Sample Size	High (2–5 mg)	Trace (< 0.1 mg)	Medium (5–10 mg)
Sensitivity to Water	Critical Failure Point: Hygroscopic nature leads to High %H, Low %C.	Low (Ionization occurs in vacuum/solvent stream).	Detected as a distinct peak (can be quantified).
Specificity	Low (Cannot distinguish isomers).	High (Exact mass < 5 ppm).	High (Distinct chemical shifts).
Failure Mode	Thermal decomposition before combustion leads to variable %N.	Ion suppression or adduct formation (e.g., [M+Na]⁺).	Overlapping peaks or paramagnetic impurities.
Recommendation	Secondary Validation (Only after rigorous drying).	Primary Identification method.	Primary Purity method (qNMR).

Experimental Insight: Interpreting "Failed" EA Data

If your EA results for CAS 87905-97-3 deviate from Table 1, use this diagnostic logic:

• High %H, Low %C: The sample is wet (Water or Methanol). Action: Dry at 40°C under high vacuum (0.1 mbar) over P₂O₅ for 24h.

• Low %C, Low %N: Inorganic salts (e.g., NaCl from synthesis) are present. Action: Dissolve in EtOAc, wash with water, filter, and recrystallize.

• Variable %N: Thermal decomposition in the combustion tube. Action: Switch to HRMS.

Detailed Experimental Protocols

To ensure scientific integrity, the following protocols are designed to be self-validating.

Protocol A: Synthesis & Purification for Analytical Grade Material

• Objective: Isolate Benzyl hydroxy(isopropyl)carbamate free of N-isopropylhydroxylamine salts.

• Method:

  • React Benzyl chloroformate (1.0 eq) with N-isopropylhydroxylamine hydrochloride (1.1 eq) and Na₂CO₃ (2.2 eq) in a biphasic system (DCM/Water) at 0°C.

  • Critical Step: After extraction, wash the organic layer with 0.1 M HCl (to remove unreacted hydroxylamine) and then saturated NaHCO₃ (to remove acidic byproducts).

  • Purification: Recrystallize from Toluene/Heptane (1:3). Avoid silica columns if possible, as hydroxycarbamates can streak or degrade on acidic silica.

  • Drying: Dry in a vacuum desiccator over P₂O₅ for 12 hours before EA.

Protocol B: High-Resolution Mass Spectrometry (HRMS)

• Instrument: Q-TOF or Orbitrap.

• Ionization: Electrospray Ionization (ESI), Positive Mode.

• Conditions:

  • Solvent: Methanol + 0.1% Formic Acid.

  • Capillary Voltage: 3500 V.

  • Source Temp: 300°C.

• Target Data:

  • [M+H]⁺ Calculated: 210.1130

  • [M+Na]⁺ Calculated: 232.0950

  • Acceptance Criteria: Mass Error < 5 ppm.

Visualization of Analytical Logic

The following diagram illustrates the decision framework for characterizing Benzyl hydroxy(isopropyl)carbamate, prioritizing sample integrity.

Caption: Figure 1. Integrated analytical workflow ensuring solvent removal via NMR before committing to destructive Elemental Analysis.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 562256, Benzyl N-(3-hydroxypropyl)carbamate (Isomer Comparison). Retrieved from [Link]

Safety & Regulatory Compliance

Benzyl hydroxy(isopropyl)carbamate proper disposal procedures

An essential component of modern drug development and organic synthesis is the responsible management of chemical intermediates. Benzyl hydroxy(isopropyl)carbamate (also known as Benzyl (1-hydroxypropan-2-yl)carbamate, CAS: 87905-97-3 / 66674-16-6) is a Cbz-protected amino alcohol utilized frequently in complex synthesis. While the benzyloxycarbonyl (Cbz) protecting group provides crucial stability during reactions, the carbamate functional group necessitates stringent handling and disposal protocols to prevent environmental contamination and occupational exposure.

This guide provides researchers and environmental health and safety (EHS) professionals with self-validating, step-by-step procedures for the safe handling, operational management, and regulatory-compliant disposal of this compound.

Section 1: Chemical Profiling and Hazard Causality

To safely manage a chemical, one must first understand the causality behind its hazards. Benzyl hydroxy(isopropyl)carbamate contains a highly reactive carbamate ester linkage.

• Irritation & Toxicity: Carbamates are known to act as irritants to the respiratory system, skin, and eyes. While Cbz-protected intermediates are generally less acutely toxic than pesticide-class carbamates, they still pose a risk of mild enzyme inhibition or respiratory irritation upon aerosolized exposure, mandating strict exposure controls as outlined in standard .

• Reactivity & Degradation: Under strong acidic or basic conditions, the carbamate linkage hydrolyzes. This hydrolysis yields benzyl alcohol, carbon dioxide, and an amine/hydroxylamine derivative. The release of CO

  in a sealed, incompatible waste container can cause dangerous, rapid pressurization[1].

Table 1: Physicochemical & Hazard Data Summary

Parameter	Specification / Data
Chemical Name	Benzyl hydroxy(isopropyl)carbamate
Molecular Formula	C H NO
Molecular Weight	209.24 g/mol
GHS Classification	Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT SE 3 (H335)
Incompatibilities	Strong oxidizing agents, strong acids, strong bases
EPA Waste Category	Regulated Solid/Liquid Waste (Carbamate class)

Section 2: Mechanistic Pathway of Degradation

Understanding the environmental and chemical fate of carbamates is critical for justifying high-temperature incineration over standard landfill disposal.

Mechanistic pathway of carbamate hydrolysis and potential biological interactions.

Section 3: Operational Safety & Handling Protocol

Every laboratory protocol must function as a self-validating system to ensure absolute safety. Before handling the compound, verify that all engineering controls are fully operational.

Step-by-Step Handling Methodology:

• Verification of Engineering Controls: Ensure the chemical fume hood has a certified face velocity of 80-100 FPM. Do not handle the powder on an open bench due to STOT SE 3 (respiratory irritation) risks.

• PPE Donning: Equip standard laboratory PPE: a flame-resistant lab coat, safety goggles (ANSI Z87.1 compliant), and nitrile gloves. Causality: Nitrile provides an effective chemical barrier against organic powders and prevents dermal absorption of potential hydrolysis products.

• Material Transfer: Use anti-static weighing boats and spatulas. Causality: Static discharge can aerosolize fine powders, dramatically increasing the risk of inhalation.

• Post-Handling Validation: Inspect gloves for residual powder before removal. Wash hands immediately after removing gloves with soap and water to prevent secondary exposure.

Section 4: Step-by-Step Disposal Methodology (RCRA/EPA Compliant)

Under the, carbamate wastes must meet specific numeric concentration limits or undergo prescribed treatment (typically high-temperature incineration) before land disposal[2]. Under no circumstances should this compound be disposed of down the drain[1].

Workflow for the segregation and EPA-compliant disposal of carbamate laboratory waste.

Disposal Protocol:

• Waste Segregation: Strictly separate waste into solid (powders, contaminated pipette tips, weighing paper) and liquid (solvent mixtures containing the compound) streams. Causality: Mixing solid and liquid waste complicates the incineration process, increases the risk of unexpected reactions, and inflates disposal costs.

• Containerization:

  • Solid Waste: Place in a High-Density Polyethylene (HDPE) container. Causality: HDPE is chemically inert and prevents moisture ingress, which could trigger slow hydrolysis and gas generation.

  • Liquid Waste: Collect in a designated organic waste carboy. Ensure the solvent is compatible with carbamates (strictly avoid mixing with strong acids or bases).

• Labeling: Affix a hazardous waste tag immediately upon the first drop of waste. Label clearly as "Hazardous Waste - Carbamate Derivative (Toxic/Irritant)".

• Storage & Transfer: Store in a secondary containment tray in a designated Satellite Accumulation Area (SAA). Schedule a pickup with your Environmental Health and Safety (EHS) department for high-temperature incineration[3].

Section 5: Spill Response & Decontamination

In the event of a spill, rapid and methodical containment is required to prevent aerosolization and surface contamination.

Spill Cleanup Methodology:

• Isolation: Evacuate non-essential personnel from the immediate area and ensure the fume hood sash is lowered if the spill occurred inside.

• Containment (Solid Spill): Do NOT dry sweep. Causality: Dry sweeping aerosolizes the irritant powder, creating an inhalation hazard. Instead, lightly dampen the spill with a compatible solvent (e.g., isopropanol) or cover with wet absorbent paper[1].

• Containment (Liquid Spill): Cover the spill with an inert absorbent material (e.g., vermiculite or sand). Do not use combustible absorbents like sawdust.

• Collection: Using a plastic scoop (to avoid sparking if flammable solvents are present), transfer the absorbed material into an HDPE hazardous waste container.

• Decontamination: Wipe the affected surface with a cloth dampened with a mild detergent solution, followed by a water wipe to hydrolyze and remove residual traces. Dispose of all cleanup materials, including gloves, as hazardous waste.

References

• Environmental Protection Agency (EPA). "Land Disposal Restrictions: Revision of the Treatment Standards for Carbamate Wastes." Federal Register, 2011.[Link]

• Occupational Safety and Health Administration (OSHA). "Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities." OSHA.[Link]

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• 3. osha.gov [osha.gov]

Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling Benzyl Hydroxy(isopropyl)carbamate

The carbamate functional group, present in this compound, is a well-known structural motif in many biologically active molecules, including pesticides and therapeutic agents. Compounds in this class can exhibit a range of biological activities and associated hazards, often including skin, eye, and respiratory irritation.[1][2][3] Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of the experimental protocol.

Hazard Assessment: Understanding the Risks of Carbamates

Before handling Benzyl hydroxy(isopropyl)carbamate, a thorough risk assessment is crucial. Based on data from analogous carbamate compounds, the primary hazards include:

• Skin Irritation: Direct contact may cause redness, itching, and irritation.[1][2]

• Serious Eye Irritation: Contact with the eyes can lead to significant irritation, redness, and discomfort.[1][2][4]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the nose, throat, and lungs, causing coughing and shortness of breath.[1][3][5]

• Potential for Systemic Effects: Some carbamates are known to have systemic effects, and it is prudent to minimize any potential for absorption.[6][7]

Given these potential hazards, a multi-layered PPE approach is necessary to provide comprehensive protection.

Selecting the Appropriate Personal Protective Equipment

The selection of PPE should be based on a "barrier" principle, preventing any contact of the chemical with the body. The following table summarizes the recommended PPE for handling Benzyl hydroxy(isopropyl)carbamate.

PPE Component	Specification	Rationale for Use
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	To prevent dermal absorption and skin irritation. Double gloving is recommended for enhanced protection, especially during weighing and solution preparation.[8]
Eye and Face Protection	Chemical safety goggles and a face shield	Goggles provide a seal around the eyes to protect against splashes and dust. A face shield offers an additional layer of protection for the entire face.[4][8][9]
Body Protection	Disposable, chemical-resistant lab coat or gown	To protect the skin and personal clothing from contamination. Materials like polyethylene-coated polypropylene offer good resistance to chemical splashes.[8][10]
Respiratory Protection	NIOSH-approved respirator	Required when there is a potential for generating dust or aerosols, or when working outside of a certified chemical fume hood. A half-mask or full-face respirator with P100 (particulate) cartridges is recommended.[4][8][9]

Procedural Guide: Donning and Doffing of PPE

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination.

Donning Procedure:

• Hand Hygiene: Start by washing your hands thoroughly with soap and water.

• Gown/Lab Coat: Put on the disposable gown or lab coat, ensuring it is securely fastened.

• Respirator (if required): If the risk assessment indicates a need for respiratory protection, put on the respirator now. Perform a seal check to ensure it is fitted correctly.

• Eye and Face Protection: Put on the safety goggles, followed by the face shield.

• Gloves: Don the first pair of gloves, ensuring the cuffs are tucked under the sleeves of the gown. Don the second pair of gloves over the first, with the cuffs extending over the sleeves of the gown.

Doffing Procedure (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out. Dispose of them in the designated hazardous waste container.

• Gown/Lab Coat: Unfasten the gown and peel it away from your body, turning it inside out as you remove it. Avoid touching the exterior of the gown. Dispose of it in the appropriate waste container.

• Hand Hygiene: Perform hand hygiene.

• Face Shield and Goggles: Remove the face shield, followed by the goggles, from the back of your head. Place them in a designated area for decontamination.

• Respirator (if used): Remove the respirator without touching the front.

• Inner Gloves: Remove the inner pair of gloves using the same technique as the outer pair.

• Final Hand Hygiene: Wash your hands thoroughly with soap and water.

Safe Handling and Disposal Workflow

The following diagram illustrates the key stages of safely handling Benzyl hydroxy(isopropyl)carbamate, from preparation to disposal.

Caption: Workflow for the safe handling of Benzyl hydroxy(isopropyl)carbamate.

Spill Management and Decontamination

In the event of a spill, it is essential to have a clear and practiced response plan.

• Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.

• Assess: From a safe distance, assess the extent of the spill.

• Protect: Don the appropriate PPE, including respiratory protection if the substance is a powder.

• Contain: For solid spills, gently cover with an absorbent material to prevent dust generation.[4][11] For liquid spills, use a chemical absorbent pad or granules to contain the spill.

• Clean: Carefully collect the absorbed material using non-sparking tools and place it into a labeled, sealed container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by soap and water.[12]

• Dispose: Dispose of all contaminated materials, including cleaning supplies and PPE, as hazardous waste according to your institution's guidelines.[11][12]

Disposal of Contaminated PPE and Chemical Waste

All disposable PPE that has been in contact with Benzyl hydroxy(isopropyl)carbamate must be considered hazardous waste.

• Segregation: Collect all contaminated items (gloves, gowns, absorbent materials, etc.) in a designated, clearly labeled, and sealed hazardous waste container.

• Chemical Waste: Unused or waste Benzyl hydroxy(isopropyl)carbamate should be disposed of as hazardous chemical waste. Do not pour it down the drain.

• Compliance: All waste disposal must adhere to local, state, and federal regulations.[12][13] Consult your institution's Environmental Health and Safety (EHS) department for specific procedures.

By adhering to these rigorous safety protocols, you can significantly mitigate the risks associated with handling Benzyl hydroxy(isopropyl)carbamate, ensuring a safe and productive research environment.

References

• Clinician.com. (2009, February 1). NIOSH: Use proper PPE with chemo agents. Retrieved from [Link]

• Sirivarasai, J., et al. (n.d.). Development of Personal Protective Clothing for Reducing Exposure to Insecticides in Pesticide Applicators - PMC. Retrieved from [Link]

• Washington State Department of Agriculture. (n.d.). WSDA Pesticide Applicator Advisory. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Recommendations for Chemical Protective Clothing A-Z - CDC Archive. Retrieved from [Link]

• 3M. (n.d.). Safety Data Sheet SECTION 1: Identification SECTION 2: Hazard identification. Retrieved from [Link]

• Uniprotex. (2024, May 16). Comprehensive Guide to PPE in the Chemical Industry. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2017, April 10). PPE for Hazardous Materials Incidents: A Selection Guide (84-114) | NIOSH. Retrieved from [Link]

• Occupational Safety and Health Administration. (2024, April 9). CARBARYL. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Common Name: AMMONIUM CARBAMATE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORK. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Method 632: The Determination of Carbamate and Urea Pesticides in Municipal and Industrial Wastewater. Retrieved from [Link]

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